Technical Documentation Center

5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide
  • CAS: 100713-18-6

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Physicochemical and Synthetic Profile of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide

Introduction In the landscape of medicinal chemistry, hydrazones represent a class of organic compounds with remarkable versatility and a broad spectrum of pharmacological activities.[1] These Schiff bases, characterized...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

In the landscape of medicinal chemistry, hydrazones represent a class of organic compounds with remarkable versatility and a broad spectrum of pharmacological activities.[1] These Schiff bases, characterized by the azomethine group (–NHN=CH–), are recognized for their straightforward synthesis and their capacity for structural modification to tune biological efficacy.[1][2] This guide focuses on a specific derivative, 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide , a molecule that synergistically combines the structural motifs of a brominated salicylhydrazide and a cyclohexanone.

The core structure, 5-bromo-2-hydroxybenzohydrazide, provides a phenolic hydroxyl group and a hydrazide function, which are known to be crucial for chelation with metal ions and interaction with biological targets. The introduction of a bromine atom onto the salicyl ring can significantly enhance lipophilicity and modulate electronic properties, often leading to improved biological activity.[3] The N'-cyclohexylidene moiety, derived from cyclohexanone, further increases the molecule's lipophilic character, which can be a critical factor in its absorption, distribution, metabolism, and excretion (ADME) profile. This guide provides a comprehensive overview of the known and inferred chemical properties of this compound, its logical synthetic pathway, standard characterization techniques, and its potential applications in research and drug development, grounded in data from closely related analogs.

Molecular Structure and Physicochemical Properties

The chemical identity of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide is defined by its unique arrangement of atoms and functional groups. Its structure is foundational to its chemical behavior, reactivity, and potential biological function.

Table 1: Core Identifiers and Computed Physicochemical Properties

Property Value Source
Molecular Formula C₁₃H₁₅BrN₂O₂ [4]
IUPAC Name 5-bromo-N'-(cyclohexylidene)-2-hydroxybenzohydrazide [4]
Molecular Weight 311.18 g/mol
Monoisotopic Mass 310.03168 Da [4]
SMILES C1CCC(=NNC(=O)C2=C(C=CC(=C2)Br)O)CC1 [4]
InChIKey FHXAZTSYQIZAAG-UHFFFAOYSA-N [4]
Predicted XlogP 4.2 [4]
Hydrogen Bond Donors 2

| Hydrogen Bond Acceptors | 3 | |

Based on its structure, several key properties can be inferred. The high predicted XlogP value of 4.2 suggests significant lipophilicity, indicating poor solubility in aqueous media but good solubility in organic solvents such as ethanol, dimethylformamide (DMF), and chloroform.[4] The presence of N-H and O-H groups allows the molecule to act as a hydrogen bond donor, while the carbonyl oxygen, imine nitrogen, and hydroxyl oxygen can act as hydrogen bond acceptors, facilitating interactions with biological macromolecules.

Synthesis and Characterization

While specific literature on the synthesis of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide is not widely available, its preparation follows a well-established and reliable chemical transformation: the condensation of a hydrazide with a ketone.[1][5][6]

Synthetic Pathway: Schiff Base Condensation

The most logical and efficient route to synthesize the title compound is through the Schiff base condensation of 5-bromo-2-hydroxybenzohydrazide with cyclohexanone. This reaction is typically performed in an alcoholic solvent and may be catalyzed by a small amount of acid.

SynthesisWorkflow cluster_reactants Reactants cluster_process Process cluster_product Product A 5-bromo-2-hydroxybenzohydrazide C Ethanol (Solvent) Reflux or Stir at RT (Optional: Acetic Acid Catalyst) A->C B Cyclohexanone B->C D 5-bromo-N'-cyclohexylidene- 2-hydroxybenzohydrazide C->D Condensation (-H₂O)

Caption: Proposed synthetic workflow for the title compound.

Detailed Experimental Protocol (Proposed)

This protocol is designed as a self-validating system based on established methodologies for analogous hydrazone syntheses.[6][7][8][9]

  • Reactant Preparation: In a 100 mL round-bottom flask, dissolve 5-bromo-2-hydroxybenzohydrazide (e.g., 0.1 mol) in anhydrous ethanol (50 mL). Stir the mixture until a clear solution or a fine suspension is obtained.

  • Addition of Ketone: To the stirred solution, add an equimolar amount of cyclohexanone (0.1 mol). If desired, add 2-3 drops of glacial acetic acid to catalyze the reaction.

  • Reaction: Stir the reaction mixture at room temperature or heat under reflux for 2-4 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting materials are consumed.

  • Product Isolation: Upon completion, cool the reaction mixture to room temperature and then in an ice bath. The solid product that precipitates out is collected by vacuum filtration.

  • Washing: Wash the collected solid with a small amount of cold ethanol to remove any unreacted starting materials.

  • Purification: The crude product can be purified by recrystallization from a suitable solvent, such as an ethanol-DMF mixture, to yield the final product as a crystalline solid.[10]

  • Drying: Dry the purified product in a vacuum oven at 40-50 °C.

Rationale for Experimental Choices
  • Solvent: Ethanol is an ideal solvent as it effectively dissolves the reactants and the resulting product has lower solubility in it upon cooling, facilitating easy isolation via precipitation.[9]

  • Catalyst: While the reaction can proceed without a catalyst, a weak acid like acetic acid protonates the carbonyl oxygen of the ketone, making the carbonyl carbon more electrophilic and accelerating the rate of nucleophilic attack by the hydrazide.

  • Purification: Recrystallization is the standard method for purifying solid organic compounds. It ensures the removal of soluble impurities and results in a high-purity crystalline product suitable for characterization and biological testing.

Expected Characterization Data

The identity and purity of the synthesized compound would be confirmed using standard spectroscopic techniques.

  • Fourier-Transform Infrared (FTIR) Spectroscopy: Expected characteristic absorption bands would include: a broad peak for O-H stretching (~3200-3400 cm⁻¹), N-H stretching (~3100-3300 cm⁻¹), C=O (amide I) stretching (~1650-1680 cm⁻¹), and C=N stretching (~1600-1620 cm⁻¹).[5][11]

  • ¹H Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy: The spectrum should show distinct signals corresponding to the aromatic protons on the brominated ring, a downfield singlet for the phenolic -OH proton, a downfield singlet for the amide N-H proton, and a series of multiplets in the aliphatic region for the cyclohexylidene protons.

  • ¹³C Nuclear Magnetic Resonance (¹³C-NMR) Spectroscopy: Key signals would be expected for the carbonyl carbon (~165-170 ppm), the imine carbon (C=N) (~150-160 ppm), aromatic carbons, and the aliphatic carbons of the cyclohexyl ring.[5]

  • Mass Spectrometry (MS): The mass spectrum should display a molecular ion peak ([M]⁺) or protonated molecular ion ([M+H]⁺) corresponding to the calculated molecular weight, showing the characteristic isotopic pattern for a molecule containing one bromine atom.[5]

Inferred Biological and Chemical Profile

Although direct biological data for 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide is scarce, a strong potential profile can be constructed based on the extensive research into its structural analogs.

Potential Antimicrobial and Anti-inflammatory Activity

Derivatives of 5-bromo-2-hydroxy-benzamide have demonstrated significant biological activities.[3] Studies have shown that related hydrazone derivatives possess potent anti-inflammatory activity, in some cases exceeding that of the standard drug acetylsalicylic acid.[3] Furthermore, the salicylamide scaffold is known for its activity against Gram-positive bacteria.[3]

The anti-inflammatory effects of structurally similar brominated phenolic compounds have been attributed to their ability to inhibit key signaling pathways. For instance, some brominated vanillin derivatives suppress the production of pro-inflammatory mediators like nitric oxide (NO) and prostaglandins by downregulating the expression of iNOS and COX-2.[12] This is often achieved through the inactivation of critical inflammatory cascades such as the NF-κB and MAPK (ERK, JNK) pathways.[12]

SignalingPathway cluster_pathway Inferred Anti-inflammatory Mechanism LPS Inflammatory Stimulus (e.g., LPS) IKK IKK Activation LPS->IKK MAPK MAPK Pathway (ERK, JNK) LPS->MAPK Target 5-bromo-N'-cyclohexylidene- 2-hydroxybenzohydrazide Target->IKK Inhibits Target->MAPK Inhibits IkB IκBα Degradation IKK->IkB NFkB NF-κB Nuclear Translocation IkB->NFkB Cytokines Pro-inflammatory Gene Expression (iNOS, COX-2, TNF-α, IL-6) NFkB->Cytokines MAPK->NFkB

Caption: Inferred inhibition of NF-κB and MAPK inflammatory pathways.

Metal Chelating Properties

The salicylaldehyde hydrazone motif is a well-known chelating agent capable of forming stable complexes with various transition metal ions. The oxygen atom of the phenolic group, the oxygen of the carbonyl group, and the imine nitrogen atom can act as coordination sites. This property is significant as the biological activity of many compounds is enhanced upon complexation with metal ions, which can facilitate interaction with biological targets or influence redox processes.

Applications in Research and Drug Development

5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide serves as a promising scaffold for further investigation and development.

  • Lead Compound Discovery: Its inferred anti-inflammatory and antimicrobial properties make it an attractive candidate for screening in drug discovery programs targeting infectious or inflammatory diseases.

  • Scaffold for Library Synthesis: The straightforward synthesis allows for the creation of a library of related analogs by varying the ketone or aldehyde component, enabling structure-activity relationship (SAR) studies to optimize potency and selectivity.

  • Chemical Probe: Its metal-chelating ability could be exploited in the development of chemical sensors or probes for detecting specific metal ions in biological systems.

Conclusion

5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide is a hydrazone derivative with significant, albeit largely inferred, potential in medicinal chemistry. Its chemical properties are dictated by the combination of a brominated salicylhydrazide core and a lipophilic cyclohexylidene group. While direct experimental validation is needed, a robust understanding of its synthesis, characterization, and likely biological activities can be confidently established from the extensive literature on related compounds. The proposed synthetic protocol is reliable and efficient, and the expected physicochemical properties make it a compelling candidate for further research as an anti-inflammatory or antimicrobial agent. This guide provides a foundational framework for researchers and drug development professionals to initiate and advance studies on this promising molecular scaffold.

References

  • ResearchGate. (n.d.). Physical characteristics of synthesized hydrazones. Retrieved February 16, 2026, from [Link]

  • Ienaşcu, I. M. C., et al. (n.d.). Synthesis and characterization of some new 5-bromo-2-hydroxy-benzamide derivatives. ResearchGate. Retrieved February 16, 2026, from [Link]

  • Scientific Reports. (2024). Insights into the pharmaceutical properties and in silico study of novel hydrazone derivatives. Nature.com. Retrieved February 16, 2026, from [Link]

  • ResearchGate. (n.d.). The physical features of the hydrazone derivatives. Retrieved February 16, 2026, from [Link]

  • PubChem. (n.d.). 5-Bromo-2-hydroxybenzohydrazide. National Center for Biotechnology Information. Retrieved February 16, 2026, from [Link]

  • PubChemLite. (n.d.). 5-bromo-n'-cyclohexylidene-2-hydroxybenzohydrazide. Retrieved February 16, 2026, from [Link]

  • Al-Amiery, A. A., et al. (2022). Synthesis and Characterization of Novel Hydrazone Derivatives of Isonicotinic Hydrazide and Their Evaluation for Antibacterial and Cytotoxic Potential. Molecules. Retrieved February 16, 2026, from [Link]

  • Lu, J.-F. (2008). N′-(5-Bromo-2-methoxybenzylidene)-2-hydroxybenzohydrazide. Acta Crystallographica Section E: Structure Reports Online. Retrieved February 16, 2026, from [Link]

  • Rollas, S., & Küçükgüzel, Ş. G. (2007). Biological Activities of Hydrazone Derivatives. Molecules. Retrieved February 16, 2026, from [Link]

  • ResearchGate. (n.d.). Crystal structure of (E)-N′-(5-bromo-2-hydroxybenzylidene)nicotinohydrazide monohydrate. Retrieved February 16, 2026, from [Link]

  • Fun, H.-K., et al. (2008). N′-(5-Bromo-2-hydroxybenzylidene)-3-hydroxybenzohydrazide. Acta Crystallographica Section E: Structure Reports Online. Retrieved February 16, 2026, from [Link]

  • PMC. (n.d.). Comprehensive theoretical and experimental analyses of 5-Bromo-2-Hydroxybenzaldehyde: insights into molecular stability and drug design. National Center for Biotechnology Information. Retrieved February 16, 2026, from [Link]

  • Chantraprom, N., et al. (2010). (E)-N′-(5-Bromo-2-hydroxybenzylidene)-2-methoxybenzohydrazide. Acta Crystallographica Section E: Structure Reports Online. Retrieved February 16, 2026, from [Link]

  • NIST. (n.d.). Benzaldehyde, 5-bromo-2-hydroxy-. NIST WebBook. Retrieved February 16, 2026, from [Link]

  • Scientific Reports. (n.d.). Comprehensive theoretical and experimental analyses of 5-Bromo-2-Hydroxybenzaldehyde: insights into molecular stability and drug. Nature.com. Retrieved February 16, 2026, from [Link]

  • PubChemLite. (n.d.). 5-bromo-2-hydroxy-n'-(1-phenylethylidene)benzohydrazide. Retrieved February 16, 2026, from [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Key Applications of 2-Bromo-5-hydroxybenzaldehyde in Pharmaceutical R&D. Retrieved February 16, 2026, from [Link]

  • Suzana, S., et al. (2021). Synthesis of 2-hydroxybenzohydrazide derivatives with microwave irradiation and activity against Escherichia coli. Pharmacy Education. Retrieved February 16, 2026, from [Link]

  • Odabaşioğlu, M., et al. (2008). N′-(5-Bromo-2-hydroxybenzylidene)-4-methylbenzohydrazide. Acta Crystallographica Section E. Retrieved February 16, 2026, from [Link]

  • Lee, D.-S., et al. (2021). 2-Bromo-5-Hydroxy-4-Methoxybenzaldehyde Exhibits Anti-Inflammatory Effects Through the Inactivation of ERK, JNK, and NF-kB Pathways in RAW 264.7 Cells. Marine Drugs. Retrieved February 16, 2026, from [Link]

  • RSC Publishing. (n.d.). In vitro and in silico docking and molecular dynamic of antimicrobial activities, alpha-glucosidase, and anti-inflammatory activity of compounds from the aerial parts of Mussaenda saigonensis. Retrieved February 16, 2026, from [Link]

Sources

Exploratory

Physicochemical characteristics of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide

Physicochemical Profiling of 5-Bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide Executive Summary 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide represents a specialized scaffold within the N-acylhydrazone class, a c...

Author: BenchChem Technical Support Team. Date: February 2026

Physicochemical Profiling of 5-Bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide

Executive Summary

5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide represents a specialized scaffold within the N-acylhydrazone class, a chemical family renowned for its pleiotropic biological activities. Structurally, it integrates a lipophilic cyclohexylidene moiety with a halogenated salicylic acid core, linked via an azomethine (-C=N-) bridge. This unique architecture confers dual functionality: the hydrazone linkage facilitates metal chelation and hydrogen bonding, while the 5-bromo substituent enhances lipophilicity and specific halogen-bonding interactions with biological targets.

This technical guide provides a comprehensive analysis of its physicochemical characteristics, synthesis protocols, and spectral signatures, designed to support researchers in drug discovery and materials science.[1]

Chemical Identity & Molecular Properties

Property Data / Value
IUPAC Name 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide
Molecular Formula C₁₃H₁₅BrN₂O₂
Molecular Weight 311.18 g/mol
Monoisotopic Mass 310.03 g/mol
CAS Registry Number Referenced as derivative of 100615-79-0 (non-bromo)
PubChem CID 1284815
Physical State Crystalline Solid (Needles or Prisms)
Color White to Off-White / Pale Yellow
Calculated Physicochemical Parameters
  • LogP (Octanol/Water): ~3.8 – 4.2 (Predicted)

    • Insight: The cyclohexyl ring and bromine atom significantly increase lipophilicity compared to the parent hydrazide, suggesting good membrane permeability (Lipinski compliant).

  • Topological Polar Surface Area (TPSA): ~61.7 Ų

    • Insight: Values <140 Ų indicate high probability of oral bioavailability and potential blood-brain barrier (BBB) penetration.

  • H-Bond Donors: 2 (Phenolic -OH, Amide -NH)

  • H-Bond Acceptors: 3 (Amide C=O, Imine N, Phenolic O)

Synthesis Protocol: Schiff Base Condensation

Objective: Synthesize 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide via acid-catalyzed condensation.

Reaction Scheme:



Step-by-Step Methodology
  • Preparation of Hydrazide Solution:

    • Dissolve 5-bromo-2-hydroxybenzohydrazide (1.0 mmol, ~231 mg) in absolute ethanol (20 mL).

    • Note: Mild heating (40-50°C) may be required to ensure complete dissolution.

  • Addition of Ketone:

    • Add Cyclohexanone (1.0 - 1.2 mmol, ~100-120 mg) dropwise to the stirring solution.

    • Critical Step: Add 2-3 drops of glacial acetic acid or concentrated HCl as a catalyst to protonate the carbonyl oxygen, facilitating nucleophilic attack.

  • Reflux:

    • Reflux the reaction mixture at 78-80°C for 3–6 hours .

    • Monitoring: Monitor reaction progress via TLC (Mobile phase: Hexane:Ethyl Acetate 7:3). The product will appear as a new spot with a different Rf value than the starting hydrazide.

  • Isolation & Purification:

    • Cool the mixture to room temperature, then place in an ice bath for 1 hour to maximize precipitation.

    • Filter the precipitate under vacuum.

    • Wash: Wash the solid with cold ethanol (2 x 5 mL) and then diethyl ether (2 x 5 mL) to remove unreacted ketone.

    • Recrystallization: Recrystallize from hot ethanol or an ethanol/DMF mixture to obtain analytical-grade crystals.

Physicochemical Characterization Strategy

A. Spectral Signatures (Diagnostic Peaks)
Technique Diagnostic Feature Expected Value / Range Assignment
FT-IR Azomethine Stretch1615 – 1625 cm⁻¹

(Imine linkage)
Amide I Band1640 – 1660 cm⁻¹

(Carbonyl)
Hydroxyl/Amine3200 – 3400 cm⁻¹

/

(Broad)
¹H NMR Amide Proton11.5 – 12.0 ppm (s)-CONH - (D₂O exchangeable)
(DMSO-d₆)Phenolic Proton10.5 – 11.5 ppm (s)Ar-OH (Intramolecular H-bond)
Aromatic Protons6.8 – 8.0 ppm (m)3H (Salicyl ring pattern)
Cyclohexyl Protons1.5 – 2.5 ppm (m)10H (Aliphatic ring multiplets)
¹³C NMR Azomethine Carbon160 – 165 ppmC =N
Carbonyl Carbon165 – 170 ppmC =O
B. Solid-State Properties
  • Melting Point: Expected range 215 – 235°C .

    • Note: The presence of the bromine atom and the rigid hydrazone framework typically elevates the melting point compared to the non-halogenated analog (~178°C).

  • Solubility Profile:

    • Soluble: DMSO, DMF, Pyridine (High solubility due to polar nature).

    • Sparingly Soluble: Hot Ethanol, Methanol, Acetonitrile.

    • Insoluble: Water, Hexane, Diethyl Ether.

Structural Visualization & Logic

Synthesis Workflow Diagram

The following diagram outlines the logical flow of the synthesis and purification process.

SynthesisWorkflow Start Precursors: 5-Bromo-2-hydroxybenzohydrazide + Cyclohexanone Catalysis Acid Catalysis (Glacial Acetic Acid) Start->Catalysis Mix in EtOH Reflux Reflux (EtOH, 80°C) 3-6 Hours Catalysis->Reflux Initiate Reaction Precipitation Cooling & Precipitation (Ice Bath) Reflux->Precipitation Complete Conversion Filtration Vacuum Filtration Precipitation->Filtration Isolate Solid Washing Wash: 1. Cold EtOH 2. Et2O Filtration->Washing Remove Impurities Recrystallization Recrystallization (Hot EtOH/DMF) Washing->Recrystallization Purify FinalProduct Final Product: 5-bromo-N'-cyclohexylidene- 2-hydroxybenzohydrazide Recrystallization->FinalProduct Yield ~70-85%

Caption: Step-by-step synthesis workflow for the acid-catalyzed condensation of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide.

Pharmacophore & Interaction Map

This diagram illustrates the key structural features responsible for the compound's physicochemical behavior and biological potential.

Pharmacophore Core 5-Bromo-N'-cyclohexylidene- 2-hydroxybenzohydrazide Lipophilicity Cyclohexyl Ring (Lipophilic Domain) Core->Lipophilicity HalogenBond 5-Bromo Substituent (Halogen Bond Donor) Core->HalogenBond Chelation Azomethine (C=N) & Phenolic OH (Metal Chelation Site) Core->Chelation HBonding Amide (-CONH-) (H-Bond Donor/Acceptor) Core->HBonding Permeability Membrane Permeability (LogP ~4.0) Lipophilicity->Permeability TargetBinding Enzyme Inhibition (Kinases/Ureases) HalogenBond->TargetBinding Chelation->TargetBinding Stability Crystal Packing Stability HBonding->Stability

Caption: Pharmacophore map highlighting functional groups and their contribution to biological activity and physicochemical properties.

Biological Relevance & Applications

  • Antimicrobial Activity:

    • The azomethine linkage (-C=N-) is critical for bioactivity. Analogous compounds have shown efficacy against Gram-positive bacteria (S. aureus) by inhibiting cell wall synthesis or disrupting membrane potential.

    • The 5-bromo substitution often enhances potency compared to the unsubstituted parent, likely due to increased lipophilicity facilitating cell entry.

  • Metal Chelation:

    • The compound acts as a tridentate ONO donor ligand (Phenolic Oxygen, Azomethine Nitrogen, Amide Oxygen) towards transition metals (Cu²⁺, Zn²⁺, Co²⁺).

    • Application: Metal complexes of this ligand often exhibit superior cytotoxicity against cancer cell lines compared to the free ligand.

  • Drug-Likeness (Lipinski's Rule of 5):

    • MW < 500: Yes (311.18)

    • LogP < 5: Yes (~4.0)

    • H-Bond Donors < 5: Yes (2)

    • H-Bond Acceptors < 10: Yes (3)

References

  • PubChem. (n.d.).[2] 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide (CID 1284815).[3] National Center for Biotechnology Information. Retrieved from [Link]

  • NIST Chemistry WebBook. (n.d.).[4] Benzaldehyde, 5-bromo-2-hydroxy- (Precursor Data). National Institute of Standards and Technology.[4] Retrieved from [Link]

  • ResearchGate. (2012). Crystal structure of N'-(5-bromo-2-hydroxybenzylidene)nicotinohydrazide monohydrate (Analogous Structure). Retrieved from [Link]

Sources

Foundational

Technical Guide: 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide Molecular Structure and Conformation

Executive Summary This technical guide provides a comprehensive structural and conformational analysis of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide (CAS: 100713-18-6). As a Schiff base derivative formed from the...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide provides a comprehensive structural and conformational analysis of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide (CAS: 100713-18-6). As a Schiff base derivative formed from the condensation of 5-bromosalicylhydrazide and cyclohexanone, this compound represents a critical scaffold in medicinal chemistry, particularly for its metal-chelating capabilities and antimicrobial pharmacophores. This document details its synthesis, tautomeric equilibria, crystallographic tendencies, and spectroscopic signatures, serving as a foundational reference for drug development professionals.

Chemical Identity and Core Architecture[1]

The molecule comprises three distinct structural domains: the 5-bromo-2-hydroxybenzoyl moiety (lipophilic/electronic anchor), the hydrazone linkage (–C(=O)NHN=), and the cyclohexylidene ring (aliphatic steric modulator).

PropertyData
IUPAC Name 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide
Molecular Formula C₁₃H₁₅BrN₂O₂
Molecular Weight 311.18 g/mol
CAS Number 100713-18-6
SMILES BrC1=CC(C(=O)N/N=C2\CCCCC2)=C(O)C=C1
Key Pharmacophore N-acylhydrazone (NAH) spacer with ortho-hydroxy motif

Synthesis and Reaction Mechanism[1][5]

The synthesis follows a classic acid-catalyzed condensation pathway. The nucleophilic terminal nitrogen of the hydrazide attacks the electrophilic carbonyl carbon of cyclohexanone.

Experimental Protocol
  • Reagents: 5-bromo-2-hydroxybenzohydrazide (1.0 eq), Cyclohexanone (1.1 eq), Ethanol (Solvent), Glacial Acetic Acid (Catalyst).

  • Procedure:

    • Dissolve 5-bromo-2-hydroxybenzohydrazide in absolute ethanol at 70°C.

    • Add cyclohexanone dropwise followed by 2-3 drops of glacial acetic acid.

    • Reflux the mixture for 3–5 hours. Monitor via TLC (Mobile phase: Hexane:Ethyl Acetate 7:3).

    • Cool to room temperature. The product typically precipitates as a crystalline solid.

    • Filter, wash with cold ethanol, and recrystallize from ethanol/DMF.

Mechanistic Pathway (DOT Visualization)

SynthesisPathway Reactant1 5-bromo-2-hydroxy- benzohydrazide Intermediate Hemiaminal Intermediate Reactant1->Intermediate Nucleophilic Attack (H+ Cat.) Reactant2 Cyclohexanone Reactant2->Intermediate Nucleophilic Attack (H+ Cat.) Product 5-bromo-N'-cyclohexylidene- 2-hydroxybenzohydrazide Intermediate->Product Dehydration (-H₂O) Water H₂O Intermediate->Water

Figure 1: Acid-catalyzed condensation pathway involving nucleophilic attack and subsequent dehydration.[1]

Structural Characterization and Conformation

The biological activity of this compound is dictated by its ability to adopt specific conformations that facilitate binding to target proteins or chelation with metal ions.

Tautomeric Equilibria

The hydrazone linkage exists in a dynamic equilibrium between the Amido (Keto) form and the Iminol (Enol) form.

  • Solid State: X-ray diffraction studies of analogous salicylhydrazones predominantly show the Amido form, stabilized by intermolecular hydrogen bonding.

  • Solution State: In polar aprotic solvents (DMSO), the equilibrium may shift, but the amido form generally remains major.

E/Z Isomerism

The C=N double bond allows for geometrical isomerism.

  • E-Isomer: The thermodynamically preferred conformation where the bulky cyclohexyl ring and the benzoyl group are trans to each other across the C=N bond to minimize steric repulsion.

  • Z-Isomer: Less stable, typically not observed unless stabilized by specific metal coordination or photo-irradiation.

Intramolecular Hydrogen Bonding

A critical structural feature is the intramolecular hydrogen bond between the phenolic hydroxyl group (2-OH) and the carbonyl oxygen or the amide nitrogen.

  • Interaction: O–H ··· O=C (less common) or O–H ··· N (hydrazide) .[2][3][4]

  • Effect: This interaction locks the benzoyl ring and the hydrazide group into a planar configuration, creating a pseudo-six-membered ring. This planarity is essential for intercalation into DNA or binding to enzyme active sites.

Conformational Logic (DOT Visualization)

Conformation Amido Amido Form (Major) C(=O)-NH-N=C Iminol Iminol Form (Minor) C(OH)=N-N=C Amido->Iminol Tautomerization HBond Intramolecular H-Bond (O-H ... N) Amido->HBond Stabilized by Planarity Planar Pseudo-Ring Configuration HBond->Planarity Induces

Figure 2: Structural relationships showing the dominance of the amido form and the stabilizing role of intramolecular hydrogen bonding.

Spectroscopic Signatures

Validation of the structure is achieved through specific spectral bands.

TechniqueSignalAssignmentStructural Insight
IR 3200–3400 cm⁻¹ν(NH), ν(OH)Broad band indicates H-bonding.
IR 1640–1660 cm⁻¹ν(C=O)Confirms Amido tautomer (Amide I band).
IR 1600–1620 cm⁻¹ν(C=N)Characteristic of the azomethine linkage.
¹H NMR δ 11.5–12.0 ppmSinglet (1H)Phenolic -OH (Deshielded by H-bond).
¹H NMR δ 10.5–11.0 ppmSinglet (1H)Amide -NH.
¹H NMR δ 1.5–2.5 ppmMultiplets (10H)Cyclohexyl ring protons (Chair conformation).

Biological Implications (SAR)

The structural features of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide directly translate to its pharmacological potential:

  • Metal Chelation: The tridentate nature (ONO donor set: Phenolic O, Carbonyl O, Azomethine N) allows it to form stable complexes with transition metals (Cu, Zn, Fe). These complexes often exhibit enhanced cytotoxicity against cancer cell lines compared to the free ligand.

  • Lipophilicity: The cyclohexylidene ring increases lipophilicity (logP), facilitating transport across lipid bilayers, while the 5-bromo substituent enhances metabolic stability and halogen bonding interactions with target proteins.

  • Antimicrobial Activity: The hydrazone pharmacophore inhibits bacterial DNA gyrase and other critical enzymes.

References

  • PubChem. (n.d.). 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide. National Library of Medicine. Retrieved from [Link]

  • Liang, D. X., Liu, S. Y., & Xian, D. M. (2012).[5] Crystal structure of N'-(5-bromo-2-hydroxy-3-methoxybenzylidene)-2-methoxybenzohydrazide monohydrate. Zeitschrift für Kristallographie - New Crystal Structures. Retrieved from [Link]

  • Zhu, H. Y. (2011). Synthesis, Crystal Structures and Antimicrobial Activities of 3-bromo-N'-(5-bromo-2-hydroxy-3-methoxybenzylidene)benzohydrazide Monohydrate. Asian Journal of Chemistry. Retrieved from [Link]

Sources

Exploratory

Spectral analysis of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide (NMR, IR, Mass Spec)

Introduction 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide is a Schiff base derived from the condensation of 5-bromosalicylhydrazide and cyclohexanone. This class of compounds, characterized by the azomethine group...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide is a Schiff base derived from the condensation of 5-bromosalicylhydrazide and cyclohexanone. This class of compounds, characterized by the azomethine group (-C=N-), is of significant interest to researchers in medicinal chemistry and materials science due to their diverse biological activities, including antimicrobial, anticonvulsant, and anticancer properties. The presence of the phenolic hydroxyl group, the amide linkage, and the bromo-substituted aromatic ring provides multiple sites for potential biological interactions and imparts unique physicochemical properties.

A thorough structural elucidation is paramount for understanding the structure-activity relationship and ensuring the purity and identity of the synthesized compound. This in-depth technical guide provides a comprehensive analysis of the spectral data for 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide, covering Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The interpretation of the spectral data is grounded in fundamental principles and supported by data from analogous structures, offering a practical framework for researchers in the field.

Synthesis and Sample Preparation

The synthesis of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide is typically achieved through a condensation reaction between 5-bromosalicylhydrazide and cyclohexanone. 5-bromosalicylhydrazide can be prepared from the corresponding methyl 5-bromosalicylate and hydrazine hydrate.

Experimental Protocol: Synthesis
  • Synthesis of 5-bromosalicylhydrazide:

    • To a solution of methyl 5-bromosalicylate (1 equivalent) in ethanol, add hydrazine hydrate (2 equivalents).

    • Reflux the mixture for 4-6 hours.

    • Monitor the reaction progress using Thin Layer Chromatography (TLC).

    • Upon completion, cool the reaction mixture to room temperature and then place it in an ice bath to precipitate the product.

    • Filter the white solid, wash with cold ethanol, and dry under vacuum to yield 5-bromosalicylhydrazide.

  • Synthesis of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide:

    • Dissolve 5-bromosalicylhydrazide (1 equivalent) in ethanol in a round-bottom flask.

    • Add cyclohexanone (1.1 equivalents) to the solution.

    • Add a catalytic amount of glacial acetic acid (2-3 drops).

    • Reflux the mixture for 3-5 hours, monitoring the reaction by TLC.

    • After completion, cool the reaction mixture to room temperature. The product will precipitate out of the solution.

    • Filter the solid, wash with a small amount of cold ethanol, and recrystallize from a suitable solvent (e.g., ethanol or aqueous ethanol) to obtain pure 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide.

Sample Preparation for Spectral Analysis
  • NMR Spectroscopy: Dissolve a 5-10 mg sample in a suitable deuterated solvent, such as DMSO-d₆ or CDCl₃. The choice of solvent is critical as it can influence the chemical shifts of labile protons (e.g., -OH and -NH). DMSO-d₆ is often preferred for its ability to dissolve a wide range of compounds and for observing exchangeable protons.

  • IR Spectroscopy: For solid samples, the KBr pellet method or Attenuated Total Reflectance (ATR) are common techniques. For the KBr method, a small amount of the sample is ground with dry KBr powder and pressed into a thin, transparent disk. ATR allows for the direct analysis of the solid sample with minimal preparation.

  • Mass Spectrometry: The sample is typically dissolved in a suitable volatile solvent, such as methanol or acetonitrile, at a low concentration (e.g., 1 mg/mL) and introduced into the mass spectrometer via direct infusion or after separation by liquid chromatography (LC-MS).

¹H NMR Spectroscopy

The ¹H NMR spectrum provides detailed information about the number of different types of protons and their chemical environments within the molecule. The predicted ¹H NMR spectrum of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide in DMSO-d₆ is summarized below.

Predicted ¹H NMR Data (500 MHz, DMSO-d₆)
Chemical Shift (δ, ppm)MultiplicityIntegrationAssignment
~11.5s (broad)1HAr-OH
~11.0s (broad)1H-C(O)NH-
~7.9d, J ≈ 2.5 Hz1HAr-H (H-6)
~7.5dd, J ≈ 8.8, 2.5 Hz1HAr-H (H-4)
~6.9d, J ≈ 8.8 Hz1HAr-H (H-3)
~2.4m2HCyclohexylidene-H (α)
~2.2m2HCyclohexylidene-H (α')
~1.6m6HCyclohexylidene-H (β, γ)
Interpretation and Rationale
  • Phenolic and Amide Protons: The phenolic hydroxyl proton (Ar-OH) and the amide proton (-C(O)NH-) are expected to appear as broad singlets at very downfield chemical shifts (~11.5 and ~11.0 ppm, respectively) in DMSO-d₆. Their broadness is due to hydrogen bonding and chemical exchange. These peaks can be confirmed by a D₂O exchange experiment, where they would disappear from the spectrum.

  • Aromatic Protons: The bromo-substituted aromatic ring exhibits a characteristic splitting pattern. The proton ortho to the bromine and meta to the hydroxyl group (H-6) is expected to appear as a doublet with a small meta coupling constant (J ≈ 2.5 Hz). The proton meta to the bromine and ortho to the carbonyl group (H-4) will likely be a doublet of doublets due to both ortho and meta coupling. The proton ortho to the hydroxyl group (H-3) should appear as a doublet with a larger ortho coupling constant (J ≈ 8.8 Hz).

  • Cyclohexylidene Protons: The protons on the cyclohexylidene ring will show complex multiplets in the aliphatic region of the spectrum. The protons alpha to the C=N double bond are diastereotopic and will likely appear as two distinct multiplets around 2.2-2.4 ppm. The remaining protons on the ring (beta and gamma) will overlap and appear as a broad multiplet around 1.6 ppm.

Diagram of Key ¹H NMR Assignments

G mol H_OH ~11.5 ppm (s, 1H, -OH) H_NH ~11.0 ppm (s, 1H, -NH) H_Ar1 ~7.9 ppm (d, 1H) H_Ar2 ~7.5 ppm (dd, 1H) H_Ar3 ~6.9 ppm (d, 1H) H_Cyc_alpha ~2.3 ppm (m, 4H) H_Cyc_beta_gamma ~1.6 ppm (m, 6H)

Caption: Predicted ¹H NMR chemical shifts for key protons.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information on the carbon framework of the molecule. Due to the low natural abundance of the ¹³C isotope, proton decoupling is typically used to simplify the spectrum to a series of single lines, one for each unique carbon atom.

Predicted ¹³C NMR Data (125 MHz, DMSO-d₆)
Chemical Shift (δ, ppm)Assignment
~165C=O (Amide)
~158C=N (Azomethine)
~155Ar-C (C-2, C-OH)
~135Ar-C (C-4)
~130Ar-C (C-6)
~120Ar-C (C-5, C-Br)
~118Ar-C (C-1)
~115Ar-C (C-3)
~35Cyclohexylidene-C (α)
~27Cyclohexylidene-C (β)
~25Cyclohexylidene-C (γ)
Interpretation and Rationale
  • Carbonyl and Azomethine Carbons: The amide carbonyl carbon (C=O) is expected to be the most downfield signal in the spectrum, around 165 ppm. The azomethine carbon (C=N) will also be in the downfield region, typically around 158 ppm.[1]

  • Aromatic Carbons: The aromatic carbons will appear in the range of 115-155 ppm. The carbon attached to the hydroxyl group (C-2) will be significantly downfield due to the deshielding effect of the oxygen atom. The carbon bearing the bromine atom (C-5) will be shifted upfield compared to an unsubstituted carbon due to the "heavy atom" effect of bromine. The remaining aromatic carbons can be assigned based on their substitution patterns and comparison with similar structures.

  • Cyclohexylidene Carbons: The aliphatic carbons of the cyclohexylidene ring will appear in the upfield region of the spectrum. The carbons alpha to the C=N bond are expected around 35 ppm, while the beta and gamma carbons will be further upfield, around 25-27 ppm.[2][3]

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule. The key vibrational frequencies in the IR spectrum of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide are predicted as follows.

Predicted IR Data (KBr, cm⁻¹)
Frequency (cm⁻¹)IntensityAssignment
~3400-3200Strong, BroadO-H and N-H stretching
~3050MediumAromatic C-H stretching
~2930, ~2850MediumAliphatic C-H stretching
~1660StrongC=O stretching (Amide I)
~1610MediumC=N stretching
~1590, ~1480Medium to StrongAromatic C=C stretching
~1530MediumN-H bending (Amide II)
~1250StrongC-O stretching (phenolic)
~820StrongC-H out-of-plane bending (aromatic)
Interpretation and Rationale
  • O-H and N-H Stretching: A broad and strong absorption band in the region of 3400-3200 cm⁻¹ is characteristic of the overlapping stretching vibrations of the phenolic O-H and the amide N-H groups, which are involved in hydrogen bonding.[4]

  • C-H Stretching: Aromatic C-H stretching vibrations typically appear above 3000 cm⁻¹, while aliphatic C-H stretches from the cyclohexylidene ring will be observed below 3000 cm⁻¹.[5]

  • Carbonyl and Azomethine Stretching: The strong absorption around 1660 cm⁻¹ is a hallmark of the amide carbonyl (C=O) group (Amide I band).[6] The C=N stretching vibration of the azomethine group is expected to be of medium intensity and appear around 1610 cm⁻¹.[7]

  • Aromatic and Amide Bending: The absorptions for aromatic C=C stretching are expected in the 1600-1450 cm⁻¹ region. The N-H bending vibration (Amide II band) is typically found around 1530 cm⁻¹.

  • C-O and C-H Bending: A strong band around 1250 cm⁻¹ can be attributed to the C-O stretching of the phenolic group. The out-of-plane C-H bending of the aromatic protons can provide information about the substitution pattern.

Mass Spectrometry

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its structural elucidation. For 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide (C₁₃H₁₅BrN₂O₂), the expected monoisotopic mass is approximately 310.03 g/mol . The presence of bromine will result in a characteristic isotopic pattern for the molecular ion and any bromine-containing fragments, with two peaks of nearly equal intensity separated by 2 m/z units (⁷⁹Br and ⁸¹Br).

Predicted Fragmentation Pattern (Electron Ionization - EI)

The fragmentation of hydrazones under EI-MS is complex and can proceed through several pathways. A plausible fragmentation pattern for 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide is outlined below.

Diagram of Proposed Mass Spectrometry Fragmentation

G M [M]⁺˙ m/z 310/312 F1 [M - C₆H₁₀]⁺˙ m/z 228/230 M->F1 - C₆H₁₀ F2 [BrC₆H₃(OH)CO]⁺ m/z 199/201 M->F2 - C₆H₁₀N₂ F3 [C₆H₁₀N]⁺ m/z 96 M->F3 - BrC₆H₃(OH)CONH F1->F2 - N₂H F4 [BrC₆H₄O]⁺ m/z 171/173 F2->F4 - CO F5 [C₆H₅]⁺ m/z 77 F4->F5 - Br, - CO

Caption: A plausible fragmentation pathway for 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide under EI-MS.

Interpretation of Fragmentation
  • Molecular Ion Peak ([M]⁺˙): The molecular ion peak will be observed at m/z 310 and 312, corresponding to the isotopes of bromine (⁷⁹Br and ⁸¹Br).

  • Loss of Cyclohexene: A common fragmentation pathway for cyclohexylidene derivatives is the loss of a neutral cyclohexene molecule (C₆H₁₀, 82 Da), leading to a fragment ion at m/z 228/230.

  • Formation of the Benzoyl Cation: Cleavage of the N-N bond can lead to the formation of the 5-bromo-2-hydroxybenzoyl cation at m/z 199/201.

  • Formation of the Cyclohexyl Imine Cation: The other part of the molecule can form a cyclohexyl imine cation at m/z 96.

  • Further Fragmentation: The 5-bromo-2-hydroxybenzoyl cation can further lose a molecule of carbon monoxide (CO) to give a fragment at m/z 171/173. Subsequent loss of bromine and CO could lead to a phenyl cation at m/z 77.

Conclusion

The comprehensive spectral analysis presented in this guide provides a robust framework for the structural elucidation of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide. The predicted ¹H and ¹³C NMR, IR, and mass spectral data, along with their detailed interpretations, offer a valuable resource for researchers working with this and related compounds. By understanding the characteristic spectral signatures of the key functional moieties, scientists can confidently verify the synthesis, assess the purity, and further investigate the properties of this important class of Schiff bases. The methodologies and interpretations outlined herein are intended to serve as a practical tool for professionals in drug discovery, chemical synthesis, and materials science.

References

  • Synthesis of 2-hydroxybenzohydrazide derivatives with microwave irradiation and activity against Escherichia coli. Pharmacy Education. Available at: [Link]

  • 13c nmr spectrum of cyclohexanone. Filo. Available at: [Link]

  • The ¹³C NMR spectrum of hydrazone (1). ResearchGate. Available at: [Link]

  • A Comprehensive Analysis of Cyclohexanone IR Spectrum. Medium. Available at: [Link]

  • 13c nmr spectrum of cyclohexanone and also give their intensity. Filo. Available at: [Link]

  • Zinc(II) Coordination Compounds on Acylhydrazones of 2-Tosylaminobenzaldehyde Basis as Promising Luminescent Agents. MDPI. Available at: [Link]

  • IR spectra of hydrazones I and complexes II–V. ResearchGate. Available at: [Link]

Sources

Foundational

The Hydrazone Scaffold: A Versatile Platform for Modulating Biological Activity

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Authored by: [Your Name/Gemini], Senior Application Scientist Abstract Hydrazones, a class of organic compounds characterized by...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

Hydrazones, a class of organic compounds characterized by the R¹R²C=NNR³R⁴ functional group, have emerged as a privileged scaffold in medicinal chemistry.[1][2][3][4] Their synthetic accessibility and structural versatility allow for the fine-tuning of steric, electronic, and physicochemical properties, leading to a broad spectrum of biological activities. This guide provides a comprehensive overview of the significant therapeutic potential of hydrazone derivatives, delving into their mechanisms of action across various disease areas, including oncology, infectious diseases, inflammation, and neurology. We will explore the structure-activity relationships that govern their potency and selectivity, present detailed experimental protocols for their synthesis and biological evaluation, and visualize key concepts to facilitate a deeper understanding of this promising class of compounds.

Introduction: The Chemical Versatility of the Hydrazone Linkage

The hydrazone moiety is typically formed through the condensation reaction of a hydrazine or hydrazide with an aldehyde or ketone.[1][4][5] This robust and straightforward synthesis allows for the facile generation of diverse chemical libraries. The core of the hydrazone's utility lies in the C=N double bond and the adjacent nitrogen atoms, which can participate in various non-covalent interactions, including hydrogen bonding and metal chelation, with biological macromolecules.[3] This inherent chemical reactivity and structural flexibility are central to the wide array of observed biological effects.

Anticancer Activity: Disrupting Cellular Proliferation

Hydrazone derivatives have demonstrated significant potential as anticancer agents, primarily through the inhibition of crucial cellular processes like tubulin polymerization.[6]

Mechanism of Action: Inhibition of Tubulin Polymerization

Microtubules, dynamic polymers of α- and β-tubulin, are essential components of the cytoskeleton, playing a critical role in cell division, intracellular transport, and maintenance of cell shape. Disruption of microtubule dynamics is a clinically validated strategy in cancer chemotherapy. Certain hydrazone derivatives have been shown to bind to the colchicine-binding site on β-tubulin, preventing its polymerization into microtubules. This disruption of the microtubule network leads to a cascade of downstream events, ultimately culminating in cell cycle arrest and apoptosis.

The inhibition of tubulin polymerization triggers a spindle assembly checkpoint, leading to a prolonged mitotic arrest in the G2/M phase of the cell cycle. This sustained arrest can lead to "mitotic catastrophe," a form of cell death characterized by multinucleation and aneuploidy. Ultimately, this process activates intrinsic apoptotic pathways, leading to the programmed death of the cancer cell.

Signaling Pathway: Tubulin Polymerization Inhibition by Hydrazone Derivatives

Hydrazone Hydrazone Derivative Tubulin β-Tubulin (Colchicine Site) Hydrazone->Tubulin Binding Polymerization Tubulin Polymerization Microtubules Microtubule Formation Polymerization->Microtubules Inhibition Spindle Mitotic Spindle Formation Microtubules->Spindle Disruption G2M G2/M Phase Arrest Spindle->G2M Apoptosis Apoptosis G2M->Apoptosis

Caption: Hydrazone derivatives can inhibit tubulin polymerization, leading to G2/M cell cycle arrest and apoptosis.

Structure-Activity Relationship (SAR) and In Vitro Data

The anticancer potency of hydrazone derivatives is highly dependent on the nature of the substituents on the aromatic rings. The following table summarizes the in vitro cytotoxic activity of a selection of hydrazone derivatives against various cancer cell lines.

Compound IDR¹ Group (from Hydrazide)R² Group (from Aldehyde/Ketone)Cancer Cell LineIC₅₀ (µM)Reference
1a ArylsulfonylIndole with 5-ClMCF-7< 1.0[3]
1b ArylsulfonylIndole with 5-OCH₃MCF-7< 1.0[3]
1c ArylsulfonylIndole with 1-COCH₃MCF-7< 1.0[3]
1e ArylsulfonylPhenylMDA-MB-231< 1.0[3]
2f Tetracaine4-FluorophenylColo-20550.0[7]
2m Tetracaine4-(Dimethylamino)phenylColo-20520.5[7]
2k Tetracaine3-NitrophenylHepG230.5[7]
2s Tetracaine2-HydroxyphenylHepG220.8[7]
Compound 8 HeterocyclicSubstituted PhenylHeLa34.38[8]
Compound 11 HeterocyclicSubstituted PhenylMCF-726.84[8]

Analysis of SAR: The data suggests that electron-withdrawing groups (e.g., halogens) and electron-donating groups (e.g., methoxy) on the terminal phenyl rings can significantly influence cytotoxic activity. The presence of heterocyclic moieties, such as indole, is also a recurring feature in potent anticancer hydrazones.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells.

Step-by-Step Methodology:

  • Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the hydrazone derivatives in culture medium. Replace the existing medium in the wells with the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin). Incubate for 24 to 72 hours.

  • MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours at 37°C.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the compound concentration and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Antimicrobial Activity: Targeting Bacterial Replication

Hydrazone derivatives have demonstrated broad-spectrum antibacterial activity, with some compounds showing promise against drug-resistant strains.

Mechanism of Action: Inhibition of DNA Gyrase

DNA gyrase is a type II topoisomerase that is essential for bacterial DNA replication, transcription, and repair. It introduces negative supercoils into the DNA, which is a critical step in relieving torsional stress during replication. Certain quinoline-based hydrazones have been shown to inhibit the activity of DNA gyrase, leading to a disruption of DNA synthesis and ultimately bacterial cell death. This mechanism is distinct from that of many existing antibiotics, making hydrazones an attractive class of compounds for combating antibiotic resistance.

Anti-inflammatory and Analgesic Activity: Modulating the Inflammatory Cascade

Hydrazones have shown significant anti-inflammatory and analgesic properties, primarily through the inhibition of cyclooxygenase (COX) enzymes.

Mechanism of Action: COX Inhibition

Cyclooxygenase enzymes (COX-1 and COX-2) are responsible for the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation, pain, and fever. While COX-1 is constitutively expressed and plays a role in physiological functions, COX-2 is induced at sites of inflammation. Many non-steroidal anti-inflammatory drugs (NSAIDs) exert their effects by inhibiting COX enzymes. Some hydrazone derivatives have been found to be potent inhibitors of COX-2, suggesting a mechanism for their anti-inflammatory and analgesic effects.

In Vitro Data for Anti-inflammatory Activity

The following table presents the COX-2 inhibitory activity of selected hydrazone derivatives.

Compound IDStructure DescriptionCOX-2 IC₅₀ (µM)Reference
C3 Isoxazole derivative0.93 ± 0.01[9]
C5 Isoxazole derivative0.85 ± 0.04[9]
C6 Isoxazole derivative0.55 ± 0.03[9]
Experimental Protocol: In Vitro COX-2 Inhibition Assay (Colorimetric)

This assay measures the peroxidase activity of COX-2.

Principle: The peroxidase component of COX-2 catalyzes the oxidation of a chromogenic substrate in the presence of arachidonic acid. The intensity of the color produced is proportional to the enzyme activity.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare the assay buffer, hemin, and COX-2 enzyme solution according to the manufacturer's instructions. Prepare a solution of the test hydrazone derivatives in a suitable solvent (e.g., DMSO).

  • Assay Setup: In a 96-well plate, add the assay buffer, hemin, and COX-2 enzyme to the appropriate wells. Add the test compounds at various concentrations to the inhibitor wells. Include a 100% initial activity control (with solvent) and a background control (without enzyme).

  • Initiation of Reaction: Add the colorimetric substrate solution to all wells, followed by the arachidonic acid solution to initiate the reaction.

  • Incubation: Incubate the plate for a specified time (e.g., 2-5 minutes) at 25°C.

  • Absorbance Measurement: Read the absorbance at 590 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound relative to the 100% initial activity control. Determine the IC₅₀ value by plotting the percentage of inhibition against the compound concentration.

Anticonvulsant Activity: Modulating Neuronal Excitability

Hydrazone derivatives have been investigated for their potential as anticonvulsant agents, with proposed mechanisms involving the modulation of GABAergic neurotransmission and blockade of voltage-gated sodium channels.

Mechanism of Action
  • GABA-A Receptor Modulation: Gamma-aminobutyric acid (GABA) is the primary inhibitory neurotransmitter in the central nervous system.[10] Some hydrazones are thought to enhance GABAergic inhibition by acting as positive allosteric modulators of the GABA-A receptor, leading to an increased influx of chloride ions and hyperpolarization of the neuronal membrane.[2][6][10][11] This increased inhibition can help to suppress the excessive neuronal firing associated with seizures.

  • Sodium Channel Blockade: Voltage-gated sodium channels are crucial for the initiation and propagation of action potentials. During a seizure, there is excessive and synchronized firing of neurons. Some anticonvulsant drugs act by blocking these sodium channels, thereby reducing neuronal excitability. It is hypothesized that certain hydrazone derivatives may also exert their anticonvulsant effects through this mechanism.[2][12][13]

Synthesis and Characterization Workflow

The synthesis of hydrazone derivatives is a well-established and versatile process. The following diagram illustrates a typical workflow for the synthesis, purification, and characterization of a hydrazone derivative.

Experimental Workflow: Synthesis and Characterization of a Hydrazone Derivative

cluster_synthesis Synthesis cluster_purification Purification cluster_characterization Characterization Hydrazide Hydrazide (e.g., Isonicotinic Hydrazide) Reaction Condensation Reaction (Ethanol, Reflux) Hydrazide->Reaction Aldehyde Aldehyde/Ketone (e.g., Substituted Benzaldehyde) Aldehyde->Reaction Crude Crude Hydrazone Product Reaction->Crude Filtration Filtration Crude->Filtration Recrystallization Recrystallization (e.g., from Ethanol) Filtration->Recrystallization Pure Pure Hydrazone Product Recrystallization->Pure FTIR FT-IR Spectroscopy Pure->FTIR NMR ¹H & ¹³C NMR Spectroscopy Pure->NMR MS Mass Spectrometry Pure->MS Final Characterized Hydrazone FTIR->Final NMR->Final MS->Final

Caption: A typical workflow for the synthesis, purification, and characterization of hydrazone derivatives.

Conclusion and Future Perspectives

Hydrazone derivatives represent a highly versatile and promising class of compounds with a wide range of biological activities. Their synthetic tractability allows for the creation of large and diverse chemical libraries for screening against various therapeutic targets. The ability to modulate their activity through structural modifications makes them attractive candidates for lead optimization in drug discovery programs. Future research will likely focus on the development of hydrazone-based compounds with enhanced potency, selectivity, and pharmacokinetic profiles. The exploration of novel mechanisms of action and the application of hydrazones in areas such as antiviral and neurodegenerative diseases also represent exciting avenues for future investigation. As our understanding of the structure-activity relationships of hydrazones continues to grow, so too will their potential to be developed into the next generation of therapeutic agents.

References

  • Review Article Anticonvulant potential of Hydrazone deriv
  • Studies on the Anticonvulsant Activity and Influence on GABA-ergic Neurotransmission of 1,2,4-Triazole-3-thione-Based Compounds. Available from: [Link]

  • Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole derivatives. Available from: [Link]

  • Quantitative structure activity relationship studies of novel hydrazone derivatives as α-amylase inhibitors with index of ideality of correlation. Available from: [Link]

  • Nicotinic acid hydrazones: A novel anticonvulsant pharmacophore. Available from: [Link]

  • Novel Arylsulfonylhydrazones as Breast Anticancer Agents Discovered by Quantitative Structure-Activity Relationships. Available from: [Link]

  • GABAA Receptors, Seizures, and Epilepsy. Available from: [Link]

  • green synthesis of new hydrazone derivatives. Available from: [Link]

  • Cumhuriyet Science Journal. (URL not available)
  • Bioassay Development for Identification of Cyclooxygenase-2 Inhibitors of Natural Origin. Available from: [Link]

  • Biological Activities of Hydrazone Derivatives. Available from: [Link]

  • Synthesis of Hydrazine Derivatives (Hydrazides). Available from: [Link]

  • Synthesis, Modelling, and Anticonvulsant Studies of New Quinazolines Showing Three Highly Active Compounds with Low Toxicity and High Affinity to the GABA-A Receptor. Available from: [Link]

  • Pharmacology of Emerging Selective Sodium Channel Antagonists for the Treatment of Epilepsy. Available from: [Link]

  • Salicylaldehyde Benzoylhydrazones with Anticancer Activity and Selectivity: Design, Synthesis, and In Vitro Evaluation. Available from: [Link]

  • Experimental GABA A Receptor Agonists and Allosteric Modulators for the Treatment of Focal Epilepsy. Available from: [Link]

  • Design, Synthesis, and Anticancer Evaluation of Novel Tetracaine Hydrazide-Hydrazones. Available from: [Link]

  • In vitro inhibition of cyclooxygenases, anti-denaturation and antioxidant activities of Malian medicinal plants. Available from: [Link]

  • Method for producing hydrazone derivatives.
  • Acetone hydrazone. Available from: [Link]

  • ANTICONVULSANT ACTIVITY OF SALICYLOYL HYDRAZONES OF PARA/META-SUBSTITUTED BENZALDEHYDES. Available from: [Link]

  • Synthesis and antimicrobial activity of some derivative of hydrazine from salicylic acid Under the supervisor. (URL not available)

Sources

Exploratory

An In-Depth Technical Guide to the Putative Mechanism of Action of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide

Foreword: Navigating the Frontiers of Hydrazone Bioactivity To the dedicated researchers, scientists, and drug development professionals who advance the landscape of therapeutic innovation, this guide offers a deep dive...

Author: BenchChem Technical Support Team. Date: February 2026

Foreword: Navigating the Frontiers of Hydrazone Bioactivity

To the dedicated researchers, scientists, and drug development professionals who advance the landscape of therapeutic innovation, this guide offers a deep dive into the mechanistic possibilities of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide. As a member of the versatile N-acylhydrazone class, this compound stands at the intersection of established bioactivity and novel potential. While direct literature on this specific molecule is nascent, a wealth of data from structurally analogous compounds provides a robust framework for inferring its likely mechanisms of action. This guide is structured to synthesize these insights, presenting a scientifically grounded exploration of its putative anti-inflammatory and antimicrobial activities. Our approach is rooted in the principle that understanding the causality behind the bioactivity of related structures can illuminate the path forward for new chemical entities. We will dissect signaling pathways, propose experimental validations, and provide the technical details necessary to empower your research endeavors.

Introduction to 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide: A Molecule of Therapeutic Promise

5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide belongs to the N-acylhydrazone chemical class, a group of compounds renowned for their broad spectrum of biological activities. Hydrazones, characterized by the presence of an azomethine group (–NHN=CH–), have garnered significant attention in medicinal chemistry for their demonstrated antimicrobial, anticonvulsant, analgesic, anti-inflammatory, and antitumor properties. The structural motif of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide, which combines a brominated salicylaldehyde moiety with a cyclohexylidene group via a hydrazide linker, suggests a predisposition for potent biological effects. The exploration of this molecule is therefore a logical progression in the quest for novel therapeutic agents.

Proposed Primary Mechanism of Action: Attenuation of Pro-inflammatory Signaling Cascades

A compelling hypothesis for the primary mechanism of action of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide is the modulation of key inflammatory pathways. This is strongly supported by studies on structurally similar brominated phenolic compounds.

Inhibition of NF-κB and MAPK Signaling Pathways

Research on 2-bromo-5-hydroxy-4-methoxybenzaldehyde (2B5H4M), a compound with a similar brominated hydroxybenzoyl core, has shown potent anti-inflammatory effects in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages. The proposed mechanism involves the dual inhibition of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways.

Causality of Inhibition:

  • NF-κB Pathway: In unstimulated cells, NF-κB is sequestered in the cytoplasm by its inhibitory protein, IκBα. Upon stimulation by LPS, IκBα is phosphorylated and subsequently degraded, allowing NF-κB to translocate to the nucleus and initiate the transcription of pro-inflammatory genes. 2B5H4M was found to inhibit the phosphorylation and degradation of IκBα, thereby preventing the nuclear translocation of NF-κB. It is highly probable that 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide engages in a similar mechanism, with the electron-withdrawing bromine atom and the hydroxyl group on the phenyl ring playing a crucial role in interacting with components of the IκB kinase (IKK) complex.

  • MAPK Pathway: The MAPK family, including ERK and JNK, are critical upstream regulators of inflammatory responses. 2B5H4M has been shown to reduce the phosphorylation of ERK and JNK in response to LPS stimulation. This inhibition of MAPK signaling further suppresses the inflammatory cascade. The structural elements of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide likely confer the ability to interfere with the kinase activity of the MAPK pathway components.

Visualization of the Proposed Anti-inflammatory Mechanism

G cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus TLR4 TLR4 IKK IKK TLR4->IKK MAPK_pathway MAPK Pathway (ERK, JNK) TLR4->MAPK_pathway IkappaB IκBα IKK->IkappaB Phosphorylation IkappaB_p p-IκBα IkappaB->IkappaB_p NFkB NF-κB MAPK_p p-MAPK MAPK_pathway->MAPK_p Phosphorylation NFkB_active Active NF-κB IkappaB_p->NFkB_active Degradation & Release Transcription Pro-inflammatory Gene Transcription (TNF-α, IL-1β, IL-6, iNOS, COX-2) NFkB_active->Transcription Nuclear Translocation MAPK_p->Transcription Compound 5-bromo-N'-cyclohexylidene -2-hydroxybenzohydrazide Compound->IKK Inhibition Compound->MAPK_pathway Inhibition LPS LPS LPS->TLR4

Caption: Proposed inhibition of NF-κB and MAPK signaling pathways.

Experimental Protocol: In Vitro Anti-inflammatory Activity Assay

This protocol outlines a self-validating system to assess the anti-inflammatory potential of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide by measuring its effect on nitric oxide (NO) production in LPS-stimulated RAW 264.7 macrophages.

Materials:

  • RAW 264.7 macrophage cell line

  • Dulbecco's Modified Eagle's Medium (DMEM)

  • Fetal Bovine Serum (FBS)

  • Penicillin-Streptomycin solution

  • Lipopolysaccharide (LPS) from E. coli

  • 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

  • Griess Reagent

  • Dimethyl sulfoxide (DMSO)

Methodology:

  • Cell Culture and Seeding:

    • Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

    • Seed the cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere for 24 hours.

  • Compound Treatment and Stimulation:

    • Prepare stock solutions of the test compound in DMSO.

    • Pre-treat the cells with various concentrations of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide (e.g., 1, 5, 10, 25, 50 µM) for 1 hour. Include a vehicle control (DMSO only).

    • Stimulate the cells with 1 µg/mL LPS for 24 hours. A negative control group (no LPS, no compound) should be included.

  • Nitric Oxide Measurement (Griess Assay):

    • After 24 hours of incubation, collect 50 µL of the cell culture supernatant from each well.

    • Add 50 µL of Griess Reagent to each supernatant sample.

    • Incubate at room temperature for 10 minutes.

    • Measure the absorbance at 540 nm using a microplate reader.

    • Calculate the nitrite concentration based on a standard curve generated with sodium nitrite.

  • Cell Viability Assay (MTT Assay):

    • After collecting the supernatant for the Griess assay, add 20 µL of MTT solution (5 mg/mL) to the remaining media in each well.

    • Incubate for 4 hours at 37°C.

    • Remove the medium and add 150 µL of DMSO to dissolve the formazan crystals.

    • Measure the absorbance at 570 nm.

    • Cell viability is expressed as a percentage of the control group. This step is crucial to ensure that the observed reduction in NO is not due to cytotoxicity.

Proposed Secondary Mechanism of Action: Antimicrobial Activity

The N-acylhydrazone scaffold is a well-established pharmacophore for antimicrobial agents. It is therefore plausible that 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide exhibits antibacterial properties.

Potential Antibacterial Mechanisms

While the precise molecular target for many hydrazone-based antimicrobials is still under investigation, several general mechanisms have been proposed:

  • Enzyme Inhibition: Hydrazones can coordinate with metal ions that are essential cofactors for bacterial enzymes, thereby inhibiting their function.

  • Disruption of Cell Wall Synthesis: Some heterocyclic compounds containing the hydrazone moiety have been shown to interfere with the biosynthesis of the bacterial cell wall.

  • Inhibition of DNA Gyrase: This essential bacterial enzyme is a common target for antibacterial agents. The planar aromatic regions of the hydrazone could potentially intercalate with DNA or bind to the enzyme's active site.

A study on 5-bromo substituted phenyl N-acylhydrazone derivatives demonstrated their inhibitory activity against both Gram-positive and Gram-negative bacteria. Notably, some of these compounds showed a synergistic effect when combined with streptomycin, suggesting they may act as antibiotic adjuvants.

Quantitative Data on Related Compounds

The following table summarizes the Minimum Inhibitory Concentration (MIC) values for related 5-bromo-2-hydroxy-benzamide derivatives against various bacterial strains, highlighting the potential of this chemical class.

DerivativeStaphylococcus aureus (ATCC 25923) MIC (mg/mL)Streptococcus pyogenes (ATCC 19615) MIC (mg/mL)Bacillus cereus (ATCC 14579) MIC (mg/mL)
Ethyl Ester2.55.02.5
Hydrazide5.05.05.0
Hydrazone2.52.52.5

Data extracted from a study on 5-bromo-2-hydroxy-benzamide derivatives.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination

This protocol describes the broth microdilution method to determine the MIC of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide against a panel of pathogenic bacteria.

Materials:

  • Test bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

  • Mueller-Hinton Broth (MHB)

  • 96-well microtiter plates

  • 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide

  • Positive control antibiotic (e.g., ciprofloxacin)

  • Spectrophotometer

Methodology:

  • Preparation of Bacterial Inoculum:

    • Culture the bacterial strains in MHB overnight at 37°C.

    • Dilute the overnight culture to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

  • Serial Dilution of the Compound:

    • In a 96-well plate, perform a two-fold serial dilution of the test compound in MHB to obtain a range of concentrations (e.g., from 256 µg/mL to 0.5 µg/mL).

    • Include a positive control (serial dilution of a standard antibiotic) and a negative control (MHB with bacterial inoculum only).

  • Inoculation and Incubation:

    • Add the prepared bacterial inoculum to each well.

    • Incubate the plates at 37°C for 18-24 hours.

  • Determination of MIC:

    • The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth. This can be assessed visually or by measuring the optical density at 600 nm.

Workflow for MIC Determination

G start Start prep_inoculum Prepare Bacterial Inoculum (5 x 10⁵ CFU/mL) start->prep_inoculum serial_dilution Perform 2-fold Serial Dilution of Compound in 96-well Plate start->serial_dilution inoculate Inoculate Wells with Bacteria prep_inoculum->inoculate serial_dilution->inoculate incubate Incubate at 37°C for 18-24 hours inoculate->incubate read_results Visually Inspect for Growth or Measure OD at 600 nm incubate->read_results determine_mic Determine MIC (Lowest concentration with no growth) read_results->determine_mic end End determine_mic->end

Caption: Workflow for the broth microdilution MIC assay.

Representative Synthesis of a Hydrazone Derivative

The synthesis of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide would likely follow a straightforward condensation reaction. The following is a representative protocol for the synthesis of a closely related compound, (E)-N′-(5-Bromo-2-hydroxybenzylidene)-p-toluenesulfonohydrazide, which can be adapted.

  • Dissolve 5-bromosalicylaldehyde (2 mmol) in 50 mL of ethanol in a round-bottom flask.

  • Heat the solution to reflux.

  • Add p-toluenesulfonohydrazide (2 mmol) to the refluxing solution.

  • Stir the reaction mixture for 2 hours.

  • Cool the mixture to room temperature.

  • Isolate the resulting crystalline solid by filtration.

  • Wash the solid with cold ethanol.

  • Recrystallize the final product from an ethanol solution to obtain the pure compound.

Future Directions and Concluding Remarks

The evidence from structurally related compounds strongly suggests that 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide possesses significant potential as both an anti-inflammatory and an antimicrobial agent. The putative mechanisms of action—inhibition of the NF-κB and MAPK signaling pathways for its anti-inflammatory effects, and interference with essential bacterial processes for its antimicrobial activity—provide a solid foundation for further investigation.

The immediate next steps in the characterization of this compound should involve the experimental validation of these proposed mechanisms using the protocols outlined in this guide. Subsequent research should focus on target identification studies, in vivo efficacy and safety assessments, and structure-activity relationship (SAR) studies to optimize its therapeutic potential. The journey from a promising molecule to a clinically relevant therapeutic is arduous, but the foundational understanding of its mechanism of action is the critical first step.

References

  • PubChem. 5-bromo-n'-cyclohexylidene-2-hydroxybenzohydrazide (C13H15BrN2O2). Available from: [Link]

  • ResearchGate. (PDF) Antibacterial activity of 5-bromo substituted phenyl N-acylhydrazone derivatives with aromatic substitution at ortho- and para- directors as potential adjuvants. Available from: [Link]

  • Asian Journal of Chemistry. Synthesis, Crystal Structures and Antimicrobial Activities of 3-bromo-N'-(5-bromo-2-hydroxy-3-methoxybenzylidene)benzohydrazide Monohydrate and 3-Bromo-N'-(4-hydroxy-3-methoxybenzylidene)benzohydrazide mon
Foundational

In vitro screening of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide

An In-Depth Technical Guide to the In Vitro Screening of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide Foreword: Charting a Course for a Novel Hydrazone In the landscape of medicinal chemistry, the hydrazone scaffol...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the In Vitro Screening of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide

Foreword: Charting a Course for a Novel Hydrazone

In the landscape of medicinal chemistry, the hydrazone scaffold represents a privileged structure, a recurring motif in compounds demonstrating a vast array of biological activities.[1][2] Molecules incorporating this functional group have been rigorously investigated for their potential as antimicrobial, anticancer, antiviral, and anti-inflammatory agents.[3][4] The subject of this guide, 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide, is a Schiff base that marries the hydrazone core with a salicylaldehyde moiety, a combination known to produce potent biological effects.[5][6] While specific biological data for this exact molecule is not yet prevalent in public literature[7], its structural components provide a compelling, rational basis for a comprehensive in vitro screening campaign.

This document is structured not as a rigid protocol, but as a strategic guide for the research scientist. It outlines a logical, multi-tiered approach to systematically evaluate the biological potential of this compound. We will proceed from foundational characterization to broad-spectrum primary screening and finally to preliminary mechanism-of-action studies. The causality behind each experimental choice is explained, and every proposed protocol is designed as a self-validating system, complete with the necessary controls to ensure data integrity and reproducibility.

Section 1: Foundational Compound Characterization

Before embarking on biological assays, verifying the identity, purity, and solubility of the test compound is a non-negotiable prerequisite for data integrity. A failure at this stage invalidates all subsequent work.

1.1. Synthesis and Structural Verification

The synthesis of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide typically involves the Schiff base condensation of 5-bromosalicylhydrazide with cyclohexanone. While various protocols exist for similar compounds[8], a generalized approach is outlined below. The absolute identity and purity of the final product must be confirmed by spectroscopic methods (¹H NMR, ¹³C NMR, FT-IR) and mass spectrometry.

cluster_synthesis Synthesis Workflow start 5-Bromosalicylhydrazide + Cyclohexanone reflux Reflux Reaction start->reflux solvent Ethanol (Solvent) solvent->reflux catalyst Acid Catalyst (e.g., Acetic Acid) catalyst->reflux cool Cooling & Precipitation reflux->cool filter Filtration & Washing cool->filter dry Drying under Vacuum filter->dry product Final Product: 5-bromo-N'-cyclohexylidene- 2-hydroxybenzohydrazide dry->product qc QC Analysis: NMR, MS, HPLC product->qc

Caption: Generalized synthesis and purification workflow.

1.2. Solubility Assessment: The Gateway to Bioavailability

A compound's solubility in aqueous and organic solvents dictates its suitability for different assay formats. Dimethyl sulfoxide (DMSO) is a common solvent for initial stock solutions in high-throughput screening.[9] It is critical to determine the maximum concentration at which the compound remains dissolved in assay media to avoid precipitation, which can cause artifacts and generate false-positive results.

Experimental Protocol: Kinetic Solubility Assessment

  • Prepare Stock Solution: Create a high-concentration stock of the compound in 100% DMSO (e.g., 10 mM).

  • Serial Dilution: Serially dilute the stock solution in DMSO.

  • Aqueous Dilution: Add the DMSO solutions to the primary aqueous assay buffer (e.g., Phosphate-Buffered Saline, PBS) to a final DMSO concentration of ≤1%. This step mimics the final assay conditions.

  • Incubation & Measurement: Incubate the plate at the assay temperature (e.g., 37°C) for 1-2 hours. Measure turbidity using a nephelometer or by reading absorbance at ~620 nm. The concentration at which precipitation is first observed is the kinetic solubility limit.

Section 2: A Tiered Strategy for In Vitro Biological Screening

We propose a screening cascade designed to efficiently identify and characterize the compound's primary biological activities. This approach prioritizes broad, cost-effective assays first, followed by more focused, mechanism-elucidating studies for any identified "hits."

Tier 1: Broad-Spectrum Activity Profiling

The initial goal is to cast a wide net, exploring the compound's potential in two major therapeutic areas suggested by its chemical structure: antimicrobial and anticancer activity.

Rationale: The hydrazone and salicylaldehyde moieties are well-established pharmacophores in antimicrobial agents.[1][6] A primary screen against a panel of clinically relevant bacteria and fungi is therefore a logical starting point. The broth microdilution method is the gold standard for determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.[10]

Experimental Protocol: Broth Microdilution MIC Assay (CLSI Guidelines)

  • Panel Selection: Utilize a panel of microorganisms from the American Type Culture Collection (ATCC), including:

    • Gram-positive bacteria: Staphylococcus aureus (e.g., ATCC 25923), Bacillus subtilis (e.g., ATCC 6633).

    • Gram-negative bacteria: Escherichia coli (e.g., ATCC 25922), Pseudomonas aeruginosa (e.g., ATCC 27853).

    • Fungi: Candida albicans (e.g., ATCC 90028).

  • Inoculum Preparation: Prepare a standardized inoculum of each microorganism, adjusting the turbidity to a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.[11]

  • Compound Plating: In a 96-well microtiter plate, perform a two-fold serial dilution of the test compound in the appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi). Concentrations should typically range from 256 µg/mL down to 0.5 µg/mL.

  • Inoculation: Add the standardized microbial suspension to each well, resulting in a final concentration of ~5 x 10⁵ CFU/mL.

  • Controls: Every plate must include:

    • Negative Control: Wells with broth and inoculum only (shows normal growth).

    • Positive Control: Wells with a known antibiotic/antifungal (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi) to validate the assay's sensitivity.

    • Vehicle Control: Wells with the highest concentration of DMSO used for the test compound to ensure the solvent has no antimicrobial effect.[9]

    • Sterility Control: Wells with broth only (no inoculum).

  • Incubation: Incubate plates at 35-37°C for 18-24 hours for bacteria and 24-48 hours for fungi.

  • Data Analysis: Determine the MIC by visual inspection for the lowest concentration that shows no turbidity (no visible growth).

cluster_mic Antimicrobial MIC Workflow prep Prepare Standardized Microbial Inoculum (0.5 McFarland) inoculate Inoculate Plate with Microbial Suspension prep->inoculate plate_compound Serially Dilute Compound in 96-Well Plate plate_compound->inoculate plate_controls Prepare Controls: Positive, Negative, Vehicle plate_controls->inoculate incubate Incubate at 37°C (18-48 hours) inoculate->incubate read Visually Inspect for Turbidity & Determine MIC incubate->read

Caption: Workflow for the broth microdilution MIC assay.

Table 1: Hypothetical Antimicrobial Screening Data

MicroorganismStrainCompound MIC (µg/mL)Ciprofloxacin MIC (µg/mL)
S. aureusATCC 2592380.5
E. coliATCC 25922160.015
P. aeruginosaATCC 27853>1280.25
C. albicansATCC 9002832N/A (Fluconazole: 1)

Rationale: Salicylaldehyde hydrazones have demonstrated significant antiproliferative activity against various cancer cell lines, particularly leukemia and breast cancer.[4][12] The MTT assay is a robust, colorimetric method for assessing cell metabolic activity. As viable cells reduce the yellow MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product, the amount of formazan is directly proportional to the number of living cells.[13]

Experimental Protocol: MTT Cell Viability Assay

  • Cell Line Selection:

    • Cancer Lines: Select cell lines relevant to the known activities of related compounds, such as a leukemia line (e.g., HL-60) and a breast adenocarcinoma line (e.g., MCF-7).[4]

    • Non-Cancerous Control: Include a normal cell line (e.g., HEK-293, human embryonic kidney cells) to assess the compound's selectivity index (SI). A high SI indicates greater toxicity towards cancer cells than normal cells.[5]

  • Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere and recover overnight.[14]

  • Compound Treatment: Treat the cells with serial dilutions of the test compound (e.g., from 100 µM down to 0.1 µM).

  • Controls: Every plate must include:

    • Negative Control: Cells treated with media and the corresponding concentration of DMSO vehicle.

    • Positive Control: Cells treated with a known cytotoxic drug (e.g., Doxorubicin).

    • Blank Control: Wells with media only (no cells) to measure background absorbance.

  • Incubation: Incubate the plates for 48-72 hours in a humidified incubator at 37°C with 5% CO₂.

  • MTT Addition: Add MTT solution (final concentration 0.5 mg/mL) to each well and incubate for another 2-4 hours, allowing formazan crystals to form.[13]

  • Solubilization: Carefully remove the media and add a solubilizing agent (e.g., DMSO or a detergent solution) to dissolve the formazan crystals.

  • Data Acquisition: Shake the plate to ensure complete dissolution and measure the absorbance at ~570 nm using a microplate reader.

cluster_mtt Anticancer MTT Assay Workflow seed Seed Cells in 96-Well Plate adhere Incubate Overnight (Allow Adherence) seed->adhere treat Treat with Serial Dilutions of Compound & Controls adhere->treat incubate Incubate for 48-72 hours treat->incubate add_mtt Add MTT Reagent incubate->add_mtt incubate_mtt Incubate for 2-4 hours (Formazan Formation) add_mtt->incubate_mtt solubilize Add Solubilizing Agent (e.g., DMSO) incubate_mtt->solubilize read Measure Absorbance (570 nm) solubilize->read cluster_enzyme Conceptual Enzyme Inhibition Assay enzyme Enzyme (e.g., Kinase) reaction Enzymatic Reaction (Substrate + ATP -> Product + ADP) enzyme->reaction substrate Substrate substrate->reaction atp ATP atp->reaction inhibitor Test Compound (Inhibitor) inhibitor->reaction Inhibits detection Detection Reagent (Converts ADP to Light) reaction->detection signal Measure Luminescent Signal detection->signal

Caption: Conceptual flow of a luminescence-based enzyme inhibition assay.

Section 3: Data Analysis, Interpretation, and Assay Validation

Generating data is only half the battle; robust analysis and stringent validation are what transform raw numbers into credible scientific insights.

3.1. Quantitative Data Analysis

  • MIC: As previously stated, the Minimum Inhibitory Concentration is determined by visual inspection. * IC₅₀/EC₅₀: For dose-response assays like the MTT or enzyme inhibition screens, the half-maximal inhibitory (IC₅₀) or effective (EC₅₀) concentration is calculated. This is achieved by plotting the percent inhibition against the log of the compound concentration and fitting the data to a four-parameter logistic (4PL) curve using software like GraphPad Prism or R. [15] Table 2: Hypothetical Anticancer Screening Data & Analysis

Cell LineCompound IC₅₀ (µM)Doxorubicin IC₅₀ (µM)Selectivity Index (SI)¹
HL-60 (Leukemia)4.50.0511.1
MCF-7 (Breast Cancer)8.20.46.1
HEK-293 (Normal)50.15.2N/A

¹ Selectivity Index (SI) = IC₅₀ in normal cells / IC₅₀ in cancer cells.

3.2. Assay Validation and Quality Control

For an assay to be considered reliable, especially in a high-throughput screening (HTS) context, its performance must be quantitatively assessed. [16][17]

  • Reproducibility: Assays should be performed in triplicate on multiple occasions to ensure the results are consistent. [18]* Z-Factor: The Z-factor is a statistical measure used to evaluate the quality of an HTS assay. It reflects the dynamic range of the signal and the data variation. [19] * Formula: Z' = 1 - (3 * (σₚ + σₙ)) / |μₚ - μₙ|

    • (where σ is the standard deviation, μ is the mean, p is the positive control, and n is the negative control)
    • Interpretation:

      • Z' > 0.5: An excellent assay, suitable for HTS.

      • 0 < Z' < 0.5: A marginal assay.

      • Z' < 0: The assay is not suitable for screening.

Conclusion and Future Directions

This guide provides a comprehensive and technically grounded framework for the initial in vitro evaluation of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide. By systematically assessing its antimicrobial and cytotoxic potential, researchers can efficiently determine if this novel compound warrants further investigation. Positive "hits" from this screening cascade would serve as the foundation for more advanced preclinical studies, including secondary mechanism-of-action assays, lead optimization, and eventual in vivo efficacy testing. The principles of robust assay design, stringent validation, and logical data interpretation outlined herein are paramount to the successful navigation of the early stages of the drug discovery process.

References

  • Koci, J., et al. (2022). Updated Information on Antimicrobial Activity of Hydrazide–Hydrazones. Molecules. Available at: [Link] [1][3]2. Koci, J., et al. (2022). Updated Information on Antimicrobial Activity of Hydrazide–Hydrazones. National Center for Biotechnology Information. Available at: [Link]

  • Gencheva, M., et al. (2020). Antimicrobial Evaluation of Some Hydrazone Derivatives. Academia.edu. Available at: [Link]

  • OIE. (n.d.). Methodologies for Antimicrobial Susceptibility Testing. World Organisation for Animal Health. Available at: [Link]

  • Parham, F., et al. (2018). Quantitative high-throughput screening data analysis: challenges and recent advances. National Center for Biotechnology Information. Available at: [Link]

  • WOAH. (n.d.). Laboratory Methodologies for Bacterial Antimicrobial Susceptibility Testing. World Organisation for Animal Health. Available at: [Link]

  • Stoyanov, S., et al. (2023). Design, Synthesis and Cytotoxic Activity of Novel Salicylaldehyde Hydrazones against Leukemia and Breast Cancer. MDPI. Available at: [Link]

  • Al-Ostath, A., et al. (2024). Novel Hydrazide Hydrazone Derivatives as Antimicrobial Agents: Design, Synthesis, and Molecular Dynamics. MDPI. Available at: [Link]

  • Stoyanov, S., et al. (2024). Salicylaldehyde Benzoylhydrazones with Anticancer Activity and Selectivity: Design, Synthesis, and In Vitro Evaluation. PubMed. Available at: [Link]

  • Göktaş, O., et al. (2020). Antimicrobial Activities of Some Pyrazoline and Hydrazone Derivatives. National Center for Biotechnology Information. Available at: [Link]

  • Collins, F.S., et al. (2012). Perspectives on Validation of High-Throughput Assays Supporting 21st Century Toxicity Testing. National Center for Biotechnology Information. Available at: [Link]

  • The Medico-Educational Channel. (2023). Antimicrobial Susceptibility Test methods ; Definition and Types. YouTube. Available at: [Link]

  • Pearson, C.H., et al. (1980). A New Method for Antibiotic Susceptibility Testing. Antimicrobial Agents and Chemotherapy. Available at: [Link]

  • Biobide. (n.d.). What is an Inhibition Assay? Biobide Blog. Available at: [Link]

  • Simner, P.J., et al. (2023). Antimicrobial Susceptibility Testing. National Center for Biotechnology Information. Available at: [Link]

  • Wikipedia. (n.d.). High-throughput screening. Wikipedia. Available at: [Link]

  • Stoyanov, S., et al. (2024). Salicylaldehyde Benzoylhydrazones with Anticancer Activity and Selectivity: Design, Synthesis, and In Vitro Evaluation. ResearchGate. Available at: [Link]

  • Berridge, M.V., et al. (n.d.). MTT Assay protocol. Addgene. Available at: [Link]

  • Chem Help ASAP. (2022). Functional In Vitro Assays for Drug Discovery. YouTube. Available at: [Link]

  • Horton, T. (n.d.). MTT Cell Assay Protocol. Texas Children's Hospital. Available at: [Link]

  • Huang, R., et al. (2016). A Quantitative High-Throughput Screening Data Analysis Pipeline for Activity Profiling. National Center for Biotechnology Information. Available at: [Link]

  • Amsbio. (n.d.). Enzyme Activity Assays. Amsbio. Available at: [Link]

  • ResearchHub. (2024). Detailed protocol for MTT Cell Viability and Proliferation Assay. ResearchHub. Available at: [Link]

  • El-Sisi, D.M., et al. (2024). Sulfonylhydrazide Derivatives as Potential Anti-cancer Agents: Synthesis, In Vitro and In Silico Studies. PubMed. Available at: [Link]

  • Plant, A.L. (n.d.). Validation of in vitro tools and models for preclinical drug discovery. National Institute of Standards and Technology. Available at: [Link]

  • Parham, F., et al. (2018). Quantitative high-throughput screening data analysis: Challenges and recent advances. ResearchGate. Available at: [Link]

  • Wawer, M., et al. (2016). Comprehensive analysis of high-throughput screens with HiTSeekR. Oxford Academic. Available at: [Link]

  • Stoyanov, S., et al. (2024). Salicylaldehyde Benzoylhydrazones with Anticancer Activity and Selectivity: Design, Synthesis, and In Vitro Evaluation. National Center for Biotechnology Information. Available at: [Link]

  • Carozzi, F., et al. (2024). Clinical Validation of the Vitro HPV Screening Assay for Its Use in Primary Cervical Cancer Screening. PubMed. Available at: [Link]

  • BellBrook Labs. (2024). Enzyme Assays: The Foundation of Modern Drug Discovery. BellBrook Labs. Available at: [Link]

  • Carozzi, F., et al. (2024). Clinical Validation of the Vitro HPV Screening Assay for Its Use in Primary Cervical Cancer Screening. MDPI. Available at: [Link]

  • Visikol. (2023). The Importance of In Vitro Assays. Visikol. Available at: [Link]

  • Binda, C., et al. (2018). Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. National Center for Biotechnology Information. Available at: [Link]

  • PubChemLite. (n.d.). 5-bromo-n'-cyclohexylidene-2-hydroxybenzohydrazide (C13H15BrN2O2). PubChemLite. Available at: [Link]

  • Kumar, P., et al. (2023). Comprehensive theoretical and experimental analyses of 5-Bromo-2-Hydroxybenzaldehyde: insights into molecular stability and drug design. National Center for Biotechnology Information. Available at: [Link]

  • Fun, H.K., et al. (2008). N′-(5-Bromo-2-methoxybenzylidene)-2-hydroxybenzohydrazide. National Center for Biotechnology Information. Available at: [Link]

  • Odabaşoğlu, M., et al. (2008). N′-(5-Bromo-2-hydroxybenzylidene)-3-hydroxybenzohydrazide. National Center for Biotechnology Information. Available at: [Link]

Sources

Exploratory

The Architecture of Innovation: A Technical Guide to the Discovery and Synthesis of Novel Benzohydrazide Compounds

Abstract The benzohydrazide scaffold represents a cornerstone in modern medicinal chemistry, serving as a versatile pharmacophore for the development of a wide array of therapeutic agents.[1][2] This technical guide prov...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The benzohydrazide scaffold represents a cornerstone in modern medicinal chemistry, serving as a versatile pharmacophore for the development of a wide array of therapeutic agents.[1][2] This technical guide provides an in-depth exploration of the discovery and synthesis of novel benzohydrazide compounds, intended for researchers, scientists, and professionals in the field of drug development. Moving beyond a mere recitation of protocols, this document elucidates the causal reasoning behind experimental choices, grounding theoretical concepts in field-proven applications. We will navigate the strategic design of benzohydrazide derivatives, detail robust synthetic methodologies, and outline comprehensive characterization techniques, thereby furnishing a self-validating framework for the generation of new chemical entities with significant therapeutic potential.

The Benzohydrazide Moiety: A Privileged Scaffold in Drug Discovery

The journey of benzohydrazides in medicinal chemistry is deeply intertwined with the landmark discovery of isoniazid, an isonicotinic acid hydrazide, as a potent anti-tubercular drug in the early 1950s.[3] This seminal finding catalyzed extensive research into hydrazide derivatives, revealing the benzohydrazide moiety as a key structural unit capable of eliciting a broad spectrum of biological responses.[3]

The therapeutic potential of benzohydrazides is vast, with derivatives exhibiting a remarkable range of pharmacological activities, including:

  • Antimicrobial: Exhibiting efficacy against various bacterial and fungal pathogens.[1][4][5][6]

  • Anticancer: Demonstrating cytotoxic effects against numerous cancer cell lines.[1][3][7][8]

  • Anti-inflammatory: Showing potential in mitigating inflammatory processes.[9]

  • Anticonvulsant: Investigated for their role in managing seizure disorders.[1][9]

  • Antitubercular: Continuing the legacy of hydrazides in combating Mycobacterium tuberculosis.[1][4]

The structural versatility of the benzohydrazide core allows for systematic modifications, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties, making it a perpetually relevant area of interest in the quest for novel therapeutics.[3][10]

Strategic Pathways to Novel Benzohydrazides: Synthesis and Derivatization

The synthesis of novel benzohydrazide compounds is a multi-step process that begins with the formation of the core benzohydrazide structure, followed by strategic derivatization to explore chemical space and optimize biological activity.

Synthesis of the Core Benzohydrazide Scaffold

The foundational step in the synthesis of this class of compounds is the preparation of the parent benzohydrazide. This is most commonly achieved through the hydrazinolysis of a corresponding benzoic acid ester.

Experimental Protocol: Synthesis of Benzohydrazide

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine methyl benzoate (1.0 equivalent) with an excess of hydrazine hydrate (2-5 equivalents) in a suitable solvent, typically ethanol.[1][3][11]

  • Reaction Conditions: The reaction mixture is heated under reflux for a period of 2 to 6 hours.[1][3][11] The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).[3][12]

  • Isolation and Purification: Upon completion, the reaction mixture is cooled to room temperature, which typically induces the precipitation of the white, solid benzohydrazide.[1] The precipitate is collected by filtration and washed thoroughly with cold water to remove unreacted hydrazine hydrate and other water-soluble impurities.[1][12] The crude product is then purified by recrystallization from a suitable solvent, such as ethanol, to yield pure benzohydrazide.[1][12]

Alternative methods, such as microwave-assisted synthesis, have been developed to accelerate this reaction, often leading to higher yields in shorter reaction times.[1]

Synthesis_Workflow cluster_synthesis Core Benzohydrazide Synthesis cluster_derivatization Derivatization Benzoic Acid Ester Benzoic Acid Ester Reaction Reaction Benzoic Acid Ester->Reaction Hydrazine Hydrate Hydrazine Hydrate Hydrazine Hydrate->Reaction Benzohydrazide Benzohydrazide Reaction->Benzohydrazide Hydrazinolysis Condensation Condensation Benzohydrazide->Condensation Aldehyde/Ketone Aldehyde/Ketone Aldehyde/Ketone->Condensation Benzohydrazone Derivative Benzohydrazone Derivative Condensation->Benzohydrazone Derivative Schiff Base Formation

Caption: General workflow for the synthesis of benzohydrazone derivatives.

Derivatization via Hydrazone Formation: A Gateway to Diversity

A primary strategy for creating novel benzohydrazide derivatives is through the formation of hydrazones.[13] This condensation reaction between the benzohydrazide and an aldehyde or ketone introduces a diverse range of substituents, allowing for the systematic exploration of structure-activity relationships (SAR).[4]

Mechanism of Hydrazone Formation

The formation of a hydrazone is a nucleophilic addition-elimination reaction, typically catalyzed by an acid.[14]

  • Activation of the Carbonyl: The reaction is initiated by the protonation of the carbonyl oxygen of the aldehyde or ketone by an acid catalyst. This enhances the electrophilicity of the carbonyl carbon.[14]

  • Nucleophilic Attack: The terminal nitrogen of the benzohydrazide, acting as a nucleophile, attacks the electrophilic carbonyl carbon, forming a tetrahedral intermediate.[14]

  • Proton Transfer: A proton is transferred from the attacking nitrogen to the oxygen atom.

  • Elimination of Water: The intermediate then eliminates a molecule of water to form the stable hydrazone product with a characteristic C=N bond.[15][16]

Hydrazone_Formation_Mechanism Start Benzohydrazide + Aldehyde/Ketone Protonation Protonation of Carbonyl Oxygen Start->Protonation Acid Catalyst Attack Nucleophilic Attack by Hydrazide Protonation->Attack Intermediate Tetrahedral Intermediate Formation Attack->Intermediate Transfer Proton Transfer Intermediate->Transfer Elimination Elimination of Water Transfer->Elimination Product Hydrazone Product Elimination->Product

Caption: Simplified mechanism of acid-catalyzed hydrazone formation.

Experimental Protocol: Synthesis of a Benzohydrazone Derivative

  • Dissolution: Dissolve the synthesized benzohydrazide (1.0 equivalent) in a suitable solvent, such as ethanol or methanol.[12]

  • Addition of Carbonyl: Add an equimolar amount of the desired substituted aldehyde or ketone to the solution. A few drops of a catalyst, like concentrated hydrochloric or sulfuric acid, can be added to facilitate the reaction.[12]

  • Reaction: Stir the reaction mixture at room temperature or under reflux for a duration ranging from 30 minutes to several hours.[12] The formation of a precipitate often indicates product formation.[12]

  • Isolation and Purification: The resulting solid is collected by filtration, washed with a cold solvent to remove impurities, and then dried. Recrystallization from an appropriate solvent is performed to obtain the pure hydrazone derivative.

Structural Elucidation and Characterization: A Multi-faceted Approach

The unambiguous characterization of newly synthesized benzohydrazide compounds is paramount to ensure their identity, purity, and structural integrity.[9] A combination of spectroscopic techniques is employed for this purpose.[7][17][18]

Spectroscopic Characterization
TechniqueKey Observables for Benzohydrazides and BenzohydrazonesRationale
FT-IR Spectroscopy N-H stretching: (hydrazide) around 3200-3400 cm⁻¹C=O stretching: (amide) around 1630-1680 cm⁻¹C=N stretching: (hydrazone) around 1575-1620 cm⁻¹Provides information about the presence of key functional groups, confirming the formation of the hydrazide and its subsequent conversion to a hydrazone.[4][9]
¹H NMR Spectroscopy -NH protons: Broad singlets, often in the range of δ 8-12 ppm.-CH=N proton: (hydrazone) A singlet typically appearing between δ 8-9 ppm.Aromatic protons: Multiplets in the aromatic region (δ 7-8.5 ppm).Reveals the chemical environment and connectivity of protons in the molecule, confirming the structure and the formation of the azomethine proton in hydrazones.[4][17]
¹³C NMR Spectroscopy C=O carbon: (amide) around δ 160-170 ppm.C=N carbon: (hydrazone) around δ 140-150 ppm.Aromatic carbons: Signals in the range of δ 120-150 ppm.Provides a map of the carbon skeleton of the molecule, confirming the presence of the amide and imine carbons.[4][17]
Mass Spectrometry Molecular Ion Peak (M⁺): Corresponds to the molecular weight of the synthesized compound.Confirms the molecular weight and provides information about the fragmentation pattern, which can further support the proposed structure.[1][17]

Biological Evaluation: From Bench to Potential Breakthroughs

The ultimate goal of synthesizing novel benzohydrazide derivatives is to identify compounds with potent and selective biological activity. A tiered screening approach is typically employed.

In Vitro Screening

Newly synthesized compounds are first subjected to a battery of in vitro assays to assess their activity against specific biological targets. For instance, in the context of antimicrobial drug discovery, this would involve determining the Minimum Inhibitory Concentration (MIC) against a panel of pathogenic bacteria and fungi.[4][19] For anticancer research, cytotoxicity assays against various cancer cell lines are performed to determine the IC₅₀ values.[1][8]

Table of Reported Biological Activities of Selected Benzohydrazide Derivatives

Compound ClassTarget/ActivityReported Potency (Example)Reference
Quinoxaline-benzohydrazidesAntibacterialSignificant activity, with some compounds showing excellent potency.[1]
N'-(arylidene) benzohydrazidesAntimycobacterialPotent inhibitors of Mycobacterium tuberculosis H37Rv.[1]
Substituted benzohydrazidesAnticancer (Colon)IC₅₀ values in the low micromolar range against HCT 116 cell line.[1]
Benzohydrazide-dihydropyrazolesAnticancer (EGFR inhibitors)IC₅₀ values in the sub-micromolar range against A549, MCF-7, HeLa, and HepG2 cell lines.[8]
2-(benzamido) benzohydrazidesAcetylcholinesterase (AChE) and Butyrylcholinesterase (BChE) inhibitorsIC₅₀ values comparable to the standard drug donepezil.[7]
In Silico Studies: Rationalizing Activity

Computational methods, such as molecular docking, are increasingly used to understand the potential mechanism of action of newly synthesized compounds.[4][8] By modeling the interaction of the benzohydrazide derivatives with the active site of a target protein, researchers can gain insights into the structural features that are crucial for biological activity, thereby guiding the design of more potent analogs.[19]

Conclusion and Future Directions

The benzohydrazide scaffold continues to be a rich source of novel therapeutic candidates. The synthetic accessibility and the broad spectrum of biological activities make this class of compounds a fertile ground for further investigation.[3] This guide has provided a comprehensive framework for the rational design, synthesis, and characterization of novel benzohydrazide derivatives. Future research will undoubtedly focus on the exploration of new chemical space through innovative derivatization strategies, the elucidation of novel mechanisms of action, and the optimization of lead compounds to address unmet medical needs. The integration of computational chemistry with traditional synthetic and biological approaches will be pivotal in accelerating the discovery of the next generation of benzohydrazide-based therapeutics.

References

  • Kumari, D., & Bansal, H. (2018). Benzohydrazides: As potential bio-active agents.
  • BenchChem. (2025).
  • International Journal of Applied Research. (2015). Synthesis, Characterization and Biological Applications of Benzohydrazide derivatives.
  • ResearchGate. (n.d.). (PDF) Exploring the Therapeutic Potential of Benzohydrazide Derivatives: Synthesis, Characterization, and Profound Antimicrobial Activity.
  • Der Chemica Sinica. (2025).
  • Ontosight AI. (n.d.). Benzohydrazides: A New Generation of Therapeutic Agents. Ontosight AI.
  • Der Pharma Chemica. (n.d.).
  • Biointerface Research in Applied Chemistry. (2020). Synthesis and bioactivity of benzohydrazide derivatives. Biointerface Research in Applied Chemistry.
  • AIP Publishing. (n.d.). Synthesis and Characterization of Novel Benzohydrazide as Potential Antibacterial Agents from Natural Product Vanillin and Wintergreen Oil. AIP Publishing.
  • RSC Publishing. (n.d.). Design, synthesis, crystal structure, in vitro cytotoxicity evaluation, density functional theory calculations and docking studies of 2-(benzamido) benzohydrazide derivatives as potent AChE and BChE inhibitors. RSC Publishing.
  • Avicenna Journal of Clinical Microbiology and Infection. (n.d.). Synthesis and Characterization of Chemical Compounds Derived From Benzohydrazide and Evaluation of Their Antibacterial Activities. Avicenna Journal of Clinical Microbiology and Infection.
  • SciSpace. (n.d.).
  • Benchchem. (n.d.).
  • Avicenna Journal of Clinical Microbiology and Infection. (2021).
  • Benchchem. (n.d.). N'-Benzoyl-2-methylbenzohydrazide: A Technical Guide to its Synthesis, History, and Biological Potential. Benchchem.
  • Arabian Journal of Chemistry. (n.d.).
  • PMC. (n.d.). Design, Synthesis and Biological Evaluation of Benzohydrazide Derivatives Containing Dihydropyrazoles as Potential EGFR Kinase Inhibitors. PMC.
  • Der Pharma Chemica. (n.d.).
  • PMC. (n.d.).
  • PubMed. (2025). Discovery of New Benzohydrazide Derivatives Containing 4-Aminoquinazoline as Effective Agricultural Fungicides, the Related Mechanistic Study, and Safety Assessment. PubMed.
  • Taylor & Francis. (2022). Full article: Ligand-based design and synthesis of N'-Benzylidene-3,4-dimethoxybenzohydrazide derivatives as potential antimicrobial agents; evaluation by in vitro, in vivo, and in silico approaches with SAR studies. Taylor & Francis.
  • Wikipedia. (n.d.). Hydrazone. Wikipedia.
  • Chemistry LibreTexts. (2025). 19.9: Nucleophilic Addition of Hydrazine - The Wolff-Kishner Reaction. Chemistry LibreTexts.
  • ChemTube3D. (n.d.).
  • PMC. (2023). Mechanochemical Studies on Coupling of Hydrazines and Hydrazine Amides with Phenolic and Furanyl Aldehydes—Hydrazones with Antileishmanial and Antibacterial Activities. PMC.
  • Benchchem. (n.d.).

Sources

Protocols & Analytical Methods

Method

Technical Application Note: Synthesis &amp; Characterization of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide

Executive Summary This application note details the optimized synthesis protocol for 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide (CAS: Not widely listed; PubChem CID: 1284815). This molecule represents a hybrid ph...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details the optimized synthesis protocol for 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide (CAS: Not widely listed; PubChem CID: 1284815). This molecule represents a hybrid pharmacophore combining a halogenated salicylhydrazide core—known for antimicrobial and anti-inflammatory activity—with a lipophilic cyclohexylidene moiety.

The protocol is designed for research laboratories requiring high-purity (>98%) material for biological screening or crystallographic studies. It utilizes a robust two-stage convergent synthesis:

  • Precursor Assembly: Conversion of 5-bromosalicylic acid to 5-bromo-2-hydroxybenzohydrazide.

  • Schiff Base Condensation: Acid-catalyzed coupling with cyclohexanone.

Retrosynthetic Analysis & Mechanism

The synthesis relies on the nucleophilic attack of the terminal hydrazine nitrogen onto the electrophilic carbonyl carbon of cyclohexanone. The presence of the ortho-hydroxyl group (phenolic) and the meta-bromo substituent on the benzoyl ring influences the solubility and electronic properties of the hydrazide, necessitating specific solvent choices.

Reaction Scheme (Graphviz)

G cluster_0 Stage 1: Precursor Synthesis cluster_1 Stage 2: Condensation Start 5-Bromosalicylic Acid Inter1 Methyl 5-bromosalicylate Start->Inter1 MeOH, H2SO4 Reflux, 6h Hydrazide 5-Bromo-2-hydroxybenzohydrazide (Key Precursor) Inter1->Hydrazide N2H4·H2O EtOH, Reflux, 4h Target 5-bromo-N'-cyclohexylidene- 2-hydroxybenzohydrazide (Target) Hydrazide->Target AcOH (cat.) EtOH, Reflux Cyclohexanone Cyclohexanone Cyclohexanone->Target

Figure 1: Step-wise synthetic pathway from commercially available starting materials.

Materials & Reagents

ReagentGradeRole
5-Bromosalicylic acid >98%Starting Material
Hydrazine hydrate 80% or 98%Nucleophile (Hydrazinolysis)
Cyclohexanone ACS ReagentCarbonyl Source
Methanol (MeOH) AnhydrousSolvent (Esterification)
Ethanol (EtOH) AbsoluteSolvent (Condensation)
Sulfuric Acid (H₂SO₄) Conc.Catalyst (Esterification)
Glacial Acetic Acid ACS ReagentCatalyst (Schiff Base formation)

Experimental Protocol

Stage 1: Synthesis of 5-Bromo-2-hydroxybenzohydrazide

Rationale: While the methyl ester may be commercially available, synthesizing from the acid ensures fresh material free of hydrolysis products.

Step 1.1: Esterification
  • Dissolve 5-bromosalicylic acid (10.0 g, 46 mmol) in Methanol (50 mL).

  • Slowly add conc. H₂SO₄ (1.5 mL) dropwise with stirring.

  • Reflux the mixture at 65°C for 6–8 hours. Monitor by TLC (System: Hexane:EtOAc 7:3).

  • Workup: Concentrate solvent to ~10 mL under reduced pressure. Pour residue into ice-cold water (100 mL) containing saturated NaHCO₃ to neutralize acid.

  • Filter the white precipitate (Methyl 5-bromosalicylate), wash with cold water, and dry.

    • Expected Yield: 85–90%

Step 1.2: Hydrazinolysis
  • Dissolve the methyl ester (from Step 1.1) in Absolute Ethanol (30 mL).

  • Add Hydrazine hydrate (10 mL, excess) slowly.

  • Reflux at 80°C for 4 hours. A voluminous white/pale yellow precipitate will form.

  • Cool to room temperature (RT) and then chill in an ice bath for 30 mins.

  • Filter the solid and wash with cold ethanol (2 x 10 mL).

  • Recrystallize from hot ethanol if necessary.

    • Checkpoint: The hydrazide typically melts between 286–287°C [1].[1] Ensure the product is dry before proceeding.

Stage 2: Condensation with Cyclohexanone

Rationale: Ketones are generally less reactive than aldehydes (steric hindrance). Acid catalysis is critical here to activate the carbonyl carbon.

Protocol
  • Preparation: In a 100 mL round-bottom flask, suspend 5-bromo-2-hydroxybenzohydrazide (1.15 g, 5.0 mmol) in Absolute Ethanol (25 mL).

    • Note: The hydrazide may not fully dissolve at RT; this is normal.

  • Addition: Add Cyclohexanone (0.54 g, 0.57 mL, 5.5 mmol - 1.1 eq).

  • Catalysis: Add 3–5 drops of Glacial Acetic Acid .

  • Reaction: Heat to Reflux (78°C) . The mixture should become clear as the reaction proceeds and the product forms.

    • Time: Reflux for 3–5 hours.

  • Monitoring: Check TLC (DCM:MeOH 9:1). The hydrazide spot (low R_f, often streaks) should disappear.

  • Isolation:

    • Concentrate the solution to half volume using a rotary evaporator.

    • Allow the solution to cool slowly to RT.

    • If crystallization does not occur spontaneously, scratch the flask walls or add cold water (dropwise) until turbidity appears, then chill overnight.

  • Purification: Filter the crystals and wash with cold aqueous ethanol (50%). Recrystallize from Ethanol/DMF (9:1) if solubility is an issue, or pure Ethanol.

Critical Process Parameters & Troubleshooting

Experimental Workflow Logic

Workflow Start Start: Hydrazide + Cyclohexanone Reflux Reflux (EtOH + cat. AcOH) 3-5 Hours Start->Reflux Check Solution Clarity Check Reflux->Check Clear Clear Solution Check->Clear Yes Cloudy Precipitate Persists Check->Cloudy No Cool Slow Cooling -> Crystallization Clear->Cool AddSolvent Add minimal hot EtOH or DMF drops Cloudy->AddSolvent AddSolvent->Reflux Oil Oiling Out? Cool->Oil Triturate Triturate with Hexane/Ether Oil->Triturate Yes Filter Filtration & Drying Oil->Filter No (Solid) Triturate->Filter

Figure 2: Decision tree for reaction monitoring and workup.

Troubleshooting Table
IssueProbable CauseCorrective Action
Low Yield / Incomplete Reaction Ketone is less reactive; Equilibrium limitation.Increase reflux time; add molecular sieves to trap water; use slight excess of ketone (1.2 eq).
Oiling Out Product is lipophilic; solvent too polar.Decant supernatant, triturate oil with cold diethyl ether or hexane to induce solidification.
Precipitate is Starting Material Low solubility of hydrazide preventing reaction.Ensure reflux is vigorous; add minimal amount of DMF to solubilize hydrazide if EtOH fails.

Characterization Data (Expected)

As this specific derivative lacks extensive spectral data in open literature, the following values are predicted based on the 5-bromo-salicylhydrazide core and cyclohexanone derivatives [2, 3].

  • Appearance: White to pale yellow crystalline solid.

  • Melting Point: Expected range 210–230°C (Hydrazones of this class typically melt lower than their hydrazide precursors).

  • FT-IR (KBr, cm⁻¹):

    • 3200–3350:

      
      (NH) and 
      
      
      
      (OH) (often broad due to H-bonding).
    • 1640–1660:

      
      (C=O) Amide I.
      
    • 1600–1620:

      
      (C=N) Azomethine stretch (Characteristic of Schiff base).
      
  • ¹H NMR (DMSO-d₆, 400 MHz):

    • 
       11.5–12.0 (s, 1H, Phenolic OH , D₂O exchangeable).
      
    • 
       10.5–11.0 (s, 1H, Amide NH ).
      
    • 
       7.8–8.0 (d, 1H, Ar-H, ortho to Br).
      
    • 
       7.4–7.6 (dd, 1H, Ar-H).
      
    • 
       6.8–7.0 (d, 1H, Ar-H, ortho to OH).
      
    • 
       2.2–2.4 (m, 4H, Cyclohexyl 
      
      
      
      -CH₂).
    • 
       1.5–1.7 (m, 6H, Cyclohexyl 
      
      
      
      -CH₂).
    • Note: The disappearance of the NH₂ signal (~4.0-5.0 ppm) confirms condensation.

Safety & Handling

  • 5-Bromosalicylic acid: Irritant.[2] Avoid dust inhalation.

  • Hydrazine Hydrate: DANGER. Carcinogen, corrosive, highly toxic. Use strictly in a fume hood with double gloving (Nitrile). Neutralize waste with bleach (hypochlorite) before disposal.

  • Cyclohexanone: Flammable liquid and vapor.

  • General: Perform all reactions in a fume hood. Wear safety glasses and lab coat.

References

  • Gallium(III) Complexes with 5-Bromosalicylaldehyde Benzoylhydrazones: In Silico Studies and In Vitro Cytotoxic Activity. Molecules. 2022 , 27(17), 5493. Link

  • Synthesis of 2-hydroxybenzohydrazide derivatives with microwave irradiation and activity against Escherichia coli. Pharmacy Education. 2023 , 23(4), 279-283.[3] Link

  • Synthesis and bioactivity of benzohydrazide derivatives. Biointerface Research in Applied Chemistry. 2020 , 10(6), 7041-7050. Link

Sources

Application

Application Note &amp; Protocol: A Step-by-Step Guide to the Synthesis of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide

Abstract This document provides a comprehensive, two-step protocol for the synthesis of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide, a Schiff base derived from 5-bromosalicylhydrazide. Hydrazone derivatives are a...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive, two-step protocol for the synthesis of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide, a Schiff base derived from 5-bromosalicylhydrazide. Hydrazone derivatives are a significant class of compounds in medicinal chemistry, recognized for a wide spectrum of biological activities.[1][2] This guide is designed for researchers, scientists, and professionals in drug development, offering detailed experimental procedures, mechanistic insights, and characterization guidelines. The protocol is structured to ensure reproducibility and a thorough understanding of the underlying chemical principles, from the initial formation of the key hydrazide intermediate to the final condensation reaction.

Introduction: The Significance of Hydrazone Scaffolds

Schiff bases, characterized by the azomethine or imine group (-C=N-), are pivotal structural motifs in the design of novel therapeutic agents.[3] Among these, hydrazones, which contain the R₁R₂C=NNHR₃ substructure, are particularly noteworthy. The synthesis of these compounds is often straightforward, typically involving the condensation of a hydrazide with an aldehyde or ketone.[4] The resulting products frequently exhibit a broad range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][5]

The target molecule, 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide, combines several key pharmacophores: a brominated salicyl ring, a hydrazide linker, and a cyclohexylidene moiety. The bromine atom can enhance lipophilicity and modulate electronic properties, while the salicyl group provides a phenolic hydroxyl that can participate in hydrogen bonding and metal chelation. This guide details a reliable pathway for its synthesis, beginning with the preparation of 5-bromo-2-hydroxybenzohydrazide from its corresponding methyl ester, followed by a Schiff base condensation with cyclohexanone.

Overall Synthetic Workflow

The synthesis is a two-stage process. The first step involves the nucleophilic acyl substitution reaction of a methyl ester with hydrazine to form the hydrazide intermediate. The second step is an acid-catalyzed condensation reaction between the hydrazide and a ketone (cyclohexanone) to form the final hydrazone product.

G cluster_0 Part 1: Hydrazide Synthesis cluster_1 Part 2: Hydrazone Formation A Methyl 5-bromosalicylate C Reflux in Ethanol A->C B Hydrazine Hydrate B->C D 5-bromo-2-hydroxybenzohydrazide (Intermediate) C->D F Reflux in Methanol (Catalytic Acetic Acid) D->F E Cyclohexanone E->F G 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide (Final Product) F->G

Caption: Overall two-step synthesis workflow.

Part 1: Synthesis of 5-bromo-2-hydroxybenzohydrazide (Intermediate)

Principle and Mechanism

This reaction is a classic nucleophilic acyl substitution. Hydrazine, a potent nucleophile, attacks the electrophilic carbonyl carbon of the methyl 5-bromosalicylate. The methoxy group (-OCH₃) is a competent leaving group, which is displaced following the collapse of the tetrahedral intermediate. The reaction is typically driven to completion by using an excess of hydrazine hydrate and heating under reflux to overcome the activation energy barrier. Ethanol serves as an effective solvent for both reactants.

Materials and Equipment
Reagent/MaterialMolar Mass ( g/mol )QuantitySupplier Example
Methyl 5-bromosalicylate231.0510.0 g (43.3 mmol)Sigma-Aldrich
Hydrazine Hydrate (~64-65%)32.05 (anhydrous)10.0 mL (~215 mmol)Sigma-Aldrich
Ethanol (95% or absolute)46.07100 mLFisher Scientific
Distilled Water18.02As needed-
Equipment
250 mL Round-bottom flask
Reflux condenser
Heating mantle with stirrer
Buchner funnel and filter flask
Beakers and graduated cylinders
Magnetic stir bar
Step-by-Step Protocol
  • Setup: Assemble a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser. Place the flask in a heating mantle.

  • Reagent Addition: To the flask, add methyl 5-bromosalicylate (10.0 g, 43.3 mmol) and ethanol (100 mL). Stir the mixture until the solid is fully dissolved.

  • Hydrazine Addition: Carefully add hydrazine hydrate (10.0 mL) to the solution. The addition may cause a slight warming of the mixture.

  • Reaction: Heat the reaction mixture to reflux and maintain a gentle reflux with continuous stirring for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Isolation: After the reaction is complete, allow the flask to cool to room temperature. Reduce the volume of the solvent to approximately one-third using a rotary evaporator.

  • Precipitation: Pour the concentrated reaction mixture into a beaker containing 200 mL of ice-cold distilled water. A white or off-white solid should precipitate.

  • Filtration and Washing: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the solid cake thoroughly with cold distilled water (3 x 50 mL) to remove any unreacted hydrazine hydrate and other water-soluble impurities.

  • Drying: Dry the collected solid in a vacuum oven at 50-60 °C until a constant weight is achieved. The expected product is 5-bromo-2-hydroxybenzohydrazide.[6]

Part 2: Synthesis of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide (Final Product)

Principle and Mechanism

This step is a condensation reaction to form a hydrazone, a subclass of Schiff bases.[3] The reaction proceeds via nucleophilic addition of the terminal nitrogen atom of the hydrazide to the carbonyl carbon of cyclohexanone. The reaction is catalyzed by a weak acid, such as glacial acetic acid. The acid protonates the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon and making it more susceptible to nucleophilic attack.[7] The resulting carbinolamine intermediate then undergoes acid-catalyzed dehydration to yield the stable C=N double bond of the hydrazone product.[8]

G cluster_M Mechanism of Hydrazone Formation RNH2 Hydrazide (R-NH-NH₂) Attack RNH2->Attack Ketone Cyclohexanone (C=O) ProtonatedKetone Protonated Ketone (C=O⁺H) Ketone->ProtonatedKetone Protonation H_plus H⁺ (Catalyst) ProtonatedKetone->Attack Intermediate Carbinolamine Intermediate Attack->Intermediate Nucleophilic Attack ProtonTransfer Proton Transfer Intermediate->ProtonTransfer Dehydration Dehydration (-H₂O) ProtonTransfer->Dehydration Product Hydrazone Product (C=N-NH-R) Dehydration->Product

Caption: Mechanism for acid-catalyzed hydrazone formation.

Materials and Equipment
Reagent/MaterialMolar Mass ( g/mol )QuantitySupplier Example
5-bromo-2-hydroxybenzohydrazide231.055.0 g (21.6 mmol)From Part 1
Cyclohexanone98.142.3 mL (22.7 mmol)Sigma-Aldrich
Methanol32.0475 mLFisher Scientific
Glacial Acetic Acid60.052-3 dropsSigma-Aldrich
Equipment
150 mL Round-bottom flask
Reflux condenser
Heating mantle with stirrer
Buchner funnel and filter flask
Beakers and graduated cylinders
Magnetic stir bar
Step-by-Step Protocol
  • Dissolution: In a 150 mL round-bottom flask, dissolve 5-bromo-2-hydroxybenzohydrazide (5.0 g, 21.6 mmol) in 75 mL of methanol with stirring. Gentle warming may be required to achieve complete dissolution.

  • Reagent Addition: To this solution, add cyclohexanone (2.3 mL, 22.7 mmol, ~1.05 equivalents) followed by 2-3 drops of glacial acetic acid to catalyze the reaction.

  • Reaction: Fit the flask with a reflux condenser and heat the mixture to reflux for 3-5 hours. The formation of a precipitate may be observed during the reaction.

  • Cooling and Precipitation: After the reflux period, remove the heat source and allow the mixture to cool slowly to room temperature, then chill in an ice bath for 30 minutes to maximize precipitation.

  • Filtration and Washing: Collect the crystalline product by vacuum filtration. Wash the solid with a small amount of cold methanol to remove any unreacted starting materials.

  • Drying: Dry the product, 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide[9], in a vacuum oven at 50-60 °C.

Characterization of Final Product

The structure of the synthesized 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide should be confirmed using standard spectroscopic techniques. The following table summarizes the expected characteristic signals based on data from analogous compounds.[5][10]

TechniqueFeatureExpected Observation
¹H NMR Phenolic -OHBroad singlet, δ 10.0 - 12.0 ppm (exchangeable with D₂O)
(DMSO-d₆)Hydrazide -NHBroad singlet, δ 11.0 - 12.0 ppm (exchangeable with D₂O)
Aromatic ProtonsMultiplets in the range of δ 6.8 - 8.0 ppm
Cyclohexylidene -CH₂Multiplets in the range of δ 1.5 - 2.5 ppm
¹³C NMR Carbonyl C=Oδ ~160-165 ppm
(DMSO-d₆)Imine C=Nδ ~150-155 ppm
Aromatic Carbonsδ ~110-160 ppm
Cyclohexylidene Carbonsδ ~25-35 ppm
FTIR O-H stretch (phenolic)Broad band, 3200-3400 cm⁻¹
(KBr pellet)N-H stretch (amide)Sharp band, ~3300 cm⁻¹
C=O stretch (amide I)Strong band, ~1640-1660 cm⁻¹
C=N stretch (imine)Medium to strong band, ~1600-1620 cm⁻¹
Mass Spec [M+H]⁺Calculated for C₁₃H₁₆BrN₂O₂⁺: 311.0395. Found value should be within ±5 ppm for high-resolution MS.

Safety and Handling Precautions

  • Hydrazine Hydrate: Is highly toxic, corrosive, and a suspected carcinogen. Always handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

  • Cyclohexanone: Is flammable and an irritant. Avoid inhalation of vapors and contact with skin and eyes.

  • Solvents: Ethanol and methanol are flammable. Ensure all heating is performed using a heating mantle, not an open flame.

  • General: Standard laboratory safety practices should be followed at all times. Consult the Safety Data Sheets (SDS) for all chemicals before use.

References

  • Synthesis and characterization of some new 5-bromo-2-hydroxy-benzamide derivatives. (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

  • Reaction of Cyclohexanone with Hydrazine in Acidic Medium The chemical r.. - Filo. (2025, August 4). Filo. Retrieved February 15, 2026, from [Link]

  • Predict the products formed when cyclohexanone reacts with the following reagents. (i) hydrazine, then hot, fused KOH. (n.d.). Pearson. Retrieved February 15, 2026, from [Link]

  • Synthesis of the 5-bromo-substituted ligands H2L¹ (X = C-OH) and H2L² (X = N). (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

  • Mechanism for the formation of cyclohexanone phenylhydrazone. (2024, November 13). Chemistry Stack Exchange. Retrieved February 15, 2026, from [Link]

  • US2894031A - Process for cyclohexanone hydrazone hydrate. (n.d.). Google Patents.
  • Preparation of cyclohexanone 2,4-dinitrophenylhydrazone. (2009, October 19). Department of Chemistry, University of the West Indies. Retrieved February 15, 2026, from [Link]

  • Synthesis and Characterization of Novel Benzohydrazide as Potential Antibacterial Agents from Natural Product Vanillin and Wintergreen Oil. (n.d.). AIP Publishing. Retrieved February 15, 2026, from [Link]

  • Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. (n.d.). RSC Publishing. Retrieved February 15, 2026, from [Link]

  • Synthesis of macrocyclic hydrazone Schiff bases. (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

  • 5-Bromo-2-hydroxybenzohydrazide. (n.d.). PubChem. Retrieved February 15, 2026, from [Link]

  • CN101967112A - Synthesis method for bis(5-bromosalicylaldehyde) thylenediamine synthetic iron. (n.d.). Google Patents.
  • (PDF) Synthesis of heterocyclic compounds by cyclization of Schiff bases prepared from capric acid hydrazide and study of biological activity. (2025, August 7). ResearchGate. Retrieved February 15, 2026, from [Link]

  • SYNTHESIS OF SCHIFF BASE METAL COMPLEXES: A CONCISE REVIEW. (n.d.). Bibliomed. Retrieved February 15, 2026, from [Link]

  • Synthesis, Characterization, and Biological Activity of New Metal Ion Complexes with Schiff Base (Z)-3((E)-2-Hydroxybenzylidene) Hydrazineylidene) Indolin-2-One. (2023, July 15). Journal of Medicinal and Chemical Sciences. Retrieved February 15, 2026, from [Link]

  • Synthesis of 2-hydroxybenzohydrazide derivatives with microwave irradiation and activity against Escherichia coli. (n.d.). Pharmacy Education. Retrieved February 15, 2026, from [Link]

  • N′-(5-Bromo-2-hydroxybenzylidene)-3-hydroxybenzohydrazide. (n.d.). PMC - NIH. Retrieved February 15, 2026, from [Link]

  • Design and Synthesis of (Z)-5-(Substituted benzylidene)-3-cyclohexyl-2-thioxothiazolidin-4-one Analogues as Anti-Tyrosinase and Antioxidant Compounds: In Vitro and In Silico Insights. (2022, September 27). MDPI. Retrieved February 15, 2026, from [Link]

  • Synthesis and bioactivity of benzohydrazide derivatives. (2020, April 18). Biointerface Research in Applied Chemistry. Retrieved February 15, 2026, from [Link]

  • 5-bromo-n'-cyclohexylidene-2-hydroxybenzohydrazide (C13H15BrN2O2). (n.d.). PubChemLite. Retrieved February 15, 2026, from [Link]

  • Predict the products formed when cyclohexanone reacts with the following reagents. (e) phenylhydrazine and weak acid. (2024, June 25). Pearson. Retrieved February 15, 2026, from [Link]

Sources

Method

Crystallization techniques for 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide

Application Note: High-Purity Crystallization of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide Executive Summary This guide details the synthesis, purification, and crystallization of 5-bromo-N'-cyclohexylidene-2-hy...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: High-Purity Crystallization of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide

Executive Summary

This guide details the synthesis, purification, and crystallization of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide (C₁₃H₁₅BrN₂O₂).[1] This compound belongs to the hydrazone Schiff base class, widely researched for its antimicrobial, anticancer, and metal-coordination properties.[1]

Achieving high crystallinity is critical for this compound to define its stereochemistry (E/Z isomerism) and ensure stability for biological assays.[1] This protocol synthesizes field-proven methodologies adapted from structural analogs (e.g., salicylhydrazide derivatives) to ensure reproducibility and high yield.[1]

Physicochemical Profile

Before initiating crystallization, the solubility profile must be understood to select the correct solvent system.[1]

Table 1: Solubility Profile & Solvent Selection

SolventSolubility (RT)Solubility (Boiling)Application
Ethanol (Abs.) LowHighPrimary Recrystallization
Methanol ModerateHighAlternative Recrystallization
DMSO / DMF HighHighSolvent for Vapor Diffusion
Water InsolubleInsolubleAnti-solvent
Diethyl Ether InsolubleInsolubleAnti-solvent / Wash
Chloroform ModerateHighPartitioning / Extraction

Synthesis Protocol (Pre-requisite)

Context: Crystallization is most effective when the crude material is of reasonable purity (>85%).[1] The following condensation reaction yields the target hydrazone.

Reaction Pathway: 5-bromo-2-hydroxybenzohydrazide + Cyclohexanone


 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide + H₂O[1]
Materials:
  • 5-bromo-2-hydroxybenzohydrazide (1.0 eq)[1]

  • Cyclohexanone (1.0 eq)[1]

  • Ethanol (Absolute, ACS Grade)[1]

  • Glacial Acetic Acid (Catalytic amount, optional)[1]

Procedure:
  • Dissolution: In a round-bottom flask, dissolve 5-bromo-2-hydroxybenzohydrazide (e.g., 2.31 g, 10 mmol) in 30 mL of absolute ethanol. Gentle heating (40°C) may be required.[1]

  • Addition: Add cyclohexanone (0.98 g, 10 mmol) dropwise to the stirring solution.

  • Reflux: Attach a reflux condenser and heat the mixture to reflux (approx. 78°C) for 3–5 hours. Monitor via TLC (Mobile phase: 3:7 Ethyl Acetate:Hexane).[1]

  • Isolation: Allow the reaction mixture to cool to room temperature. The crude product often precipitates as a white/off-white solid.[1]

  • Filtration: Filter the solid under vacuum, wash with cold ethanol (2 x 5 mL) and diethyl ether (2 x 5 mL).

Crystallization Protocols

Three methods are provided. Method A is standard for bulk purification.[1] Method B is optimized for growing single crystals for X-ray diffraction (XRD).[1]

Method A: Thermal Recrystallization (Bulk Purification)

Best for: Increasing purity >98% for biological testing.[1]

  • Slurry: Place the crude solid in a clean Erlenmeyer flask. Add minimum absolute ethanol (approx. 10 mL per gram of solid).[1]

  • Dissolution: Heat the mixture on a hot plate to near-boiling. Add additional hot ethanol dropwise just until the solid completely dissolves.

    • Note: If the solution is colored, add activated charcoal, boil for 5 mins, and filter hot through Celite.

  • Slow Cooling: Remove from heat. Cover the flask with foil (punctured with a needle) to allow very slow cooling to room temperature over 4–6 hours.

  • Nucleation: Once at room temperature, place the flask in a refrigerator (4°C) overnight to maximize yield.

  • Harvest: Filter the crystals, wash with ice-cold ethanol, and dry in a vacuum desiccator.

Method B: Vapor Diffusion (Single Crystal Growth)

Best for: Obtaining X-ray quality block/prism crystals.[1]

  • Inner Solution: Dissolve 50 mg of the compound in 2 mL of DMSO or DMF in a small glass vial (4 mL capacity). Ensure the solution is clear.

  • Outer Solvent: Place the small vial (uncapped) inside a larger jar (20 mL capacity) containing 5–8 mL of Water or Ethanol .

  • Sealing: Tightly cap the larger jar.

  • Diffusion: Store undisturbed at room temperature. The volatile anti-solvent (water/ethanol) will slowly diffuse into the DMSO solution, lowering solubility and forcing controlled crystallization.[1]

    • Timeline: Crystals usually appear within 3–7 days.[1]

Method C: Solvent Evaporation

Best for: Compounds that are highly soluble in common organic solvents.[1]

  • Dissolve the compound in a 1:1 mixture of Chloroform : Methanol .

  • Filter the solution through a 0.45 µm PTFE syringe filter into a clean beaker.

  • Cover with Parafilm and poke 3–5 small holes.[1]

  • Allow solvents to evaporate slowly in a fume hood free of vibrations.[1]

Process Visualization

The following diagram illustrates the workflow from raw materials to characterized crystal, highlighting critical decision points.

CrystallizationWorkflow Start Raw Materials: 5-bromo-2-hydroxybenzohydrazide + Cyclohexanone Reaction Reflux in Ethanol (3-5 Hours) Start->Reaction Crude Crude Precipitate Reaction->Crude Filtration Decision Goal? Crude->Decision MethodA Method A: Thermal Recrystallization (Ethanol) Decision->MethodA Bulk Purity MethodB Method B: Vapor Diffusion (DMSO / Water) Decision->MethodB Structural Analysis ResultA Bulk Microcrystals (>98% Purity) MethodA->ResultA Cool & Filter ResultB Single Crystals (XRD Quality) MethodB->ResultB 3-7 Days

Figure 1: Decision matrix for selecting the appropriate crystallization technique based on end-use requirements.

Characterization & Validation

Successful crystallization must be validated against expected spectroscopic data.[1]

Table 2: Expected Spectroscopic Data

TechniqueExpected Signal / FeatureStructural Assignment
FT-IR 3200–3300 cm⁻¹ (Broad)O-H / N-H stretching
1600–1620 cm⁻¹ (Sharp)C=N (Azomethine) stretch
1640–1660 cm⁻¹C=O[1] (Amide) stretch
¹H NMR (DMSO-d₆)δ 11.5–12.0 ppm (s, 1H)Amide -NH (Exchangeable)
δ 10.5–11.0 ppm (s, 1H)Phenolic -OH
δ 1.5–2.5 ppm (m, 10H)Cyclohexyl ring protons
XRD Distinct Bragg Peaksconfirms crystallinity vs amorphous

Troubleshooting Guide

IssueProbable CauseCorrective Action
Oiling Out Solution cooled too fast or too concentrated.[1]Re-heat to dissolve.[1] Add 10% more solvent.[1] Cool very slowly.
No Crystals Solution too dilute.[1]Evaporate 20% of solvent volume and retry cooling.[1] Scratch glass to induce nucleation.[1]
Twinning Crystal growth too rapid (Method B).[1]Increase the distance between inner/outer vials or use a less volatile anti-solvent.[1]

References

  • BenchChem. (2025).[1][2][3][4] Application Notes and Protocols: Crystallization of N'-(5-Bromo-2-hydroxybenzylidene)benzenesulfonohydrazide. Retrieved from [1]

  • PubChem. (2025).[1] 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide (Compound Summary). National Library of Medicine.[1] Retrieved from [1]

  • EvitaChem. (2025).[1] N'-cyclohexylidene-2-hydroxybenzohydrazide Synthesis and Properties. Retrieved from [1]

  • Acta Crystallographica. (2015). Crystal structure of (E)-N′-(5-bromo-2-hydroxybenzylidene)nicotinohydrazide monohydrate. Section E: Crystallographic Communications.[1] Retrieved from

Sources

Application

Mastering the Solid State: Application Notes for the X-ray Crystallographic Analysis of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide and its Derivatives

Introduction: Unveiling the Therapeutic Potential of Benzohydrazides In the landscape of medicinal chemistry, the benzohydrazide scaffold is a cornerstone for the development of novel therapeutic agents. These compounds...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Unveiling the Therapeutic Potential of Benzohydrazides

In the landscape of medicinal chemistry, the benzohydrazide scaffold is a cornerstone for the development of novel therapeutic agents. These compounds exhibit a wide spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific derivative, 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide, and its analogues are of significant interest due to the synergistic combination of a halogenated salicylaldehyde moiety and a hydrazone linkage. The bromine atom can enhance biological activity through halogen bonding and improved pharmacokinetic properties, while the salicylaldehyde portion is a known pharmacophore. The cyclohexylidene group introduces lipophilicity, which can influence cell membrane permeability.

Understanding the precise three-dimensional arrangement of atoms within these molecules is paramount for elucidating structure-activity relationships (SAR) and guiding rational drug design. X-ray crystallography stands as the definitive technique for obtaining this atomic-level information. This comprehensive guide provides detailed application notes and protocols for the synthesis, crystallization, and X-ray crystallographic analysis of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide and its derivatives, tailored for researchers and professionals in drug development.

Part 1: Synthesis and Purification

The synthesis of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide is typically achieved through a two-step process. The first step involves the formation of the 5-bromo-2-hydroxybenzohydrazide intermediate, followed by a condensation reaction with cyclohexanone to form the final hydrazone product.

Protocol 1: Synthesis of 5-bromo-2-hydroxybenzohydrazide

This initial step is crucial as the purity of the hydrazide intermediate directly impacts the final product yield and crystallizability. The reaction involves the hydrazinolysis of a salicylate ester.

Materials:

  • Methyl salicylate or Ethyl salicylate

  • Hydrazine hydrate (80-100%)

  • Ethanol or Methanol

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer and heating mantle

Procedure:

  • In a round-bottom flask, dissolve methyl salicylate (1 equivalent) in a minimal amount of ethanol.

  • Add hydrazine hydrate (1.5-2 equivalents) dropwise to the stirred solution at room temperature. An exothermic reaction may be observed.

  • After the initial reaction subsides, equip the flask with a reflux condenser and heat the mixture to reflux for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Upon completion, allow the reaction mixture to cool to room temperature, and then place it in an ice bath to facilitate the precipitation of the product.

  • Collect the white crystalline precipitate of 5-bromo-2-hydroxybenzohydrazide by vacuum filtration.

  • Wash the solid with cold ethanol to remove any unreacted starting materials.

  • Dry the product under vacuum. The purity can be assessed by melting point determination and spectroscopic methods (¹H NMR, FT-IR).

Protocol 2: Synthesis of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide

This is a classic Schiff base condensation reaction. The key is to drive the reaction to completion and facilitate the crystallization of the product.

Materials:

  • 5-bromo-2-hydroxybenzohydrazide

  • Cyclohexanone

  • Ethanol (absolute)

  • Glacial acetic acid (catalytic amount)

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer and heating mantle

Procedure:

  • Dissolve 5-bromo-2-hydroxybenzohydrazide (1 equivalent) in absolute ethanol in a round-bottom flask. Gentle heating may be required to achieve complete dissolution.

  • Add cyclohexanone (1.1 equivalents) to the solution.

  • Add a few drops of glacial acetic acid to catalyze the reaction. The slightly acidic medium protonates the carbonyl oxygen of cyclohexanone, making the carbonyl carbon more electrophilic for the nucleophilic attack by the hydrazine nitrogen.

  • Heat the reaction mixture to reflux for 2-4 hours, monitoring the reaction progress by TLC.

  • After the reaction is complete, allow the solution to cool slowly to room temperature. The product will often crystallize directly from the reaction mixture.

  • If crystallization does not occur spontaneously, the volume of the solvent can be reduced under reduced pressure to induce precipitation.

  • Collect the crystalline product by vacuum filtration and wash with a small amount of cold ethanol.

  • The crude product can be further purified by recrystallization.

Part 2: The Art of Crystallization

Obtaining single crystals of sufficient size and quality is often the most challenging step in X-ray crystallography. For hydrazone derivatives, several techniques can be employed.

Protocol 3: Single Crystal Growth

A. Slow Evaporation: This is the simplest crystallization method.

  • Dissolve the purified 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide in a suitable solvent or solvent mixture (e.g., ethanol, methanol, ethyl acetate, or a mixture like ethanol/water) to create a nearly saturated solution at room temperature.

  • Filter the solution through a syringe filter (0.22 µm) into a clean vial.

  • Cover the vial with a cap containing a few pinholes to allow for slow evaporation of the solvent.

  • Leave the vial undisturbed in a vibration-free environment. Crystals should form over a period of several days to weeks. Yellowish, block-shaped single crystals are often obtained for similar compounds[1].

B. Slow Cooling: This method is effective for compounds that have a significant difference in solubility at high and low temperatures.

  • Prepare a saturated solution of the compound in a suitable solvent at an elevated temperature (e.g., boiling point of the solvent).

  • Filter the hot solution to remove any insoluble impurities.

  • Allow the solution to cool down to room temperature slowly. This can be achieved by placing the flask in a Dewar flask filled with hot water.

  • Once at room temperature, the flask can be transferred to a refrigerator (4 °C) to further promote crystallization.

C. Vapor Diffusion: This technique involves the slow diffusion of a precipitant vapor into a solution of the compound.

  • Dissolve the compound in a small amount of a good solvent (e.g., ethanol).

  • Place this solution in a small, open vial.

  • Place the small vial inside a larger, sealed jar that contains a poor solvent (a precipitant, e.g., hexane or diethyl ether) in which the compound is insoluble.

  • Over time, the vapor of the poor solvent will diffuse into the solution of the compound, reducing its solubility and inducing crystallization.

Part 3: X-ray Diffraction Data Collection and Analysis

Once suitable single crystals are obtained, the next step is to analyze them using an X-ray diffractometer.

Workflow for Single-Crystal X-ray Analysis

Xray_Workflow Crystal_Selection Crystal Selection & Mounting Data_Collection X-ray Diffraction Data Collection Crystal_Selection->Data_Collection Data_Processing Data Processing & Reduction Data_Collection->Data_Processing Structure_Solution Structure Solution (Direct/Patterson Methods) Data_Processing->Structure_Solution Structure_Refinement Structure Refinement (Least-Squares) Structure_Solution->Structure_Refinement Validation Structure Validation & Analysis Structure_Refinement->Validation

Caption: Step-by-step workflow for single-crystal X-ray analysis.

Protocol 4: Data Collection
  • Crystal Mounting: A suitable single crystal (typically 0.1-0.3 mm in each dimension) is carefully selected under a microscope and mounted on a goniometer head using a cryoloop and a cryoprotectant (e.g., paratone-N oil). The crystal is then flash-cooled in a stream of cold nitrogen gas (typically 100 K) to minimize radiation damage.

  • Diffractometer Setup: The data is collected on a single-crystal X-ray diffractometer, commonly equipped with a Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.54184 Å) radiation source and an area detector (e.g., CCD or CMOS).

  • Data Collection Strategy: A series of diffraction images are collected as the crystal is rotated through a range of angles. The data collection strategy (e.g., omega and phi scans) is designed to ensure complete and redundant data are collected.

Protocol 5: Structure Solution and Refinement
  • Data Processing: The raw diffraction images are processed to integrate the reflection intensities and apply corrections for factors such as Lorentz and polarization effects. An absorption correction is also applied, often using a multi-scan method[2].

  • Structure Solution: The crystal structure is solved using direct methods or Patterson methods, which provide an initial model of the atomic positions. Software such as SHELXT is commonly used for this purpose.

  • Structure Refinement: The initial structural model is refined against the experimental diffraction data using full-matrix least-squares on F². This iterative process adjusts atomic coordinates, displacement parameters (anisotropic for non-hydrogen atoms), and other parameters to minimize the difference between the observed and calculated structure factors. Hydrogen atoms are typically placed in calculated positions and refined using a riding model[1][2]. The refinement is carried out using software like SHELXL.

Part 4: Data Presentation and Interpretation

The final results of the crystallographic analysis are presented in a standardized format for clarity and comparison.

Table 1: Representative Crystal Data and Structure Refinement Details
ParameterExample: Derivative A[1]Example: Derivative B[3]
Empirical formulaC₁₄H₁₁BrN₂O₃C₁₄H₁₀BrClN₂O₂
Formula weight335.16353.60
Temperature (K)298(2)298
Wavelength (Å)0.710730.71073
Crystal systemTriclinicMonoclinic
Space groupP-1P2₁/c
Unit cell dimensionsa = 6.295(3) Å, α = 70.97(2)°a = 5.893(2) Å, α = 90°
b = 14.988(4) Å, β = 80.64(2)°b = 31.708(11) Å, β = 92.017(8)°
c = 15.423(3) Å, γ = 78.02(2)°c = 7.437(3) Å, γ = 90°
Volume (ų)1338.6(8)1388.8(9)
Z44
Density (calculated, Mg/m³)1.6611.692
Absorption coefficient (mm⁻¹)3.083.15
F(000)672704
Reflections collected11037-
Independent reflections5652 [R(int) = 0.078]-
Refinement methodFull-matrix least-squares on F²Full-matrix least-squares on F²
Goodness-of-fit on F²0.93-
Final R indices [I>2σ(I)]R₁ = 0.072, wR₂ = 0.193-
R indices (all data)R₁ = 0.175, wR₂ = 0.231-

Interpretation of Crystallographic Data:

The refined crystal structure provides a wealth of information. Key aspects to analyze include:

  • Molecular Conformation: The planarity of the molecule, including the dihedral angles between the aromatic rings, can influence its interaction with biological targets. For instance, in one derivative, the dihedral angle between the two benzene rings is a mere 0.8(2)°, indicating a nearly planar molecule[3]. In contrast, another derivative exhibits a significant twist with a dihedral angle of 55.0(7)°[1].

  • Intramolecular Hydrogen Bonding: A common feature in these structures is an intramolecular hydrogen bond between the phenolic hydroxyl group and the imine nitrogen atom, which forms a stable six-membered ring and contributes to the planarity of that molecular fragment[3].

  • Intermolecular Interactions: The packing of molecules in the crystal lattice is governed by intermolecular forces such as hydrogen bonds, halogen bonds, and π-π stacking. These interactions are crucial for understanding the solid-state properties of the compound and can provide insights into its potential binding modes with receptors. For example, intermolecular N—H···O hydrogen bonds can link adjacent molecules into extended chains[3].

Conclusion

The crystallographic analysis of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide and its derivatives is a powerful tool in drug discovery and development. The detailed protocols and application notes provided herein offer a comprehensive guide for researchers to successfully synthesize, crystallize, and structurally characterize these promising compounds. The resulting atomic-level insights are invaluable for understanding their chemical properties, interpreting biological data, and designing the next generation of more potent and selective therapeutic agents.

References

  • Benchchem. (n.d.). Comparative Analysis of 5-Bromo-2-Hydroxy-Benzamide Derivatives: A Guide for Researchers.
  • Lu, X., He, L., & Nie, W. (2008). N′-(5-Bromo-2-methoxybenzylidene)-2-hydroxybenzohydrazide. Acta Crystallographica Section E: Structure Reports Online, 64(10), o2048. [Link]

  • Zhou, J., & Yang, Y. (2010). N′-(5-Bromo-2-hydroxybenzylidene)-4-chlorobenzohydrazide. Acta Crystallographica Section E: Structure Reports Online, 66(7), o1672. [Link]

  • Zhou, J. (2012). (E)-N′-(5-Bromo-2-hydroxybenzylidene)-4-(dimethylamino)benzohydrazide. Acta Crystallographica Section E: Structure Reports Online, 68(12), o3327. [Link]

  • Li, D.-X., Liu, S.-Y., & Zhang, M. (2012). Crystal structure of N′-(5-bromo-2-hydroxy-3-methoxybenzylidene)-4-hydroxy-3-methoxybenzohydrazide dihydrate, C16H15BrN2O5·2H2O, C16H19BrN2O7. Zeitschrift für Kristallographie - New Crystal Structures, 227(4), 541-542. [Link]

  • Wang, J., Li, Y., & Zhang, H. (2008). N′-(5-Bromo-2-hydroxybenzylidene)-3-hydroxybenzohydrazide. Acta Crystallographica Section E: Structure Reports Online, 64(11), o2219. [Link]

Sources

Method

Analytical methods for characterization of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide

Introduction & Scope This application note details the structural validation and physicochemical characterization of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide . This compound belongs to the class of Schiff base...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction & Scope

This application note details the structural validation and physicochemical characterization of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide . This compound belongs to the class of Schiff base hydrazones , widely researched for their ability to chelate transition metals (Cu, Ni, Co) and their pharmacological potential as antimicrobial and anticancer agents.[1]

Chemical Context: The molecule is synthesized via the condensation of 5-bromo-2-hydroxybenzohydrazide (hydrazide precursor) with cyclohexanone (ketone).[1]

  • Molecular Formula:

    
    [1][2]
    
  • Molecular Weight: ~311.17 g/mol (based on

    
    Br)[1]
    
  • Key Structural Features: Phenolic hydroxyl, Amide/Iminol tautomeric core, Cyclohexyl ring, Bromine substituent.[1][3]

Critical Analytical Challenge: Unlike aldehyde-derived Schiff bases (aldimines), this ketone-derived compound (ketimine) lacks an azomethine proton (


).[1] Standard protocols looking for a singlet at 

8.0–9.0 ppm in

-NMR will fail.[1] This guide addresses this specific characterization nuance.

Synthesis & Sample Preparation Protocol

To ensure analytical relevance, the sample must be prepared free of unreacted hydrazide.

Reagents:

  • 5-bromo-2-hydroxybenzohydrazide (Precursor A)[1]

  • Cyclohexanone (Precursor B)[1]

  • Ethanol (Absolute)[1]

  • Glacial Acetic Acid (Catalyst)[1]

Step-by-Step Synthesis Workflow:

  • Dissolution: Dissolve 1.0 mmol of Precursor A in 20 mL boiling ethanol.

  • Addition: Add 1.2 mmol (slight excess) of Cyclohexanone.

  • Catalysis: Add 2–3 drops of glacial acetic acid.

  • Reflux: Reflux at 80°C for 3–5 hours. Monitor via TLC (Mobile phase: Hexane:Ethyl Acetate 7:3).[1]

  • Isolation: Cool to room temperature. If precipitate forms, filter.[1] If not, reduce volume by 50% and cool on ice.

  • Purification: Recrystallize from hot ethanol to remove unreacted cyclohexanone.

Sample Prep for Analysis:

  • NMR: Dissolve ~10 mg in DMSO-d

    
     . (Chloroform-d is often insufficient for hydrazone solubility).[1]
    
  • IR: Prepare a KBr pellet (1-2% sample w/w) or use ATR.[1]

Spectroscopic Characterization

A. Infrared Spectroscopy (FT-IR)

Objective: Confirm formation of the imine bond and retention of the phenolic core.

Functional GroupWavenumber (

)
Diagnostic Note

/

3200 – 3450Broad band.[1] The phenolic OH and amide NH often overlap.

Amide I
1640 – 1660Strong peak.[1][4] Confirming the "keto" form in solid state.[1][5]

Imine
1600 – 1625 CRITICAL: New peak.[1][4] Indicates successful condensation.[1]

Phenolic
1250 – 1280Confirms the salicylic ring integrity.[1]

Expert Insight: If the


 peak is absent, the reaction has likely failed, or the product has hydrolyzed back to the starting hydrazide due to moisture.
B. Nuclear Magnetic Resonance ( -NMR)

Objective: Verify the cyclohexyl incorporation and absence of precursor protons.

Solvent: DMSO-d


 (2.50 ppm reference).[1]
Proton EnvironmentChemical Shift (

, ppm)
MultiplicityIntegrationInterpretation
Phenolic -OH 11.5 – 12.5Singlet (Broad)1HDeshielded by H-bonding to the imine nitrogen.[1]
Amide -NH 11.0 – 11.8Singlet1HIndicates the keto tautomer is dominant in DMSO.[1]
Aromatic (Ar-H) 6.8 – 8.0Multiplets3HPattern depends on 5-Br substitution (typically d, dd, d).[1]
Cyclohexyl -CH

-
1.5 – 2.6 Multiplets 10H CRITICAL PROOF. The appearance of these aliphatic protons confirms reaction with cyclohexanone.[1]
Hydrazide -NH

ABSENT (Usually ~4-6 ppm)--If this broad peak remains, the sample is contaminated with precursor.[1]
Azomethine -CH=N- ABSENT (Usually 8-9 ppm)--Differentiation: Aldehyde derivatives show this; Cyclohexanone derivatives do not .
C. Mass Spectrometry (MS)

Objective: Confirmation of Molecular Weight and Halogen Signature.[1][6][7][8]

  • Ionization Mode: ESI+ or EI.

  • Target Mass (

    
    ):  310/312 m/z.
    
  • Isotopic Pattern (The "Bromine Fingerprint"):

    • Bromine exists as

      
       (50.7%) and 
      
      
      
      (49.3%).[1]
    • Result: You must observe two molecular ion peaks (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

      
       and 
      
      
      
      ) of almost equal intensity (1:1 ratio) .[1][9]
    • Interpretation: A 1:1 ratio confirms one Br atom.[1][6][7][8] A 3:1 ratio would indicate Chlorine (incorrect).[1]

Structural Visualization & Logic Flow

The following diagram illustrates the synthesis logic and the "Decision Tree" for troubleshooting the characterization.

G Start Start: Synthesis Reactants 5-Br-Salicylhydrazide + Cyclohexanone Start->Reactants Reflux Reflux (EtOH + AcOH) 3-5 Hours Reactants->Reflux Product Crude Product Reflux->Product NMR 1H-NMR (DMSO-d6) Product->NMR Check1 Check: Is NH2 peak (4-6 ppm) present? NMR->Check1 Check2 Check: Are Cyclohexyl peaks (1.5-2.5 ppm) present? Check1->Check2 No Fail1 Fail: Unreacted Precursor Check1->Fail1 Yes Check3 Check: Is Azomethine peak (8.5 ppm) present? Check2->Check3 Yes Check2->Fail1 No Success CONFIRMED STRUCTURE 5-bromo-N'-cyclohexylidene... Check3->Success No (Expected) Fail2 Fail: Wrong Reactant (Aldehyde used?) Check3->Fail2 Yes (Unexpected)

Figure 1: Characterization logic flow. Note that for this specific ketimine, the absence of the azomethine proton at 8.5 ppm is a requirement for structural confirmation.

Advanced Characterization: Tautomerism & Crystallography

Schiff base hydrazones exhibit Keto-Enol Tautomerism (specifically Amido-Iminol), which influences their biological activity and metal coordination.[1][5]

1. Solid State (XRD/IR):

  • Usually exists in the Amido (Keto) form.[1]

  • Evidence: Presence of C=O stretch in IR (~1650 cm

    
    ) and N-H bond in XRD.[1]
    

2. Solution State (NMR/UV-Vis):

  • In polar aprotic solvents (DMSO), the equilibrium may shift or exist as a mixture.[1]

  • Evidence: If the Enol form is present, the Amide -NH proton in NMR will disappear or diminish, and a new -OH/SH peak may appear (though rapid exchange often obscures this).

  • Metal Complexation:[1][10] Upon binding a metal ion, the compound almost exclusively deprotonates to the Enolate (Iminol) form to act as a mono-anionic ligand.

Single Crystal XRD (The Gold Standard): If single crystals are grown (slow evaporation from Ethanol/DMF), the structure is solved to confirm the E-configuration about the C=N bond.

  • Expected Feature: Intramolecular Hydrogen Bond between the Phenolic O-H and the Imine Nitrogen (

    
    ), forming a stable 6-membered pseudo-ring.[3]
    

References

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1] Spectrometric Identification of Organic Compounds. 7th Ed. John Wiley & Sons.[1] (Standard reference for IR and NMR interpretation of hydrazones).

  • Chemistry Steps. (2023). Isotopes in Mass Spectrometry – The M+2 Peak. Link (Authoritative guide on Bromine 1:1 isotopic patterns).

  • BenchChem. (2025).[11] Spectroscopic and Structural Characterization of N'-(5-Bromo-2-hydroxybenzylidene) Derivatives. Link (General spectral data for 5-bromo-salicylhydrazide derivatives).[1]

  • PubChem. (2025).[1] 5-bromo-2-hydroxybenzohydrazide Spectral Data. Link (Source for precursor spectral baselines).[1]

  • Acta Crystallographica. (2015). Crystal structure of (E)-N'-(5-bromo-2-hydroxybenzylidene)nicotinohydrazide. Link (Demonstrates the E-configuration and H-bonding networks in analogous brominated hydrazones).

Note: All protocols should be performed in a fume hood with appropriate PPE.[1] Brominated compounds can be irritants.[1]

Sources

Application

Application Notes and Protocols for the Antimicrobial Evaluation of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide

Introduction: The Therapeutic Potential of Benzohydrazide Derivatives The escalating crisis of antimicrobial resistance necessitates the exploration and development of novel therapeutic agents. Among the promising scaffo...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Therapeutic Potential of Benzohydrazide Derivatives

The escalating crisis of antimicrobial resistance necessitates the exploration and development of novel therapeutic agents. Among the promising scaffolds in medicinal chemistry, benzohydrazide and its derivatives, particularly hydrazones, have garnered significant attention for their broad spectrum of biological activities, including potent antimicrobial effects. The compound 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide belongs to this versatile class. Its structure, featuring a salicylaldehyde moiety, a hydrazone linkage (>C=N-NH-), and a bromine substituent, suggests a strong potential for antimicrobial efficacy. The bromine atom is known to enhance the biological activity of many compounds, and the hydrazone core is a key pharmacophore in several established antimicrobial agents.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the effective utilization of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide in a range of antimicrobial assays. The protocols detailed herein are grounded in established methodologies from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST), ensuring scientific rigor and reproducibility.

Scientific Rationale: Understanding the Compound and its Target

The antimicrobial activity of hydrazone derivatives is often attributed to the presence of the azomethine group (-NH–N=CH-), which can form strong hydrogen bonds with the active sites of enzymes and receptors within microbial cells. While the precise mechanism of action for 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide is yet to be elucidated, several potential targets can be inferred from studies on analogous compounds.

One of the most well-established mechanisms for hydrazide-based antimicrobials is the inhibition of DNA gyrase, an essential enzyme for bacterial DNA replication. By binding to this enzyme, the compound can effectively halt cell division and lead to bacterial death. Another potential mechanism involves the disruption of the microbial cell wall synthesis, a pathway targeted by many successful antibiotics.

The lipophilicity imparted by the cyclohexylidene and bromo groups may also play a crucial role in the compound's activity, facilitating its transport across the microbial cell membrane.

Physicochemical Properties and Handling

A thorough understanding of the compound's physicochemical properties is paramount for accurate and reproducible experimental results.

PropertyValue/InformationSource
Molecular FormulaC₁₃H₁₅BrN₂O₂
Molecular Weight311.18 g/mol
AppearanceExpected to be a solidInferred
SolubilityTo be determined experimentally. Likely soluble in organic solvents such as DMSO, ethanol, and methanol.General knowledge
StorageStore in a cool, dry, and well-ventilated area, away from strong oxidizing agents.

Safety Precautions:

Experimental Protocols: A Step-by-Step Guide

The following protocols provide a framework for the systematic evaluation of the antimicrobial properties of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide.

Protocol 1: Preparation of Stock and Working Solutions

The accurate preparation of test solutions is the foundation of any successful antimicrobial assay.

Materials:

  • 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide

  • Dimethyl sulfoxide (DMSO, sterile)

  • Sterile microcentrifuge tubes

  • Calibrated micropipettes

Procedure:

  • Stock Solution (e.g., 10 mg/mL):

    • Accurately weigh a precise amount of the compound (e.g., 10 mg).

    • Dissolve the compound in a minimal amount of sterile DMSO to create a high-concentration stock solution. Ensure complete dissolution.

    • Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

  • Working Solutions:

    • On the day of the experiment, thaw a stock solution aliquot.

    • Prepare serial dilutions of the stock solution in the appropriate sterile broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) to achieve the desired final concentrations for the assay.

Protocol 2: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

This quantitative method determines the lowest concentration of the compound that inhibits the visible growth of a microorganism. This protocol is adapted from CLSI guidelines.

Materials:

  • Sterile 96-well microtiter plates

  • Test microorganism suspension (adjusted to 0.5 McFarland standard)

  • Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi

  • Working solutions of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide

  • Positive control antibiotic (e.g., ciprofloxacin for bacteria, fluconazole for fungi)

  • Negative control (broth medium with DMSO)

  • Sterile multichannel pipette

Workflow Diagram:

BrothMicrodilution cluster_prep Preparation cluster_incubation Inoculation & Incubation cluster_analysis Analysis A Prepare serial dilutions of compound in 96-well plate C Inoculate wells with microbial suspension A->C B Prepare microbial inoculum (0.5 McFarland) B->C D Incubate at 37°C for 18-24h (bacteria) or 35°C for 24-48h (fungi) C->D E Visually inspect for turbidity D->E F Determine MIC (lowest concentration with no visible growth) E->F

Caption: Workflow for the Broth Microdilution Assay.

Procedure:

  • Plate Preparation: Add 50 µL of sterile broth to all wells of a 96-well plate.

  • Serial Dilution: Add 50 µL of the highest concentration working solution of the test compound to the first well of a row and mix. Transfer 50 µL from the first well to the second, and continue this two-fold serial dilution across the plate. Discard the final 50 µL from the last well.

  • Controls: Include a positive control (a known antibiotic), a negative control (broth with DMSO, the solvent for the compound), and a growth control (broth with inoculum only).

  • Inoculation: Dilute the 0.5 McFarland microbial suspension in broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well. Add 50 µL of this inoculum to each well (except the sterility control).

  • Incubation: Cover the plate and incubate at 37°C for 18-24 hours for bacteria or 35°C for 24-48 hours for fungi.

  • MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth (turbidity) is observed.

Protocol 3: Agar Disk Diffusion Assay for Qualitative Antimicrobial Screening

This method provides a preliminary, qualitative assessment of antimicrobial activity.

Materials:

  • Sterile Petri dishes with Mueller-Hinton Agar (MHA) for bacteria or Sabouraud Dextrose Agar (SDA) for fungi

  • Sterile paper disks (6 mm diameter)

  • Test microorganism suspension (adjusted to 0.5 McFarland standard)

  • Sterile swabs

  • Solution of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide (e.g., 1 mg/mL in DMSO)

  • Positive and negative control disks

Workflow Diagram:

DiskDiffusion cluster_prep Preparation cluster_incubation Application & Incubation cluster_analysis Analysis A Prepare microbial lawn on agar plate C Place disks on inoculated agar surface A->C B Impregnate sterile disks with test compound B->C D Incubate at 37°C for 18-24h (bacteria) or 28°C for 48-72h (fungi) C->D E Measure the diameter of the zone of inhibition D->E

Caption: Workflow for the Agar Disk Diffusion Assay.

Procedure:

  • Inoculation: Dip a sterile swab into the standardized microbial suspension and streak it evenly across the entire surface of the agar plate to create a lawn.

  • Disk Preparation: Aseptically apply a known volume (e.g., 10 µL) of the test compound solution onto a sterile paper disk. Allow the solvent to evaporate.

  • Disk Placement: Place the impregnated disk, along with positive and negative control disks, onto the surface of the inoculated agar plate.

  • Incubation: Invert the plates and incubate as described for the broth microdilution assay.

  • Zone of Inhibition: Measure the diameter of the clear zone around the disk where microbial growth is inhibited. A larger zone of inhibition indicates greater antimicrobial activity.

Representative Antimicrobial Activity Data

While specific data for 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide is not available in the current literature, the following table presents representative Minimum Inhibitory Concentration (MIC) values for structurally related 5-bromo-2-hydroxybenzohydrazide derivatives against various microbial strains. This data can serve as a benchmark for expected activity.

Compound TypeTest OrganismMIC (µg/mL)Reference
5-bromo-salicylaldehyde hydrazone derivativeStaphylococcus aureus12
5-bromo-salicylaldehyde hydrazone derivativeEnterococcus faecalis12
5-bromo-salicylaldehyde hydrazone derivativePseudomonas aeruginosa250
5-bromo-salicylaldehyde hydrazone derivativeEscherichia coli250
N-(2-bromo-phenyl)-2-hydroxy-benzamide hydrazideStaphylococcus aureus5000
N-(2-bromo-phenyl)-2-hydroxy-benzamide hydrazideStreptococcus pyogenes5000
N-(2-bromo-phenyl)-2-hydroxy-benzamide hydrazideBacillus cereus5000

Data Interpretation and Further Steps

The results from these assays will provide a foundational understanding of the antimicrobial potential of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide. A low MIC value and a large zone of inhibition are indicative of potent antimicrobial activity.

Further investigations should include:

  • Minimum Bactericidal/Fungicidal Concentration (MBC/MFC) Assays: To determine if the compound is bacteriostatic/fungistatic or bactericidal/fungicidal.

  • Time-Kill Kinetic Assays: To understand the rate at which the compound kills the microorganisms.

  • Mechanism of Action Studies: To elucidate the specific cellular targets of the compound.

  • Cytotoxicity Assays: To assess the compound's toxicity against mammalian cell lines and determine its therapeutic index.

Conclusion

5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide represents a promising scaffold for the development of novel antimicrobial agents. The protocols outlined in these application notes provide a robust framework for the systematic evaluation of its in vitro efficacy. By adhering to these standardized methods, researchers can generate reliable and reproducible data, paving the way for further preclinical and clinical development.

References

  • MDPI. (2020). Synthesis and Structure-Activity Relationship Studies of Hydrazide-Hydrazones as Inhibitors of Laccase from Trametes versicolor. [Link]

  • PubChem. 5-Bromo-2-hydroxybenzohydrazide. [Link]

  • Zhu, H.-Y. (2011). *Synthesis, Crystal Structures and Antimicrobial Activities of 3-bromo-N'-(5-bromo-2-hydroxy-3-methoxybenzylidene)benzohydrazide Monohydrate and 3-Bromo-N'-(4-hydroxy-3-methoxybenzylidene)benz
Method

Application Note: 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide in Cancer Cell Lines

This Application Note is designed for researchers investigating the anticancer potential of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide (CAS: 100713-18-6). While specific literature on this exact cyclohexylidene d...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for researchers investigating the anticancer potential of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide (CAS: 100713-18-6).

While specific literature on this exact cyclohexylidene derivative is sparse compared to its benzylidene analogs, it belongs to the well-characterized class of 5-bromosalicylhydrazide Schiff bases . These compounds are widely recognized in medicinal chemistry as potent iron chelators , ribonucleotide reductase inhibitors , and precursors for cytotoxic metal complexes .

Introduction & Chemical Identity

5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide is a lipophilic Schiff base formed by the condensation of 5-bromo-2-hydroxybenzohydrazide and cyclohexanone.

  • CAS Number: 100713-18-6

  • Molecular Formula: C₁₃H₁₅BrN₂O₂

  • Molecular Weight: 311.18 g/mol

  • Solubility: Soluble in DMSO, DMF; sparingly soluble in Ethanol; insoluble in Water.

  • Key Pharmacophore: The molecule features an ONO donor set (Phenolic Oxygen, Azomethine Nitrogen, Carbonyl Oxygen) capable of chelating transition metals (Fe, Cu, Zn), a mechanism central to its anticancer activity.

Mechanism of Action (MOA)

The anticancer activity of this compound is driven by two primary pathways:

  • Iron Depletion & ROS Generation (Ligand Activity):

    • The hydrazone moiety acts as a tridentate ligand, sequestering intracellular iron required for DNA synthesis (specifically inhibiting Ribonucleotide Reductase).

    • The formation of redox-active complexes (e.g., with intracellular Copper) generates Reactive Oxygen Species (ROS) via Fenton-like reactions, leading to mitochondrial dysfunction and apoptosis.

  • Metal Complexation (Pro-drug Activity):

    • When pre-complexed with metals (Cu(II), Zn(II), or Ni(II)), the compound often exhibits 10-100x higher potency than the free ligand. The planar, hydrophobic cyclohexylidene group facilitates intercalation into DNA base pairs, arresting the cell cycle at the G2/M phase.

Pathway Visualization

MOA Ligand 5-bromo-N'-cyclohexylidene -2-hydroxybenzohydrazide Chelation Metal Chelation (Fe/Cu sequestration) Ligand->Chelation Enters Cell Fe_Pool Intracellular Labile Iron Pool Fe_Pool->Chelation RR_Inhib Inhibition of Ribonucleotide Reductase Chelation->RR_Inhib Depletes Fe ROS ROS Generation (Fenton Reaction) Chelation->ROS Redox Cycling DNA_Damage DNA Strand Breaks & Mitochondrial Collapse RR_Inhib->DNA_Damage ROS->DNA_Damage Apoptosis Apoptosis (Cell Death) DNA_Damage->Apoptosis

Figure 1: Mechanism of Action showing iron chelation and ROS-mediated cytotoxicity.[1]

Experimental Protocols
Protocol A: Synthesis & Stock Preparation

Rationale: The cyclohexylidene group is sensitive to hydrolysis in acidic aqueous environments. Fresh stock preparation is critical.

  • Synthesis (If not purchased):

    • Reagents: 5-bromo-2-hydroxybenzohydrazide (1 eq), Cyclohexanone (1 eq), Ethanol (solvent), Glacial Acetic Acid (catalytic, 2-3 drops).

    • Procedure: Reflux the mixture in ethanol for 4–6 hours. Monitor by TLC (Hexane:Ethyl Acetate 7:3).

    • Workup: Cool to room temperature. The precipitate (Schiff base) is filtered, washed with cold ethanol, and recrystallized from ethanol.

  • Stock Solution (10 mM):

    • Dissolve 3.11 mg of compound in 1 mL of sterile DMSO.

    • Vortex for 1 minute until clear.

    • Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.

    • Working Solution: Dilute in culture medium immediately before use. Final DMSO concentration must be < 0.5% (v/v) to avoid solvent toxicity.

Protocol B: In Vitro Cytotoxicity Assay (MTT)

Target Cells: MCF-7 (Breast), A549 (Lung), HepG2 (Liver).

  • Seeding: Seed cancer cells at density 5 × 10³ cells/well in 96-well plates. Incubate for 24h at 37°C, 5% CO₂.

  • Treatment:

    • Prepare serial dilutions of the compound in medium: 0, 1, 5, 10, 25, 50, 100 µM .

    • Include a Vehicle Control (0.5% DMSO) and a Positive Control (e.g., Doxorubicin or Cisplatin).

    • Add 100 µL of treatment per well (triplicate). Incubate for 48 or 72 hours .

  • MTT Addition:

    • Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.

    • Incubate for 4 hours at 37°C (protect from light).

  • Solubilization:

    • Remove media carefully. Add 100 µL DMSO to dissolve purple formazan crystals.

    • Shake plate for 10 mins.

  • Measurement: Read Absorbance at 570 nm (reference 630 nm).

  • Analysis: Calculate % Cell Viability = (Abs_sample / Abs_control) × 100. Determine IC₅₀ using non-linear regression (GraphPad Prism).

Protocol C: Metal Complexation Screen (Optional but Recommended)

Rationale: Many salicylhydrazides are "pro-drugs" that become active upon binding metals in the media.

  • Variation: Repeat Protocol B, but add 10 µM CuCl₂ or ZnCl₂ to the media alongside the compound.

  • Result: A significant drop in IC₅₀ (e.g., from 50 µM to 5 µM) confirms a metal-dependent mechanism.

Expected Data & Performance

Based on structural analogs (5-bromo-salicylhydrazide derivatives), the expected performance profile is:

ParameterExpected RangeNotes
IC₅₀ (MCF-7) 10 – 40 µMModerate activity as free ligand.
IC₅₀ (A549) 15 – 50 µMLung cancer lines often show resistance.
IC₅₀ (w/ Cu(II)) 1 – 5 µMHigh Potency. Metal complexes are typically 10x more active.
Selectivity ModerateToxic to normal fibroblasts (e.g., NIH/3T3) at >50 µM.
Solubility Limit ~100 µM in MediaPrecipitation may occur at higher concentrations.
Troubleshooting & Optimization
IssueProbable CauseSolution
Precipitation in Well Compound is hydrophobic (LogP > 3).Sonicate stock solution; Ensure DMSO < 0.5%; Do not exceed 100 µM.
High Variability Hydrolysis of hydrazone bond.Use fresh stock; Keep media pH neutral (7.4).
No Activity (IC₅₀ > 100) Poor cellular uptake.Test the Copper(II) complex version; The complex is often more lipophilic and active.
References
  • Sigma-Aldrich. (2024). Product Specification: 5-BROMO-N'-CYCLOHEXYLIDENE-2-HYDROXYBENZOHYDRAZIDE (CAS 100713-18-6).Link

  • PubChem. (2024). Compound Summary: 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide (CID 1284815).Link

  • Bernhardt, P. V., et al. (2008). Anticancer activity of salicylaldehyde benzoylhydrazone analogs. (Contextual reference for class mechanism). Journal of Medicinal Chemistry.
  • Richardson, D. R. (2005). Iron chelators as potential anticancer agents.[2] (Contextual reference for iron chelation mechanism). Expert Opinion on Investigational Drugs.

Sources

Application

Application Note: Characterization of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide as a High-Affinity Urease Inhibitor

Executive Summary This application note details the protocol for utilizing 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide (hereafter referred to as 5-Br-CHBH ) as a potent inhibitor of urease enzymes (EC 3.5.1.5). Be...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details the protocol for utilizing 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide (hereafter referred to as 5-Br-CHBH ) as a potent inhibitor of urease enzymes (EC 3.5.1.5).

Belonging to the N-acylhydrazone class, 5-Br-CHBH integrates a salicylhydrazide pharmacophore with a lipophilic cyclohexylidene moiety. This structural arrangement is specifically designed to target the bi-nickel active site of urease, offering applications in:

  • Gastric Pathogen Control: Inhibition of Helicobacter pylori urease to prevent peptic ulcers.

  • Agricultural Efficiency: Reducing ammonia volatilization from urea fertilizers by inhibiting soil ureases.[1]

This guide provides a validated in vitro kinetic assay protocol, mechanistic insights, and data analysis frameworks to characterize the inhibitory potency (


 and 

) of this compound.

Mechanistic Rationale

The Pharmacophore

The inhibitory activity of 5-Br-CHBH is driven by two critical structural features:

  • Chelation Motif: The carbonyl oxygen and the phenolic hydroxyl group (at the ortho position) form a bidentate or tridentate ligand system. This system coordinates with the

    
     ions within the urease active site, displacing the water molecules required for urea hydrolysis.
    
  • Lipophilic Anchor: The 5-bromo substitution and the cyclohexylidene ring enhance hydrophobic interactions with the active site flap (specifically the mobile cysteine-rich flap), stabilizing the inhibitor-enzyme complex.

Mechanism of Action Diagram

The following diagram illustrates the competitive binding mechanism where 5-Br-CHBH prevents the catalytic hydrolysis of urea.

UreaseInhibition cluster_legend Mechanism Enzyme Urease Active Site (Bi-Nickel Center) Complex_ES Enzyme-Substrate Complex Enzyme->Complex_ES + Urea Complex_EI Enzyme-Inhibitor Chelate Complex Enzyme->Complex_EI + 5-Br-CHBH (Chelation of Ni2+) Substrate Urea Substrate Inhibitor 5-Br-CHBH (Inhibitor) Inhibitor->Complex_EI Products NH3 + CO2 (Hydrolysis) Complex_ES->Products Catalysis Complex_EI->Complex_ES Blocked desc The inhibitor chelates active site Nickel, preventing substrate access.

Figure 1: Competitive inhibition pathway of Urease by 5-Br-CHBH via Nickel chelation.[2][3]

Experimental Protocol: Indophenol Urease Inhibition Assay

This protocol utilizes the Indophenol Method , which quantifies the ammonia released during urea hydrolysis. It is superior to the Phenol Red method for determining precise kinetic constants (


) due to its high sensitivity and stability.
Reagents and Preparation
ReagentConcentrationPreparation Notes
Buffer System 100 mMPhosphate Buffer (pH 7.4). Degas to remove

.
Enzyme Stock 5 U/mLJack Bean Urease (JBU). Store at -20°C.
Substrate 100 mMUrea in Phosphate Buffer. Prepare fresh daily.
Inhibitor Stock 10 mMDissolve 5-Br-CHBH in 100% DMSO. Sonicate if necessary.
Reagent A Mixed0.005% Sodium Nitroprusside + 1% Phenol.
Reagent B Mixed0.5% NaOH + 0.1% NaOCl (Active Chlorine).
Assay Workflow

Step 1: Pre-Incubation (Critical for Equilibrium)

  • In a 96-well clear plate, dispense 25 µL of Enzyme Stock (JBU).

  • Add 5 µL of 5-Br-CHBH (varying concentrations: 0.1 µM to 100 µM).

    • Note: Maintain final DMSO concentration < 1% to avoid denaturing the enzyme.

  • Add 45 µL of Phosphate Buffer.

  • Incubate at 37°C for 15 minutes . This allows the hydrazone to coordinate with the Nickel center.

Step 2: Substrate Reaction

  • Add 25 µL of Urea Substrate (100 mM) to initiate the reaction.

  • Incubate at 37°C for 10 minutes .

Step 3: Color Development (Indophenol Reaction)

  • Add 40 µL of Reagent A (Phenol/Nitroprusside).

  • Immediately add 40 µL of Reagent B (Alkaline Hypochlorite).

  • Incubate at room temperature for 20 minutes . A blue color indicates ammonia presence.

Step 4: Quantification

  • Measure Absorbance at 625 nm (

    
    ) using a microplate reader.
    
Data Analysis and Calculations

To determine the % Inhibition :



To determine the IC50 : Plot % Inhibition (Y-axis) vs. Log[Concentration] (X-axis) using non-linear regression (Sigmoidal Dose-Response).

To determine the Ki (Inhibition Constant) : Perform the assay at 3 different urea concentrations (e.g., 10, 25, 50 mM) and generate a Lineweaver-Burk Plot .

  • Competitive Inhibition: Lines intersect at the Y-axis.

  • Mixed Inhibition: Lines intersect in the second quadrant.

  • Note: Salicylhydrazones typically exhibit competitive or mixed-type inhibition.

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Precipitation Hydrophobicity of 5-Br-CHBHLimit final concentration to 100 µM. Ensure DMSO < 5% (check enzyme tolerance). Use Tween-20 (0.01%) if necessary.
High Background Ammonia contaminationUse ultra-pure water. Ensure buffers are fresh.
No Inhibition Insufficient Pre-incubationExtend pre-incubation to 30 mins to allow slow-binding chelation kinetics.
Color Fading Oxidation of IndophenolRead plates within 30 minutes of Reagent B addition. Keep in dark.

Safety and Handling

  • 5-Br-CHBH: Treat as a potential irritant. Wear nitrile gloves and safety glasses.

  • Phenol/Nitroprusside: Toxic and corrosive. Handle in a fume hood.

  • Waste Disposal: Solutions containing nitroprusside (cyanide generation potential) must be disposed of in dedicated hazardous waste streams.

References

  • Structural Basis of Urease Inhibition

    • Title: Synthesis, characterization and urease inhibition of Schiff bases.[3]

    • Context: Establishes the efficacy of the salicylhydrazone scaffold in chelating Nickel ions in the urease active site.
    • Source: (General Reference for Scaffold Activity).

  • Protocol Validation (Indophenol Method)

    • Title: Urease Inhibitors: A Review of the Indophenol Assay Methodology.
    • Context: Standardizes the colorimetric detection of ammonia for high-throughput screening.
    • Source: (Methodological Standard).

  • Compound Specifics

    • Title: 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide (PubChem CID 1284815).[4]

    • Context: Chemical structure and physical property verification.[5][6]

    • Source:

  • Related Analog Activity

    • Title: Synthesis and biological evaluation of 5-bromo-2-hydroxybenzohydrazide deriv
    • Context: Demonstrates the impact of the 5-bromo substituent on increasing binding affinity via hydrophobic interactions.
    • Source: (Analogous SAR Data).

Sources

Method

Application Note: Experimental Design for Testing the Anti-Inflammatory Properties of Benzohydrazides

Executive Summary & Pharmacophore Rationale Benzohydrazides ( ) and their hydrazone derivatives are a privileged scaffold in medicinal chemistry. Their structural similarity to the arachidonic acid transition state allow...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Pharmacophore Rationale

Benzohydrazides (


) and their hydrazone derivatives are a privileged scaffold in medicinal chemistry. Their structural similarity to the arachidonic acid transition state allows them to act as potent inhibitors of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes. Furthermore, the hydrazide linker often facilitates hydrogen bonding with key residues (e.g., Arg120 , Tyr355 ) in the COX-2 active site, while the aromatic "benzo" moiety provides necessary hydrophobic interactions.

This guide moves beyond basic screening. It outlines a hierarchical validation pipeline designed to filter false positives (non-specific protein aggregators) and isolate true anti-inflammatory candidates that modulate the NF-


B pathway.
The Validation Hierarchy
  • In Silico: Molecular Docking (Target Confirmation).

  • Biochemical (Cell-Free): Albumin Denaturation (Lysosomal Stabilization Surrogate).

  • Cellular (In Vitro): RAW 264.7 Macrophage Challenge (Functional NO/Cytokine Inhibition).

Phase 1: In Silico Target Validation (Molecular Docking)

Before wet-lab synthesis, candidates must be screened for binding affinity to COX-2, the inducible enzyme responsible for inflammation.

Protocol:
  • Protein Prep: Retrieve COX-2 crystal structure (e.g., PDB ID: 5KIR or 3LN1 ) from the Protein Data Bank. Remove water molecules; add polar hydrogens.

  • Ligand Prep: Minimize benzohydrazide structures using MM2 force field.

  • Grid Generation: Center the grid box on the co-crystallized ligand (e.g., Celecoxib) to target the active site.

  • Docking: Use AutoDock Vina or Glide.

  • Success Criteria:

    • Binding Energy < -8.0 kcal/mol.[1]

    • Critical Interaction: Hydrogen bond formation with Arg120 or Tyr355 (gatekeeper residues).

    • Selectivity: Hydrophobic interaction with Val523 (specific to COX-2; COX-1 has Ile523 which blocks bulky groups).[2]

Phase 2: Biochemical Screening (The "Quick Screen")

Assay: Inhibition of Protein Denaturation

Rationale: Inflammation induces protein denaturation.[3] Agents that prevent heat-induced denaturation of albumin often stabilize lysosomal membranes in vivo, preventing the release of proteolytic enzymes. This is a high-throughput surrogate for anti-inflammatory potential.

Reagents:

  • Test Compounds: Benzohydrazides dissolved in DMSO.

  • Bovine Serum Albumin (BSA): 1% aqueous solution.[4][5]

  • Positive Control: Diclofenac Sodium or Ibuprofen.

Step-by-Step Protocol:

  • Preparation: Mix

    
     of 1% BSA with 
    
    
    
    of test compound (Concentration range:
    
    
    ).
  • pH Adjustment: Adjust pH to 6.3 using 1N HCl (mimics inflammatory acidic microenvironment).

  • Incubation: Incubate at

    
     for 20 minutes.
    
  • Thermal Stress: Heat at

    
     for 30 minutes (or 
    
    
    
    for 5 minutes).
  • Cooling: Cool to room temperature.

  • Measurement: Measure Absorbance (

    
    ) at 660 nm .
    

Data Analysis:



Phase 3: Cellular Mechanistic Validation (The Gold Standard)

Candidates passing Phase 2 must be tested in a functional biological system. The RAW 264.7 murine macrophage model stimulated by Lipopolysaccharide (LPS) is the industry standard.

Workflow Visualization

The following diagram illustrates the experimental logic and signaling pathways targeted by benzohydrazides.

G LPS LPS Stimulation TLR4 TLR4 Receptor LPS->TLR4 IKK IKK Complex TLR4->IKK NFkB_Inactive NF-κB (Inactive) (Cytoplasm) NFkB_Active NF-κB (Active) (Nuclear Translocation) NFkB_Inactive->NFkB_Active IκB Degradation IKK->NFkB_Inactive Phosphorylation COX2 COX-2 / iNOS Transcription NFkB_Active->COX2 Benzohydrazide Benzohydrazide Treatment Benzohydrazide->NFkB_Active Upstream Suppression Benzohydrazide->COX2 Direct Enzymatic Inhibition NO_PGE2 Nitric Oxide (NO) & PGE2 Release COX2->NO_PGE2

Caption: Benzohydrazides intervene by directly inhibiting COX-2 enzymes or suppressing NF-


B nuclear translocation.[6][7][8][9][10][11]
Experiment A: Cell Viability (Self-Validating Control)

Crucial Step: You must prove that a reduction in inflammation is not due to killing the cells.

  • Method: MTT or CCK-8 Assay.

  • Requirement: Only compounds retaining

    
     cell viability at the tested concentration are valid for anti-inflammatory claims.
    
Experiment B: Nitric Oxide (NO) Inhibition (Griess Assay)

Principle: LPS induces iNOS expression, leading to NO accumulation (measured as nitrite).

Protocol:

  • Seeding: Plate RAW 264.7 cells (

    
     cells/well) in 96-well plates. Incubate 24h.
    
  • Pre-treatment: Add Benzohydrazide derivatives (1, 10, 50

    
    ) for 1 hour  prior to stimulation.
    
    • Note: Pre-treatment is preferred over co-treatment to assess preventive efficacy.

  • Stimulation: Add LPS (

    
    ) and incubate for 24 hours.
    
  • Griess Reaction:

    • Transfer

      
       of culture supernatant to a new plate.
      
    • Add

      
       Griess Reagent (1:1 mix of 1% Sulfanilamide and 0.1% NED).
      
    • Incubate 10 min in dark.

  • Read: Measure Absorbance at 540 nm .

  • Quantification: Compare against a Sodium Nitrite (

    
    ) standard curve.
    
Experiment C: Cytokine Quantification (ELISA)

Target: TNF-


 and IL-6.
Protocol:  Use commercial sandwich ELISA kits on the supernatant collected in Step 3 above. This confirms that the drug affects the signaling pathway (NF-

B), not just the iNOS enzyme.

Data Presentation & Statistical Analysis

Organize your findings in the following format for publication or internal reporting.

Table 1: Integrated Screening Results

Compound IDDocking Score (kcal/mol)BSA Denaturation

(

)
NO Inhibition

(

)
Cell Viability at

(%)
BH-01 -6.585.2>10098%
BH-02 -9.245.112.595%
Celecoxib -10.1N/A0.0592%

Statistical Validation:

  • All experiments must be performed in triplicate .

  • Use One-way ANOVA followed by Dunnett’s post-hoc test.

  • Significance threshold:

    
    .
    

Troubleshooting & Critical Controls

IssueProbable CauseSolution
High Cytotoxicity Hydrazide linker toxicity or solubility issues.Check DMSO concentration (must be

).[12] Test lower doses.
No NO Inhibition Compound degrades in media.Check stability of the Schiff base/hydrazide bond in aqueous media (HPLC).
BSA Precipitation pH drift or excessive heat.Ensure pH is strictly 6.3. Do not exceed

.

References

  • Design, Synthesis and Biological Evaluation of Benzohydrazide Derivatives. Source: National Institutes of Health (PMC). Context: Validates the synthesis and molecular docking protocols for benzohydrazide derivatives.

  • Molecular Docking Analysis of COX-2 for Potential Inhibitors. Source: National Institutes of Health (PMC). Context: Provides the structural basis (PDB IDs and active site residues) for docking benzohydrazides against COX-2.

  • In Vitro Anti-Inflammatory Egg Albumin Denaturation Assay. Source: Medwin Publishers. Context: Details the specific protocol and calculation methods for the protein denaturation screening assay.

  • Application Note: Evaluating Anti-inflammatory Agents using RAW 264.7 Macrophages. Source: BenchChem.[12] Context: Standard operating procedures for Cell Viability (MTT) and Nitric Oxide (Griess) assays.[11][12]

  • Mechanism of Action of Anti-Inflammatory Drugs (COX Inhibition). Source: PubMed. Context: Fundamental grounding on the difference between COX-1 and COX-2 inhibition relevant to benzohydrazides.[13]

Sources

Application

Application Note: Comprehensive Protocol for Assessing the Antioxidant Activity of Hydrazone Compounds

Strategic Rationale & Mechanism of Action Hydrazones ( ) represent a pharmacophore of immense interest in drug discovery due to their pleiotropic ability to mitigate oxidative stress. Unlike simple phenolic antioxidants,...

Author: BenchChem Technical Support Team. Date: February 2026

Strategic Rationale & Mechanism of Action

Hydrazones (


) represent a pharmacophore of immense interest in drug discovery due to their pleiotropic ability to mitigate oxidative stress. Unlike simple phenolic antioxidants, hydrazones operate via a dual mechanism: Direct Radical Scavenging  and Transition Metal Chelation .

To accurately assess a hydrazone library, researchers must not rely on a single assay. A robust evaluation requires a matrix approach:

  • Hydrogen Atom Transfer (HAT): The primary mechanism where the N-H proton or phenolic substituents quench free radicals (assessed via DPPH/ABTS).

  • Single Electron Transfer (SET): The ability to reduce oxidants (assessed via FRAP).

  • Metal Chelation: Sequestration of pro-oxidant metals like

    
     to prevent Fenton chemistry (assessed via Ferrozine).
    
Structure-Activity Relationship (SAR) Visualization

The following diagram illustrates the structural features governing these mechanisms.

HydrazoneSAR Core Hydrazone Core (-C=N-NH-) Mech1 H-Atom Transfer (HAT) Core->Mech1 N-H Bond Mech2 Metal Chelation (Fe2+/Cu2+) Core->Mech2 Azomethine N & Carbonyl O Subst Substituents (Phenyl Ring) Subst->Mech1 EDGs (OH, OMe) lower BDE Activity Antioxidant Efficacy Mech1->Activity Mech2->Activity

Figure 1: Structural determinants of hydrazone antioxidant activity. Electron-Donating Groups (EDGs) and the azomethine nitrogen are critical for HAT and chelation, respectively.

Pre-Assay Critical Considerations

Solubility & Solvent Effects (The "DMSO Trap")

Hydrazones are often lipophilic and poorly soluble in aqueous buffers.

  • Protocol: Prepare a 10 mM stock solution in 100% DMSO .

  • Constraint: The final concentration of DMSO in the assay well must not exceed 1-2% (v/v) . Higher concentrations can quench radicals themselves or denature enzymes, leading to false positives.

  • Alternative: If the compound precipitates upon dilution in buffer (common in FRAP), use Methanol or Ethanol as the co-solvent, provided the specific assay tolerates it.

Chromophore Interference (The "Color Correction")

Many hydrazones are yellow or orange due to extended conjugation. This overlaps with the absorbance maxima of DPPH (517 nm) and FRAP (593 nm).

  • Mandatory Step: You must run a "Sample Blank" for every concentration.

    • Sample Blank: Compound + Solvent (No Assay Reagent).

    • True Absorbance:

      
      .
      

Protocol A: Radical Scavenging Assays (DPPH & ABTS)[1][2][3]

This section details the DPPH protocol, optimized for colored hydrazone compounds.

DPPH Radical Scavenging Assay

Principle: The stable purple radical DPPH• (2,2-diphenyl-1-picrylhydrazyl) accepts a hydrogen atom from the hydrazone, becoming the yellow hydrazine.

Reagents:

  • DPPH Stock: 0.1 mM DPPH in Methanol (Freshly prepared, protect from light).

  • Positive Control: Ascorbic Acid or Trolox (Range: 1 – 100 µg/mL).

Workflow Visualization:

DPPH_Workflow cluster_Plate 96-Well Plate Setup Start Start: 10mM Stock (DMSO) Dilute Serial Dilution (Methanol) Start->Dilute Test Test Well: 100µL Sample + 100µL DPPH Dilute->Test Blank Sample Blank: 100µL Sample + 100µL MeOH Dilute->Blank Incubate Incubate 30 min (Dark, RT) Test->Incubate Control Control Well: 100µL MeOH + 100µL DPPH Control->Incubate Blank->Incubate Read Measure Abs @ 517nm Incubate->Read Calc Calculate % Inhibition (Corrected for Color) Read->Calc

Figure 2: Step-by-step workflow for DPPH assay including the critical Sample Blank correction.

Step-by-Step Procedure:

  • Preparation: Prepare serial dilutions of the hydrazone (e.g., 5, 10, 25, 50, 100, 200 µM) in Methanol.

  • Plating:

    • Test Wells: Add 100 µL of sample dilution + 100 µL of DPPH solution.

    • Control Wells: Add 100 µL of Methanol + 100 µL of DPPH solution.

    • Sample Blank Wells: Add 100 µL of sample dilution + 100 µL of Methanol.

  • Incubation: Shake gently for 1 min, then incubate in the dark at room temperature for 30 minutes.

  • Measurement: Read Absorbance at 517 nm .

Calculation:



Protocol B: Metal Modulation Assays

Hydrazones are potent chelators. The FRAP assay measures reduction potential, while the Ferrozine assay measures chelation capacity.

Ferric Reducing Antioxidant Power (FRAP)

Principle: Reduction of the


-TPTZ complex (colorless) to the intense blue 

-TPTZ complex at low pH.

Reagents:

  • Acetate Buffer: 300 mM, pH 3.6.

  • TPTZ Solution: 10 mM TPTZ in 40 mM HCl.

  • 
     Solution:  20 mM in water.
    
  • Working FRAP Reagent: Mix Acetate Buffer : TPTZ :

    
     in a 10:1:1  ratio. Prepare fresh.
    

Procedure:

  • Add 10 µL of Hydrazone sample (or Trolox standard) to a 96-well plate.

  • Add 190 µL of pre-warmed (37°C) Working FRAP Reagent.

  • Incubate at 37°C for 30 minutes in the dark.

  • Measure Absorbance at 593 nm .

  • Output: Express results as µM Trolox Equivalents (TE) using a Trolox standard curve.

Ferrozine Metal Chelation Assay

Principle: Ferrozine forms a magenta complex with


.[1] If the hydrazone chelates iron, it competes with Ferrozine, reducing the color intensity.

Reagents:

  • 
    :  2 mM.[1][2]
    
  • Ferrozine: 5 mM.[1][2][3]

Procedure:

  • Add 100 µL of Hydrazone sample (various concentrations).

  • Add 50 µL of

    
     (2 mM).
    
  • Critical Step: Incubate for 5 minutes to allow Hydrazone-Iron interaction.

  • Add 50 µL of Ferrozine (5 mM) to initiate competition.[1]

  • Incubate for 10 minutes at room temperature.

  • Measure Absorbance at 562 nm .[1][2][3][4]

Calculation:



(Note: 

contains water/solvent instead of the sample).

Data Presentation & Analysis

Summarize your findings in a comparative table. Do not rely solely on


; the mechanism matters.
AssayTarget MechanismOutput UnitKey Interpretation
DPPH HAT / Mixed

(µM)
Lower

= Stronger radical scavenger.
ABTS HAT / SETTEAC (Trolox Eq.)Useful for lipophilic hydrazones.
FRAP SET (Reduction)µM

Eq.
Indicates electron donation capacity.
Ferrozine Metal Chelation% Chelation /

Critical for preventing Fenton reaction.

Statistical Determination of


: 
Plot % Inhibition (y-axis)  vs. Concentration (x-axis) . Use non-linear regression (Sigmoidal Dose-Response) in GraphPad Prism or Origin.
  • Equation:

    
    
    

References

  • Popiołek, Ł. (2017). Hydrazide–hydrazones as potential antimicrobial agents: overview of the literature since 2010. Medicinal Chemistry Research, 26, 287–301. Link

  • Bhat, P. et al. (2023). Exploration of Molecular Structure, DFT Calculations, and Antioxidant Activity of a Hydrazone Derivative. Molecules, 27(21), 7380. Link

  • Kedare, S. B., & Singh, R. P. (2011). Genesis and development of DPPH method of antioxidant assay.[5] Journal of Food Science and Technology, 48(4), 412–422. Link

  • Gulcin, I. (2020). Antioxidants and antioxidant methods: an updated overview. Archives of Toxicology, 94, 651–715. Link

  • Dinis, T. C., et al. (1994). Action of phenolic derivatives (acetaminophen, salicylate, and 5-aminosalicylate) as inhibitors of membrane lipid peroxidation and as peroxyl radical scavengers. Archives of Biochemistry and Biophysics, 315(1), 161-169. Link

Sources

Technical Notes & Optimization

Troubleshooting

Improving yield in 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide synthesis

Technical Support Center: Optimization of 5-Bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide Synthesis Case ID: #SYN-5BR-CYC-001 Status: Open Priority: High Assigned Specialist: Senior Application Scientist, Chemical Syn...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Optimization of 5-Bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide Synthesis

Case ID: #SYN-5BR-CYC-001 Status: Open Priority: High Assigned Specialist: Senior Application Scientist, Chemical Synthesis Division

Introduction

Welcome to the Technical Support Center. You are likely encountering yield ceilings (stuck at <50%) or isolation difficulties (oily products) in the synthesis of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide .

This transformation is a condensation reaction between 5-bromo-2-hydroxybenzohydrazide and cyclohexanone . Unlike simple aldehyde condensations, this reaction involves a ketone, which introduces steric strain and lower electrophilicity, making the equilibrium constant (


) less favorable.

This guide moves beyond basic recipes to address the thermodynamic and kinetic bottlenecks preventing high yields.

Module 1: Critical Optimization Parameters (The "Why")

To improve yield, we must manipulate the reaction equilibrium and kinetics.

ParameterRecommended SettingTechnical Rationale
Stoichiometry 1.0 : 1.2 (Hydrazide : Ketone)Ketones are less reactive than aldehydes. A slight excess of cyclohexanone drives the equilibrium toward the product (Le Chatelier’s Principle).
Catalyst Glacial Acetic Acid (pH 4–5) Crucial: The reaction is pH-dependent. • pH < 3: Protonates the nucleophilic nitrogen of the hydrazide, killing reactivity.• pH > 6: Insufficient protonation of the carbonyl oxygen on cyclohexanone.• pH 4–5: Optimal balance for carbinolamine formation and dehydration.
Solvent Absolute Ethanol (EtOH) Protic solvents stabilize the polar transition state. Ethanol allows for a reflux temperature (~78°C) sufficient to overcome the activation energy without degrading the hydrazide.
Water Management Molecular Sieves (3Å) or Dean-Stark The reaction generates water. If water is not removed, hydrolysis of the imine bond (reverse reaction) competes with formation.

Module 2: Troubleshooting & FAQs

Q1: The reaction mixture turns clear, but upon cooling, I get a sticky yellow oil instead of crystals. How do I fix this? A: This is the most common failure mode in hydrazone synthesis.

  • Cause: The product is likely solvated by excess cyclohexanone or ethanol, or impurities (unreacted hydrazide) are preventing crystal lattice formation.

  • Immediate Fix (Trituration): Decant the supernatant. Add ice-cold n-hexane or pentane to the oil.[1] Scratch the side of the flask vigorously with a glass rod. The non-polar solvent extracts the excess ketone, triggering solidification.

  • Prevention: Ensure the reaction is driven to completion (TLC monitoring) so no starting hydrazide acts as an impurity.

Q2: My yield is consistently low (<40%), even after long reflux times. A: You are likely fighting an equilibrium limit.

  • Diagnosis: Check the pH.[2] If you didn't add a catalyst, the dehydration of the carbinolamine intermediate is too slow.

  • Solution: Add 3-5 drops of glacial acetic acid per 10 mmol of reactant.

  • Advanced Solution: Add activated 3Å molecular sieves to the reaction flask to scavenge water as it forms.

Q3: I see two spots on TLC very close to each other. Is one an isomer? A: Likely yes.

  • Explanation: Hydrazones can exist as E (anti) and Z (syn) isomers around the C=N bond.

  • Relevance: Usually, the E isomer is thermodynamically more stable due to steric hindrance between the cyclohexane ring and the amide moiety. In solution, they may interconvert, but they often co-crystallize or resolve into the stable form upon recrystallization.

Module 3: The "Golden Standard" Protocol

This protocol is designed to maximize yield by addressing the kinetic limitations of ketone condensation.

Reagents:

  • 5-Bromo-2-hydroxybenzohydrazide (1.0 eq)[3]

  • Cyclohexanone (1.2 eq)

  • Absolute Ethanol (15–20 mL per gram of hydrazide)

  • Glacial Acetic Acid (Catalytic, ~0.5 mL)

Step-by-Step Workflow:

  • Dissolution: In a round-bottom flask equipped with a magnetic stir bar, suspend the 5-bromo-2-hydroxybenzohydrazide in absolute ethanol.

  • Activation: Add glacial acetic acid dropwise while stirring until the solid partially dissolves or the suspension becomes finer.

  • Addition: Add cyclohexanone in one portion.

  • Reflux: Attach a reflux condenser. Heat the mixture to reflux (bath temp ~85°C) for 4–6 hours .

    • Checkpoint: The solution should become clear or change color (often pale yellow).

  • Monitoring: Check TLC (System: Hexane:Ethyl Acetate 7:3). Look for the disappearance of the hydrazide (lower R_f).

  • Isolation (The Critical Step):

    • Concentrate the solvent volume by 50% using a rotary evaporator.

    • Pour the concentrate into crushed ice (approx. 50g) with vigorous stirring.

    • If solid forms: Filter immediately and wash with cold water.

    • If oil forms:[2][4][5] Decant water, add cold n-hexane , and triturate (grind) until solid.

  • Purification: Recrystallize from hot ethanol.

Module 4: Logic & Mechanism Visualization

The following diagram illustrates the decision matrix for the synthesis and troubleshooting process.

G Start Start: Reactants (Hydrazide + Cyclohexanone) Condition Reflux in EtOH Cat: AcOH (pH 4-5) Start->Condition Monitor TLC Monitoring (4-6 Hours) Condition->Monitor Issue_Incomplete Issue: Starting Material Remains Monitor->Issue_Incomplete Incomplete Workup Workup: Concentrate & Pour on Ice Monitor->Workup Complete Action_Sieves Action: Add Mol. Sieves (Remove Water) Issue_Incomplete->Action_Sieves Action_Sieves->Condition Continue Reflux Result_State Physical State? Workup->Result_State Solid Solid Precipitate Result_State->Solid Oil Sticky Oil Result_State->Oil Recryst Purification: Recrystallize (EtOH) Solid->Recryst Trituration Action: Triturate with Cold Hexane/Pentane Oil->Trituration Trituration->Solid Solidifies Final Target Compound: >80% Yield Recryst->Final

Caption: Workflow logic for synthesis optimization and troubleshooting phase separation issues.

References

  • BenchChem. (2025).[1][2] Technical Support Center: Troubleshooting the Synthesis of Hydrazones. (General troubleshooting for oily hydrazones and yield optimization).

  • Organic Chemistry Portal. (2024). Synthesis of Hydrazones: Catalytic Methods and Optimization. (Mechanistic insights into acid catalysis).

  • ResearchGate. (2017). Synthesis and biological activity of hydrazones of o- and p-hydroxybenzoic acids.[6] (Specific protocol reference for 5-bromo-2-hydroxybenzohydrazide derivatives).

  • PubChem. (2025). 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide Compound Summary. (Structural confirmation).

  • Scholars Research Library. (2015). Acid Catalyzed Synthesis of Schiff Base: Mechanism and Yield Improvement. (Validation of pH control).

Sources

Optimization

Technical Support Center: Overcoming Solubility Challenges with 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support guide for 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide. This document provides in-depth troubleshooting strategies and answers to f...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide. This document provides in-depth troubleshooting strategies and answers to frequently asked questions regarding the handling and solubilization of this compound. As researchers and drug development professionals, we understand that overcoming the poor aqueous solubility of promising lipophilic molecules is a critical step in generating reliable experimental data. This guide is structured to provide not just protocols, but the scientific reasoning behind them, empowering you to make informed decisions in your work.

Section 1: Understanding the Molecule's Solubility Profile
Q1: Why is 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide so poorly soluble in aqueous solutions?

A1: The poor aqueous solubility of this compound is a direct result of its molecular structure. It is a classic example of a "brick dust" molecule, a term for compounds that are highly crystalline and lipophilic, making them difficult to dissolve.[1]

  • High Lipophilicity: The structure contains multiple hydrophobic (water-fearing) regions: a brominated benzene ring and a cyclohexylidene group. These nonpolar moieties dominate the molecule's character, leading to a high predicted octanol-water partition coefficient (XlogP) of approximately 4.2, which indicates a strong preference for fatty or nonpolar environments over aqueous ones.[2]

  • Molecular Weight: With a molecular weight of 311.18 g/mol , it is a moderately sized molecule, and increasing molecular weight often correlates with decreased solubility.[1]

  • Crystalline Structure: The planar nature of the aromatic ring and the potential for intermolecular hydrogen bonding via the hydrazide and hydroxyl groups can lead to a stable crystal lattice. Significant energy is required to break this lattice apart before the individual molecules can be solvated by water.[1][3]

Poor solubility is a major hurdle in drug development, affecting up to 90% of new chemical entities and potentially leading to inadequate absorption and variable bioavailability.[4][5][6]

Section 2: Initial Troubleshooting and Fundamental Strategies

This section covers the essential first steps for getting the compound into solution for most common in vitro experiments.

Q2: What are the recommended starting solvents for preparing a stock solution?

A2: Given the compound's lipophilic nature, polar aprotic organic solvents are the best choice for creating a high-concentration primary stock solution.

SolventTypical Starting ConcentrationNotes & Causality
DMSO (Dimethyl Sulfoxide)50-100 mMRecommended starting point. Its high polarity and aprotic nature effectively disrupt the crystal lattice and solvate the molecule. It is miscible with water, but can cause cell toxicity at final concentrations >0.5-1%.[7]
DMF (Dimethylformamide)50-100 mMSimilar properties to DMSO. It is also a strong solvent but generally considered more toxic than DMSO.
Ethanol (100%) 10-20 mMA polar protic solvent that is less effective than DMSO but may be required for certain cell-based assays where DMSO is not tolerated. Solubility is expected to be lower.[8][]
Methanol 10-20 mMSimilar to ethanol, useful as a solvent for analytical purposes like HPLC.[8]

Protocol: Preparing a 100 mM Primary Stock in DMSO

  • Weigh out 3.11 mg of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide.

  • Add 100 µL of 100% anhydrous DMSO.

  • Vortex vigorously for 2-5 minutes. Gentle warming in a 37°C water bath can be applied if dissolution is slow, but always check for compound stability at elevated temperatures.[10]

  • Visually inspect for complete dissolution. The solution should be perfectly clear with no visible particulates.

  • Store the stock solution appropriately, typically at -20°C or -80°C, protected from light and moisture.

Q3: I need to dilute my DMSO stock into an aqueous buffer for my experiment. How do I avoid immediate precipitation?

A3: This is the most common failure point. When a drug dissolved in a strong organic solvent is rapidly introduced to a poor solvent (like an aqueous buffer), it can immediately crash out of solution. The key is to control the dilution process carefully.

The Correct Method: Serial Dilution & Rapid Mixing The goal is to dilute the compound into an intermediate solvent or directly into the final buffer while maintaining vigorous mixing to allow water molecules to solvate the compound before it has a chance to self-aggregate and precipitate.

Experimental Protocol: Diluting a DMSO Stock into Aqueous Buffer

  • Bring the primary DMSO stock solution to room temperature.

  • Vortex the primary stock solution to ensure it is homogeneous.

  • Place the required volume of your final aqueous buffer into a new tube.

  • Place the tube on a vortex mixer set to a high speed.

  • While the buffer is vigorously mixing, pipette the small required volume of the DMSO stock solution directly into the buffer. Do not pipette onto the side of the tube.

  • Continue vortexing for at least 30 seconds after addition.

  • Visually inspect the final solution for any signs of cloudiness or precipitate.

Below is a workflow diagram illustrating the correct and incorrect dilution methods.

G cluster_0 Recommended Workflow: 'Add-To' Method cluster_1 Incorrect Workflow: 'Add-In' Method A 1. Vigorously vortex aqueous buffer B 2. Add small volume of DMSO stock into buffer A->B C 3. Continue vortexing B->C D Result: Clear Solution (Kinetic Trap) C->D X 1. Pipette DMSO stock into empty tube Y 2. Add aqueous buffer to the stock X->Y Z Result: Precipitation (Compound crashes out) Y->Z

Figure 1: Workflow for diluting organic stock solutions.
Q4: Can I use pH adjustment to increase the compound's solubility?

A4: Yes, this is a highly effective strategy for molecules with ionizable groups.[][11] 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide has a phenolic hydroxyl (-OH) group which is weakly acidic. By raising the pH of the aqueous medium with a base, you can deprotonate this group, forming a negatively charged phenolate salt. This ionic form is significantly more polar and thus more soluble in water.

Experimental Protocol: pH Solubility Assessment

  • Prepare a series of buffers (e.g., PBS at pH 7.4, Tris at pH 8.5, Carbonate-Bicarbonate at pH 9.5).

  • Add a small, fixed amount of your DMSO stock solution to each buffer (e.g., targeting a final concentration of 100 µM, keeping the final DMSO % constant and low).

  • Incubate the samples with shaking for 1-2 hours at room temperature.

  • Visually inspect for precipitation.

  • For quantitative analysis, centrifuge the samples at high speed (e.g., 14,000 rpm for 15 minutes) to pellet any precipitated compound.

  • Carefully remove the supernatant and measure the concentration of the dissolved compound via HPLC or UV-Vis spectroscopy.

pH of BufferExpected ObservationMechanistic Rationale
6.0High precipitationPhenolic group is fully protonated (neutral), molecule is least soluble.
7.4Some precipitation likelyPartial deprotonation, solubility is still limited.
9.0Clear solution likelyPhenolic group is mostly deprotonated (anionic), increasing polarity and solubility.

Important Caveat: While effective, be aware that the hydrazone bond (-C=N-N-) can be susceptible to hydrolysis under harsh acidic or basic conditions.[8] Always confirm that your compound remains intact at the chosen pH over the course of your experiment, for instance by using an HPLC stability study.

Section 3: Advanced Solubilization Strategies

If the fundamental techniques are insufficient for your experimental needs (e.g., you require a higher final concentration in an aqueous medium with minimal organic solvent), several formulation-based approaches can be used. These methods are common in preclinical drug development.[12]

Q5: My compound still precipitates in my final assay medium. What are my next options?

A5: When simple co-solvents or pH adjustments are not enough, using specialized solubilizing excipients is the next logical step. These agents work by creating a more favorable micro-environment for the drug molecule.[4][13]

StrategyExample Agent(s)Mechanism of ActionTypical ConcentrationPotential Issues
Co-solvents PEG 400, Propylene GlycolReduces the polarity of the bulk water, making it a more favorable environment for the lipophilic compound.[5][]5-20% (v/v)Can affect protein structure or cell viability at high concentrations.
Surfactants Tween® 80, Polysorbate 20, Cremophor® ELAbove the Critical Micelle Concentration (CMC), surfactant molecules form micelles that encapsulate the hydrophobic compound in their core.[4][12][13]0.1-2% (w/v)Can interfere with some biological assays or disrupt cell membranes.
Cyclodextrins HP-β-CD, SBE-β-CDThese cyclic oligosaccharides have a hydrophobic interior and a hydrophilic exterior. They form an "inclusion complex" with the drug, effectively shielding it from the water.[4][14][15]1-10% (w/v)Can extract cholesterol from cell membranes; may have its own biological effects.

Choosing the Right Strategy: The choice depends heavily on your experimental system. For cell-free biochemical assays, surfactants or cyclodextrins are often effective. For cell-based assays, starting with co-solvents like PEG 400 at the lowest effective concentration is often the safest approach. A screening of several agents is highly recommended.

Section 4: Analytical Verification of Solubility

"Seeing is not always believing." A visually clear solution does not guarantee that the compound is fully dissolved or at the intended concentration. Kinetic solubility (the concentration achieved after dilution from a stock) can be higher than thermodynamic solubility (the true equilibrium solubility), and the supersaturated solution can precipitate over time.[16]

Q6: How can I definitively confirm my compound is dissolved and at the correct concentration?

A6: A simple filtration and quantification workflow is the gold standard for verifying solubility. This process separates the truly dissolved fraction from any undissolved particles or microprecipitates.

Figure 2: Workflow for analytical verification of solubility.

Protocol: Solubility Verification by HPLC

  • Prepare your solution of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide in the final buffer as intended for the experiment.

  • Incubate the solution under the experimental conditions (e.g., 37°C for 2 hours) to allow it to reach equilibrium.

  • Pass the solution through a low-binding 0.22 µm syringe filter (e.g., PVDF) to remove any undissolved material. Discard the first few drops to saturate the filter membrane.

  • Quantify the concentration of the compound in the filtrate using a validated HPLC method with a standard curve.

  • If the measured concentration is equal to your target concentration, your solubilization method is successful. If it is lower, the compound has precipitated, and the method needs further optimization.

Section 5: Summary and Master Troubleshooting Workflow

Navigating solubility issues requires a systematic approach. Start with the simplest, least invasive methods first before moving to more complex formulations. The following decision tree summarizes the recommended troubleshooting path.

G start_node Start: Compound Precipitates in Aqueous Buffer D1 Can you use 100% DMSO? start_node->D1 Initial Problem decision_node decision_node process_node process_node end_node Success: Compound Solubilized (Verify with HPLC) P1 Prepare high concentration stock in 100% DMSO. Use proper dilution technique. D1->P1 Yes (for stock) D3 Is the molecule ionizable? D1->D3 No (Assay constraint) D2 Does it stay in solution in final buffer? P1->D2 D2->end_node Yes D2->D3 No P2 Increase pH to > 8.5 to form soluble salt. Check for stability. D3->P2 Yes (Phenolic -OH) D5 Can you add excipients? D3->D5 No / pH not viable D4 Does it stay in solution? P2->D4 D4->end_node Yes D4->D5 No P3 Screen advanced solubilizers: 1. Co-solvents (PEG 400) 2. Surfactants (Tween® 80) 3. Cyclodextrins (HP-β-CD) D5->P3 Yes P4 Re-evaluate experiment. Lower final concentration or consider alternative compound. D5->P4 No (Assay constraint) P3->end_node

Figure 3: Master troubleshooting decision tree for solubility issues.
References
  • Vertex AI Search. (2025, June 25). 5 Pharmaceutical Solubilizers Types: Enhancing Drug Solubility for Improved Bioavailability.
  • Vertex AI Search. (2025, December 9). Solubilizing Agent: Significance and symbolism.
  • Vertex AI Search. Formulating Poorly Water Soluble Drugs | AAPS Advances in Pharmaceutical Sciences Series.
  • Vertex AI Search. (2025, August 6). Acceptable Analytical Practices for Dissolution Testing of Poorly Soluble Compounds.
  • MedchemExpress.com. Solubilizing Agents.
  • Vertex AI Search. Strategies for improving hydrophobic drugs solubility and bioavailability.
  • Vertex AI Search. (2024, September 5). FORMULATION DEVELOPMENT - Solubility-Enhancing Technologies in Pharmaceutical Development, a Mini-Review.
  • PubChemLite. 5-bromo-n'-cyclohexylidene-2-hydroxybenzohydrazide (C13H15BrN2O2).
  • Vertex AI Search. (2026, January 31). SOLUBILITY ENHANCEMENT AND ANALYTICAL TECHNIQUES: A COMPREHENSIVE REVIEW ON IMPROVING BIOAVAILABILITY OF POORLY SOLUBLE DRUGS WITH EMPHASIS ON HPLC | INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH.
  • WuXi AppTec DMPK. (2024, March 15).
  • Vertex AI Search. Buy N'-cyclohexylidene-2-hydroxybenzohydrazide (EVT-12071083) | 100615-79-0.
  • World Pharma Today. (2025, October 17).
  • CatSci. (2022, April 7).
  • Chemistry LibreTexts. (2023, January 29).
  • Sigma-Aldrich. 5-bromo-n'-cyclohexylidene-2-hydroxybenzohydrazide.
  • Nie, Y. (2008). N′-(5-Bromo-2-hydroxybenzylidene)-3-hydroxybenzohydrazide. PMC - NIH.
  • Spherix. (2012, July-September). Formulation Tactics for the Delivery of Poorly Soluble Drugs. International Journal of PharmTech Research, 4(3), 914-923.
  • BOC Sciences.
  • Asif, M. (2021, October 15). Mini-Review of the Importance of Hydrazides and Their Derivatives—Synthesis and Biological Activity. MDPI.
  • University of Minnesota Libraries Publishing. (2016). 13.4 Effects of Temperature and Pressure on Solubility. In Principles of General Chemistry.
  • International Journal of Pharmaceutical Research and Applications (IJPRA). (2022, January 1). Solubility Enhancement of Drugs.

Sources

Troubleshooting

Technical Support Center: Crystallization of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide

Executive Summary & Compound Profile Compound: 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide Class: Schiff Base (Hydrazone) Critical Molecular Features: [1][2] H-Bond Donors/Acceptors: Phenolic -OH and Amide -NH- cr...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Compound Profile

Compound: 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide Class: Schiff Base (Hydrazone) Critical Molecular Features: [1][2]

  • H-Bond Donors/Acceptors: Phenolic -OH and Amide -NH- create strong intermolecular hydrogen bonding networks, often leading to high lattice energy.

  • Steric Bulk: The cyclohexylidene ring (likely in a chair conformation) disrupts the planar stacking typical of purely aromatic hydrazones, potentially slowing nucleation kinetics.

  • Hydrophobicity: The 5-bromo and cyclohexyl groups add significant lipophilicity compared to the parent hydrazide.

The Challenge: Users frequently report "oiling out" (Liquid-Liquid Phase Separation) or persistent supersaturation. This guide addresses the competition between amorphous aggregation and ordered crystal growth.

Diagnostic Workflow (Decision Tree)

Before altering your protocol, identify your specific failure mode using the logic flow below.

CrystallizationTroubleshooting Start Start: Hot Solution Cooled Observation Observation at Room Temp Start->Observation Clear Solution remains Clear Observation->Clear No Solid Oil Oiling Out (Droplets/Emulsion) Observation->Oil Phase Separation Amorphous Amorphous Precipitate (Powder) Observation->Amorphous Rapid Crash Crystals Crystalline Solid Observation->Crystals Success Action_Evap Action: Increase Supersaturation (Slow Evaporation) Clear->Action_Evap Action_Seed Action: Add Seed Crystal OR Scratch Glass Clear->Action_Seed Action_Reheat Action: Reheat to Clear Point Add 5-10% more solvent Oil->Action_Reheat Action_Antisolvent Action: Vapor Diffusion (Ethanol/Hexane) Amorphous->Action_Antisolvent Reprocess Action_Reheat->Observation Cool Slower

Figure 1: Decision tree for diagnosing crystallization failures based on visual observation of the mother liquor.

Troubleshooting Guides (Q&A Format)

Issue 1: The "Oiling Out" Phenomenon

User Report: "Upon cooling my ethanol solution, the product separates as a sticky yellow oil at the bottom of the flask instead of crystals."

Technical Analysis: Oiling out occurs when the Liquid-Liquid Phase Separation (LLPS) boundary is crossed before the Solid-Liquid Solubility curve. This happens because the melting point of the solvated product is lower than the boiling point of the solvent mixture, or impurities are acting as plasticizers.

Corrective Protocol:

  • The "Cloud Point" Reheat:

    • Do not discard the oil. Reheat the mixture until the oil redissolves into a clear solution.

    • Crucial Step: Add 10-15% more of the dissolution solvent (e.g., Ethanol). This lowers the concentration slightly, shifting the system away from the LLPS boundary and allowing it to hit the crystal nucleation curve first upon cooling.

  • Temperature Oscillation:

    • Cycle the temperature between 35°C and 50°C. This Ostwald ripening process encourages the oil droplets (metastable) to reorganize into stable nuclei.

  • Seed Loading:

    • If you have any solid material (even crude), add a tiny spec at the first sign of turbidity. This provides a template for growth, bypassing the energy barrier of nucleation.

Issue 2: Persistent Supersaturation (No Precipitate)

User Report: "The reaction mixture is clear. I calculated the yield, and it should be there, but nothing precipitates even at 4°C."

Technical Analysis: The cyclohexyl ring increases solubility in organic solvents compared to flat aromatic analogs. The system is likely in a metastable zone width (MSZW) where spontaneous nucleation is kinetically hindered.

Corrective Protocol:

  • Vapor Diffusion (The Gentle Approach):

    • Place the concentrated ethanol solution in a small inner vial.

    • Place this vial inside a larger jar containing a non-solvent (e.g., Hexane or Diethyl Ether).

    • Cap the large jar. As hexane diffuses into the ethanol, it slowly lowers the solubility limit, forcing crystallization without thermal shock.

  • Surface Activation:

    • Use a glass rod to scratch the inner wall of the vessel at the air-liquid interface.[3] The micro-abrasions create high-energy sites for nucleation.

Issue 3: Hydrolysis & Impurities

User Report: "My crystals are turning orange/red over time, or the melting point is broad."

Technical Analysis: Schiff bases are reversible imines. In the presence of water and acid (often used as a catalyst), the compound can hydrolyze back into 5-bromosalicylhydrazide and cyclohexanone .

  • Note: 5-bromosalicylhydrazide often has a higher melting point and different solubility, contaminating the lattice.

Corrective Protocol:

  • Avoid Aqueous Acids: If using acetic acid as a catalyst, ensure it is Glacial (anhydrous).

  • Desiccator Storage: Store crystals away from moisture.

  • Wash Solvent: Wash filtered crystals with cold ethanol, not water, to prevent hydrolysis during the wash step.

Experimental Data & Solvent Selection

Solvent Compatibility Table

Based on the polarity of the phenolic -OH and the lipophilic cyclohexyl group, select solvents that balance these opposing properties.

Solvent SystemRoleSuitabilityNotes
Ethanol (Abs.) Primary SolventHigh Best balance. High solubility at reflux, moderate at RT.
Methanol Primary SolventMedium Often too soluble; good for washing but may prevent high yield.
DMSO/DMF Good SolventLow Avoid for crystallization. Too soluble; hard to remove. Use only for NMR.
Acetonitrile Anti-solventMedium Good for inducing precipitation if Ethanol fails.
Hexane/Heptane Anti-solventHigh Excellent for vapor diffusion methods.
Standard Recrystallization Protocol (Self-Validating)

Use this protocol to reset the experiment if crude material is available.

  • Dissolution: Place 500 mg of crude 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide in a 50 mL Erlenmeyer flask.

  • Solvent Addition: Add Absolute Ethanol (start with 10 mL).

  • Heating: Heat to reflux (approx. 78°C).

    • Checkpoint: If not dissolved, add Ethanol in 1 mL increments.

    • Validation: Solution must be perfectly clear yellow/colorless. If particles remain, hot filter.[4]

  • Cooling (Critical):

    • Remove from heat.[5] Place on a cork ring (insulator).

    • Allow to cool to Room Temp (25°C) undisturbed for 2 hours .

    • Do not plunge into ice immediately; this causes oiling.

  • Harvest: Once solid appears, cool to 4°C for 30 mins, then filter.

References

  • General Hydrazone Crystallization

    • Ben Hassen, R., et al. "Synthesis, characterization and crystal structure of hydrazone derivatives." Journal of Molecular Structure, 2012.
    • Relevance: Establishes the standard Ethanol/Methanol recrystallization protocols for salicylhydrazone deriv
  • Oiling Out Mechanisms

    • Veesler, S., et al. "Liquid–Liquid Phase Separation in Crystallization of Small Molecules." Crystal Growth & Design, 2008.
    • Relevance: Explains the thermodynamic basis of the "Oiling Out" phenomenon described in Module 3.
  • Structural Analogs (5-bromo-salicylhydrazide derivatives)

    • You, Z.-L., et al. "Crystal structure of N'-(5-bromo-2-hydroxybenzylidene)-3-hydroxybenzohydrazide." Acta Crystallographica Section E, 2006.
    • Relevance: Provides crystallographic data for the closest structural analog, valid
  • Schiff Base Hydrolysis

    • Layer, R. W. "The Chemistry of Imines." Chemical Reviews, 1963.
    • Relevance: Authoritative review on the reversibility of the C=N bond in aqueous acidic conditions.

Disclaimer: This guide is for research purposes. Always consult the Safety Data Sheet (SDS) for 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide before handling.

Sources

Optimization

Optimizing reaction conditions for hydrazone synthesis from 5-bromosalicylaldehyde

Topic: Optimization of Reaction Conditions & Troubleshooting Ticket ID: CHEM-SUP-5BSA-001 Assigned Specialist: Dr. A. Vance, Senior Application Scientist Executive Summary Welcome to the Technical Support Hub. You are li...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Optimization of Reaction Conditions & Troubleshooting Ticket ID: CHEM-SUP-5BSA-001 Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary

Welcome to the Technical Support Hub. You are likely working with 5-bromosalicylaldehyde (5-BSA) to synthesize hydrazone derivatives for medicinal chemistry applications (e.g., iron chelation, anticancer agents).

This molecule presents a unique chemical profile: the 5-bromo substituent deactivates the ring slightly compared to salicylaldehyde, while the 2-hydroxy group facilitates intramolecular hydrogen bonding (IMHB). These features dictate that standard "textbook" Schiff base conditions often require fine-tuning to maximize yield and prevent hydrolysis.

Below is your comprehensive guide to optimizing this synthesis, grounded in mechanistic logic and field-proven protocols.

Module 1: The "Golden Path" Protocol

Use this optimized baseline before attempting exotic variations.

Standard Operating Procedure (SOP)

Reaction Type: Acid-Catalyzed Condensation Scale: 1.0 mmol (Adjustable)

ParameterRecommendationTechnical Rationale
Stoichiometry 1:1 (Aldehyde : Hydrazide)5-BSA is relatively expensive/toxic; 1:1 prevents difficult purification of excess starting material.[1]
Solvent Ethanol (96% or Absolute) Ethanol dissolves reactants at reflux but forces the non-polar hydrazone product to precipitate upon cooling (Le Chatelier’s principle), driving the equilibrium forward.
Catalyst Glacial Acetic Acid (cat.) Provides the specific pH window (~pH 4.5–5.0) required to activate the carbonyl without fully protonating the hydrazine nucleophile.
Temperature Reflux (78–80 °C)Required to overcome the activation energy barrier, especially given the steric/electronic effects of the bromine substituent.
Time 2–4 Hours5-BSA is reactive enough that overnight reflux often promotes degradation or hydrolysis rather than increased yield.
Step-by-Step Workflow
  • Dissolution: Dissolve 1.0 eq of hydrazide/hydrazine in minimal hot ethanol.

  • Addition: Add 1.0 eq of 5-bromosalicylaldehyde (dissolved in ethanol) dropwise.

  • Catalysis: Add 3–5 drops of Glacial Acetic Acid.

  • Reflux: Heat to reflux for 3 hours. Monitor via TLC (Mobile phase: Hexane:EtOAc 7:3).

  • Isolation: Cool to Room Temp (RT). If no precipitate forms, cool to 4 °C. Filter and wash with cold ethanol.

Module 2: Mechanistic Insights (Why it works)[2]

The formation of hydrazones is a reversible equilibrium. To optimize it, you must understand the pH Sweet Spot .

  • Too Acidic (pH < 3): The hydrazine nitrogen gets protonated (

    
    ), destroying its nucleophilicity. The reaction stops.
    
  • Too Basic (pH > 6): The carbonyl oxygen of 5-BSA is not sufficiently activated (protonated) to accept the nucleophilic attack. The reaction is sluggish.

  • Optimal (pH 4–5): Acetic acid ensures the carbonyl is activated and enough free hydrazine exists to attack.

Visualization: Reaction Mechanism & Acid Catalysis

The following diagram illustrates the critical "Carbinolamine" intermediate and the dehydration step.

G Reactants Reactants (5-BSA + Hydrazine) Activated Activated Carbonyl (C=O+-H) Reactants->Activated Protonation Acid Cat. H+ (AcOH) Acid->Activated Attack Nucleophilic Attack Activated->Attack Intermediate Carbinolamine Intermediate Attack->Intermediate Dehydration Dehydration (-H2O) Intermediate->Dehydration Rate Limiting Step Product Hydrazone Product (Precipitate) Dehydration->Product Product->Intermediate Hydrolysis (Avoid!)

Caption: Acid-catalyzed pathway showing the critical dehydration step. Note the reversibility (red dotted line) which necessitates water removal or precipitation.

Module 3: Troubleshooting & FAQs

Q1: I refluxed for 4 hours, but no precipitate formed upon cooling. What now?

Diagnosis: The product is likely soluble in the volume of warm ethanol used, or the reaction equilibrium has not shifted. Corrective Action:

  • Concentrate: Rotovap the solution down to 1/3 of its original volume.

  • The "Water Trick": Add distilled water dropwise to the ethanol solution until it turns slightly turbid. Cool on ice. The water increases the polarity, forcing the lipophilic hydrazone to crash out.

  • Check pH: If you used strong acid (HCl) by mistake, neutralize with Sodium Acetate to restore the nucleophile.

Q2: My product is an oil/gum, not a solid.

Diagnosis: This often happens if the 5-bromo substituent prevents efficient crystal packing, or if impurities (unreacted aldehyde) are present. Corrective Action:

  • Trituration: Add cold diethyl ether or hexane to the gum and scratch the side of the flask with a glass rod. This mechanical agitation often induces crystallization.

  • Recrystallization: Dissolve the gum in minimal boiling ethanol and let it cool very slowly (wrap the flask in foil/towel). Rapid cooling traps impurities that cause oiling.

Q3: The yield is low (<50%). How do I drive the equilibrium?

Diagnosis: Water byproduct is hydrolyzing the hydrazone back to reactants.[2] Corrective Action:

  • Scavenge Water: Add anhydrous Molecular Sieves (3Å or 4Å) directly to the reaction flask during reflux.

  • Dean-Stark: For larger scales (>5g), switch solvent to Toluene or Benzene and use a Dean-Stark trap to physically remove water via azeotropic distillation.

Q4: Is the 5-Bromo group stable?

Answer: Yes, under these conditions. The C-Br bond on the aromatic ring is stable to weak acids and reflux temperatures. It will not hydrolyze or leave. However, it does withdraw electrons, making the phenol more acidic (


 drops). Ensure your workup doesn't use strong bases (NaOH), or you will form the water-soluble phenolate salt, losing your product in the aqueous wash.

Module 4: Characterization (Verification)

Once isolated, you must verify the structure. The 5-bromo and OH groups provide distinct signatures.

Key Spectroscopic Markers[4]
TechniqueFeatureExpected ValueInterpretation
FT-IR C=N Stretch1600–1620 cm⁻¹Confirms formation of the azomethine bond.
FT-IR O-H Stretch3300–3450 cm⁻¹Broad band. Often shifted due to intramolecular H-bonding with the imine nitrogen.
1H NMR -CH=N-

8.3 – 8.6 ppm
Singlet. The "diagnostic" proton for hydrazones.
1H NMR -OH (Phenolic)

10.0 – 12.0 ppm
Downfield singlet; disappears with

exchange.
1H NMR Ar-H (C6)

~7.6 ppm
Doublet (meta coupling). The proton adjacent to the imine is deshielded.
Visualization: Troubleshooting Workflow

Use this decision tree to resolve synthesis failures.

Troubleshooting Start Reaction Complete (TLC Check) Precipitate Precipitate Formed? Start->Precipitate Yes Filter & Wash (Cold EtOH) Precipitate->Yes Yes No Solution is Clear Precipitate->No No Final Recrystallize (EtOH/DMF) Yes->Final Action1 Reduce Volume (50%) & Cool to 4°C No->Action1 Action2 Add H2O dropwise (Turbidity point) No->Action2 Alternative Check1 Solid now? Action1->Check1 Check1->Yes Check1->No Still Liquid Action3 Triturate with Hexane/Ether Check1->Action3 Oiling Out Action3->Final

Caption: Decision tree for isolating solid product from reaction mixtures.

References

  • Mechanism of Hydrazone Formation: Jencks, W. P. (1959). Studies on the Mechanism of Oxime and Semicarbazone Formation. Journal of the American Chemical Society.[3]

  • 5-Bromosalicylaldehyde Hydrazone Synthesis & Bioactivity: Angelova, P., et al. (2022).[4][5][6] Gallium(III) Complexes with 5-Bromosalicylaldehyde Benzoylhydrazones: In Silico Studies and In Vitro Cytotoxic Activity. Molecules (MDPI).

  • Catalytic Buffers & pH Dependence: Kool, E. T., et al. (2013). Importance of ortho Proton Donors in Catalysis of Hydrazone Formation. Organic Letters.

  • General Schiff Base Troubleshooting: BenchChem Technical Guides. Troubleshooting Low Yield in Schiff Base Formation.

Sources

Troubleshooting

How to prevent degradation of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide in solution

Executive Summary This guide addresses the stability profile of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide , a Schiff base (N-acylhydrazone) ligand frequently used in coordination chemistry and antimicrobial rese...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide addresses the stability profile of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide , a Schiff base (N-acylhydrazone) ligand frequently used in coordination chemistry and antimicrobial research.

Users often report inconsistent experimental results due to three primary degradation vectors: acid-catalyzed hydrolysis , photochemical isomerization , and trace metal chelation . This document provides evidence-based protocols to mitigate these issues, ensuring data integrity in drug development and biological assays.

Part 1: The Degradation Matrix

Understanding the "Why" behind the instability.

The molecule consists of a salicylic acid hydrazide core condensed with cyclohexanone . This imine (


) linkage is the structural weak point.
Hydrolytic Cleavage (The Water Problem)

In aqueous solution, the imine bond exists in equilibrium with its parent precursors. This equilibrium is heavily driven toward hydrolysis (degradation) by:

  • Low pH (< 6.0): Protons protonate the imine nitrogen, making the adjacent carbon highly electrophilic and susceptible to water attack [1][2].

  • High Water Content: Le Chatelier’s principle drives the equilibrium back to the starting materials: 5-bromo-2-hydroxybenzohydrazide (often insoluble) and cyclohexanone.

Photochemical Instability (The Light Problem)

Cyclohexylidene hydrazones are photo-active. Exposure to UV or intense ambient light causes:

  • E/Z Isomerization: The

    
     bond rotates, changing the 3D conformation and potentially altering binding affinity for biological targets [3].
    
  • Electrocyclic Ring Closure: In related cyclohexanone derivatives, light can trigger reversible ring-closing reactions (photochromism), forming colored spiropyran-like intermediates that are biologically distinct from the parent compound [4].

Metal-Induced Oxidation/Chelation

The 2-hydroxy and carbonyl-hydrazone motif is a potent tridentate chelator (


 donor set).
  • Trace Metals (Fe, Cu): Even ppb levels of metal ions in solvents can complex with the ligand, altering its solubility and UV-Vis absorption profile (often seen as a color shift to yellow/green) [5].

Part 2: Interactive Troubleshooting Guide

Issue 1: "My solution turned cloudy/precipitated overnight."

Diagnosis: Hydrolysis has occurred. The parent compound, 5-bromo-2-hydroxybenzohydrazide, is significantly less soluble in organic/aqueous mixtures than the cyclohexylidene derivative. The precipitate is likely the hydrolyzed hydrazide.

Corrective Protocol:

  • Check pH: Ensure your buffer is buffered to pH 7.4–8.0 . Avoid acetate or phosphate buffers below pH 7.0.

  • Solvent Switch: Use DMSO (Dimethyl Sulfoxide) or DMA (Dimethylacetamide) for stock solutions. These aprotic solvents prevent the protonation step required for hydrolysis.

  • Water Exclusion: Prepare stocks in anhydrous solvents (<0.1% water).

Issue 2: "The absorbance spectra shifted after 2 hours on the bench."

Diagnosis: Photochemical E/Z isomerization or Metal Chelation.

  • If shift is reversible in dark: Photo-isomerization.

  • If new bands appear >400nm: Metal complex formation.[1][2]

Corrective Protocol:

  • Amber Glass: All solutions must be stored in amber vials.

  • Chelators: Add 0.1 mM EDTA to aqueous buffers to sequester trace metal ions that catalyze oxidation or form unwanted complexes.

Part 3: Standard Operating Procedures (SOPs)

SOP-01: Preparation of Stable Stock Solution (10 mM)

Use this protocol for long-term storage (up to 3 months).

ParameterSpecificationReason
Solvent Anhydrous DMSO (≥99.9%)Prevents hydrolysis; high solubility.
Concentration 10 mMMinimizes solvent volume in final assay.
Additives NoneKeep stock pure; add buffers only in working solution.
Storage -20°C, DesiccatedSlows thermodynamic degradation.
Container Amber Borosilicate VialBlocks UV/Blue light (300-450 nm).

Step-by-Step:

  • Weigh 3.11 mg of compound (MW: 311.18 g/mol ) into a sterile amber microcentrifuge tube.

  • Add 1.0 mL of anhydrous DMSO (do not use old DMSO that has absorbed water from air).

  • Vortex for 30 seconds until fully dissolved.

  • Aliquot into 50 µL volumes to avoid freeze-thaw cycles.

  • Store at -20°C.

SOP-02: Working Solution for Biological Assays

Use this protocol for immediate use (stable for < 4 hours).

  • Thaw one DMSO stock aliquot in the dark.

  • Dilute into pre-warmed (37°C ) culture media or buffer (pH 7.4).

  • Critical Step: Ensure the final DMSO concentration is < 0.5% (v/v) to avoid cytotoxicity, but maintain at least 0.1% if solubility is borderline.

  • Do not vortex vigorously after dilution; mix by gentle inversion to prevent precipitation at the interface.

Part 4: Mechanistic Visualization

The following diagram illustrates the competing pathways that determine the fate of the compound in solution.

G Target Active Drug (E-Isomer) Z_Isomer Inactive (Z-Isomer) Target->Z_Isomer UV Light (hν) Hydrolysis Hydrolysis (Acid Catalyzed) Target->Hydrolysis + H2O / H+ MetalComplex Metal Complex (Colored/Inactive) Target->MetalComplex + Cu2+/Fe3+ Z_Isomer->Target Thermal/Dark Precipitate Precipitate (Parent Hydrazide) Hydrolysis->Precipitate Irreversible Cyclohexanone Cyclohexanone (Free Ketone) Hydrolysis->Cyclohexanone Release

Figure 1: Degradation pathways. Blue represents the active state. Red/Yellow/Green paths indicate degradation triggers (Acid, Light, Metals).

Part 5: Frequently Asked Questions (FAQ)

Q: Can I autoclave the solution? A: No. The high heat and steam pressure will instantly hydrolyze the hydrazone bond. Sterilize by filtration using a 0.22 µm PTFE (hydrophobic) filter for DMSO stocks, or PES filters for aqueous dilutions.

Q: Why does the literature show different melting points for this compound? A: Polymorphism and Solvation. Hydrazones often crystallize with solvent molecules (solvates) or in different conformers (E vs Z) depending on the recrystallization solvent (e.g., Ethanol vs. DMF). Ensure you compare your analytical data (NMR/HPLC) rather than just melting point [6].

Q: Is the degradation toxic to cells? A: Potentially. One of the hydrolysis products is cyclohexanone , which is a solvent and can be cytotoxic at high concentrations. While the amount released from micromolar drug treatments is low, it can confound sensitive metabolic assays.

References

  • Kalia, J., & Raines, R. T. (2008). Hydrolytic Stability of Hydrazones and Oximes. Angewandte Chemie International Edition, 47(39), 7523–7526.

  • Bernhardt, P. V., et al. (2008). Hydrolysis of Schiff bases: Kinetics and mechanism. Journal of the Chemical Society, Perkin Transactions 2. (General mechanism grounding).[3][4]

  • Cseh, L., et al. (2012). Investigations on the photochromic properties of 2,6-bis(5-bromo-2-hydroxybenzylidene)cyclohexanone. Photochemical & Photobiological Sciences, 11, 1365-1373.

  • Su, X., & Aprahamian, I. (2014). Hydrazone-based switches, metallo-assemblies and sensors. Chemical Society Reviews, 43, 1963-1981.

  • Gup, R., & Kirkan, B. (2005). Synthesis and spectroscopic studies of new Schiff bases containing the 2-hydroxy-1-naphthaldehyde moiety and their transition metal complexes. Spectrochimica Acta Part A, 62(4-5), 1188-1195. (Analogous ligand metal chelation).

  • Rollas, S., & Küçükgüzel, Ş. G. (2007). Biological Activities of Hydrazone Derivatives. Molecules, 12(8), 1910-1939.

Sources

Optimization

Addressing low bioactivity in 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide analogs

Technical Support Center: 5-Bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide Series Ticket ID: #BIO-5BR-CYC-001 Subject: Troubleshooting Low Bioactivity & Stability in Hydrazone Scaffolds Assigned Specialist: Senior Appl...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: 5-Bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide Series

Ticket ID: #BIO-5BR-CYC-001 Subject: Troubleshooting Low Bioactivity & Stability in Hydrazone Scaffolds Assigned Specialist: Senior Application Scientist, Medicinal Chemistry Division

Welcome to the Technical Support Center

You are likely visiting this page because your 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide analogs are failing in biological assays. Despite the promising antimicrobial or antiproliferative potential of the N-acylhydrazone (NAH) pharmacophore, this specific scaffold is notorious for "silent failures"—where the molecule degrades before reaching the target or precipitates upon dilution.

This guide treats your chemical series as a system that requires debugging. We will address the three primary failure modes: Hydrolytic Instability , Solubility/Permeability Limits , and Assay Interference (PAINS).

Part 1: Triage & Diagnostics

Before modifying the molecule, you must diagnose the root cause of the low bioactivity. Use the logic flow below to categorize your failure mode.

TroubleshootingLogic Start Start: Low Bioactivity Observed CheckSolubility Step 1: Check Turbidity/Precipitation (Is it 'Brick Dust'?) Start->CheckSolubility CheckStability Step 2: Check LC-MS Purity in Buffer (Is the Schiff Base intact?) CheckSolubility->CheckStability Clear Solution Result_Solubility Diagnosis: Solubility Limited (See Section 3) CheckSolubility->Result_Solubility Visible Precipitate CheckInterference Step 3: Check Assay Conditions (Metals present? Reducing agents?) CheckStability->CheckInterference Parent Mass Intact Result_Hydrolysis Diagnosis: Hydrolytic Instability (See Section 2) CheckStability->Result_Hydrolysis Parent Mass Lost Result_PAINS Diagnosis: Assay Interference/PAINS (See Section 4) CheckInterference->Result_PAINS Activity drops w/ detergent/EDTA Result_SAR Diagnosis: Potency Issue (See SAR Optimization) CheckInterference->Result_SAR Activity remains low

Figure 1: Diagnostic logic flow to isolate the cause of bioactivity loss.

Part 2: Addressing Hydrolytic Instability (The "Schiff Base" Problem)

The Issue: Your molecule contains an azomethine bond (–C=N–).[1] While the hydrazide linkage stabilizes this bond more than a standard imine, it remains susceptible to acid-catalyzed hydrolysis.

  • Mechanism: In acidic environments (lysosomes, tumor microenvironments, or even unbuffered DMSO stocks that have absorbed water), the imine hydrolyzes back into the starting materials: 5-bromo-2-hydroxybenzohydrazide and cyclohexanone .

  • Consequence: You are assaying the breakdown products, not the drug. Cyclohexanone is inactive; the hydrazide fragment often has weak, non-specific toxicity.

Troubleshooting Protocol: Hydrolysis Check

  • Prepare: 10 mM stock in DMSO.

  • Dilute: To 100 µM in PBS (pH 7.4) and Acetate Buffer (pH 5.0).

  • Incubate: 37°C for 0, 1, 4, and 24 hours.

  • Analyze: HPLC-UV/MS. Look for the appearance of the hydrazide peak (lower MW) and loss of the parent.

The Fix: Structural Stabilization If hydrolysis is confirmed >20% at 4 hours, you must modify the core:

StrategyChemical ModificationRationale
Reduction Reduce –C=N– to –CH–NH– (Hydrazine)Removes the hydrolyzable double bond. Increases flexibility but eliminates hydrolysis risk [1].
Rigidification Cyclize to 1,3,4-oxadiazoleConverts the open hydrazone into a stable heterocycle. Retains the spatial arrangement but removes the labile linker.
Methylation N-Methylation of the amide nitrogenPrevents tautomerization and increases steric bulk around the hydrolytic site [2].

Part 3: Overcoming "Brick Dust" Solubility

The Issue: The 5-bromo substituent is heavy and lipophilic. The cyclohexylidene ring is a greasy hydrocarbon ball. The 2-hydroxybenzohydrazide core is planar and promotes strong intermolecular


-stacking.
  • Result: The molecule crystallizes effectively (high lattice energy) and refuses to dissolve in aqueous media. It may form colloidal aggregates that sequester enzymes, giving false positives, or simply precipitate out, giving false negatives.

The Fix: Solubilizing Bioisosteres You need to break the symmetry and lower the LogP (Partition Coefficient).

Recommended Substitutions:

  • Cyclohexyl Replacement:

    • Current: Cyclohexylidene (LogP contribution ~ +2.5).

    • Upgrade:4-Tetrahydropyranylidene or N-Boc-4-piperidinylidene .

    • Why: The ether oxygen or amine in the ring acts as a hydrogen bond acceptor, drastically improving water solubility without altering the steric volume [3].

  • 5-Bromo Replacement:

    • Current: Bromine (Lipophilic,

      
      -hole donor).
      
    • Upgrade:Nitrile (-CN) or Methanesulfonyl (-SO2Me) .

    • Why: These are electron-withdrawing (like Br) but much more polar.

Part 4: Assay Interference (PAINS & Chelation)

The Issue: Hydrazones are frequent offenders in PAINS (Pan-Assay Interference Compounds) filters.

  • Chelation: The motif HO-Ph-CO-NH-N=C acts as a tridentate ligand (ONO donor set). It avidly binds Iron (

    
    ), Copper (
    
    
    
    ), and Zinc (
    
    
    ).
  • False Positive: If your target enzyme requires a metal cofactor (e.g., metalloproteases, kinases), your compound might simply be stripping the metal from the enzyme [4].

Validation Experiment: Run your bioactivity assay +/- 0.01% Triton X-100 (to disrupt aggregates) and +/- EDTA (to check for metal dependency).

  • If activity vanishes with Triton: You had colloidal aggregates.

  • If activity changes drastically with EDTA: You have a metal chelator, not a specific inhibitor.

Part 5: Advanced SAR & Optimization Strategy

Once stability and solubility are fixed, use this map to optimize potency.

SAR_Strategy Core Core Scaffold (5-Br-Salicylhydrazone) RegionA Region A: 5-Bromo (Electronic Tuning) Core->RegionA RegionB Region B: Linker (Stability) Core->RegionB RegionC Region C: Cyclohexyl (Shape/Solubility) Core->RegionC RegionD Region D: 2-OH (Chelation Block) Core->RegionD TacticA Replace Br with: -Cl (Size) -CF3 (Metabolic Stability) -CN (Polarity) RegionA->TacticA TacticB Stabilize Linker: - Methylate Amide N - Reduce to Hydrazine - Cyclize to Oxadiazole RegionB->TacticB TacticC Bioisosteres: - 4-Tetrahydropyran (Solubility) - 4-Piperidine (Basic handle) - 4,4-Difluorocyclohexyl (Metabolism) RegionC->TacticC TacticD Block Chelation: - Methylate OH (-OMe) - Remove OH (2-H) RegionD->TacticD

Figure 2: Structure-Activity Relationship (SAR) optimization map.

Frequently Asked Questions (FAQ)

Q: Why does my compound turn yellow in DMSO over time? A: This indicates oxidation or hydrolysis. The phenol moiety is prone to oxidation to quinones, and the hydrazone can hydrolyze. Store stocks at -20°C under argon, and never store DMSO stocks for >1 month if water content is uncontrolled.

Q: Can I replace the cyclohexyl ring with a phenyl ring? A: You can, but you lose the "escape from flatland." The cyclohexyl group provides 3D character (sp3 carbons). A phenyl ring makes the molecule completely flat, likely worsening solubility and increasing non-specific binding.

Q: My compound is active in bacteria but not mammalian cells. Why? A: This is likely a permeability issue. Bacteria have different uptake mechanisms. For mammalian cells, the high lipophilicity of the 5-Br + Cyclohexyl combination might result in the compound getting stuck in the cell membrane lipid bilayer rather than reaching the cytosol.

References

  • Popiołek, Ł. (2017). Hydrazide–hydrazones as potential antimicrobial agents: overview of the literature since 2010. Medicinal Chemistry Research, 26, 287–301. Link

  • Kümmerle, A. E., et al. (2009). Design, Synthesis, and Pharmacological Evaluation of N-Acylhydrazones and Their Isosteres as Potent Histone Deacetylase Inhibitors. Journal of Medicinal Chemistry, 52(22), 7029–7043. Link

  • Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 54(8), 2529–2591. Link

  • Baell, J. B., & Holloway, G. A. (2010). New Substructure Filters for Removal of Pan Assay Interference Compounds (PAINS) from Screening Libraries and for Their Exclusion in Bioassays. Journal of Medicinal Chemistry, 53(7), 2719–2740. Link

Sources

Troubleshooting

Technical Support Center: Purification of 5-Bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide

Core Purification Directive The purification of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide (a Schiff base derived from 5-bromosalicylohydrazide and cyclohexanone) requires a delicate balance between removing unre...

Author: BenchChem Technical Support Team. Date: February 2026

Core Purification Directive

The purification of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide (a Schiff base derived from 5-bromosalicylohydrazide and cyclohexanone) requires a delicate balance between removing unreacted precursors and preventing the hydrolysis of the sensitive azomethine (-C=N-) bond.

Unlike robust amides, this hydrazone linkage is susceptible to hydrolysis under acidic conditions or on active silica surfaces. Therefore, recrystallization is the primary and preferred method , with chromatography reserved as a secondary salvage technique.

Standard Purification Protocol (Recrystallization)
ParameterSpecification
Primary Solvent Absolute Ethanol (EtOH)
Co-Solvent (if needed) Water (H₂O) or Methanol (MeOH)
Temperature Range Dissolution at reflux (78°C); Crystallization at 4°C to -20°C
Target Purity >98% (HPLC), Sharp Melting Point
Yield Expectation 70-85%

Step-by-Step Methodology:

  • Dissolution: Transfer the crude solid (e.g., 10 g) into a round-bottom flask. Add absolute ethanol (approx. 10-15 mL per gram of crude). Heat to reflux with magnetic stirring until fully dissolved.

    • Note: If the solution is dark/colored, add activated charcoal (1% w/w), reflux for 5 minutes, and filter hot through a Celite pad.

  • Hot Filtration: If insoluble particles remain (likely inorganic salts or polymerized impurities), filter the solution while hot through a pre-warmed funnel.

  • Controlled Cooling: Allow the filtrate to cool slowly to room temperature (20-25°C) over 1-2 hours. Rapid cooling often traps impurities or leads to "oiling out."

  • Crystallization: Once at room temperature, transfer the flask to a refrigerator (4°C) for 4-12 hours.

  • Isolation: Collect the crystals via vacuum filtration.

  • Washing: Wash the filter cake with cold ethanol (0°C) to remove surface mother liquor.

    • Critical: Do not use room temperature solvent for washing, as this will significantly reduce yield.

  • Drying: Dry under vacuum (0.15 mmHg) at room temperature or mild heat (40°C) for 6-12 hours.

Troubleshooting Guide: Recrystallization Anomalies

Issue 1: The Compound "Oils Out" Instead of Crystallizing

Diagnosis: This occurs when the compound separates as a liquid phase before crystallizing, often due to high impurity levels or cooling too quickly. Solution:

  • Trituration: Decant the supernatant solvent. Add a non-polar anti-solvent like cold n-hexane or pentane to the oil. Scratch the flask walls with a glass rod to induce nucleation.

  • Seeding: Re-dissolve the oil in the minimum amount of hot ethanol. Add a "seed crystal" of pure product (if available) once the solution reaches saturation temperature.

  • Solvent Adjustment: Switch to a binary solvent system. Dissolve in hot ethanol, then add warm water dropwise until slight turbidity persists. Re-heat to clear, then cool slowly.

Issue 2: Low Yield (<50%)

Diagnosis: The compound is too soluble in the chosen solvent volume. Solution:

  • Concentration: Evaporate 30-50% of the solvent volume under reduced pressure before cooling.

  • Anti-solvent Addition: After cooling to room temperature, add water dropwise to lower the solubility of the hydrazone, forcing it out of solution.

Advanced Purification: Chromatography & Hydrolysis Prevention

Warning: Standard silica gel chromatography is acidic (pH ~5-6) and can catalyze the hydrolysis of the imine bond, reverting the product to 5-bromo-2-hydroxybenzohydrazide and cyclohexanone.

Decision Matrix: When to Chromatograph

Use chromatography ONLY if:

  • Recrystallization fails to remove a specific impurity (e.g., a cyclized byproduct).

  • The product is an inseparable mixture of isomers (rare for this specific structure but possible).

Chromatography Protocol (Buffered Silica)

To prevent decomposition, you must neutralize the stationary phase.

  • Pre-treatment: Slurry silica gel in a solvent mixture containing 1-2% Triethylamine (TEA) .

  • Eluent System: Use a gradient of Hexanes:Ethyl Acetate (e.g., 9:1 to 7:3) or Dichloromethane:Methanol (98:2).

  • Execution: Run the column quickly. Do not leave the compound on the column overnight.

Visual Workflow: Purification Decision Tree

PurificationWorkflow Start Crude Product (Post-Reaction) SolubilityCheck Check Solubility in Hot Ethanol Start->SolubilityCheck Recryst Recrystallization (Abs. Ethanol) SolubilityCheck->Recryst Dissolves OilingOut Issue: Oiling Out Recryst->OilingOut Phase Separation PurityCheck Purity Check (HPLC/TLC) Recryst->PurityCheck Crystals Form Trituration Trituration with Cold Hexane OilingOut->Trituration Trituration->Recryst Solidifies Success Pure Crystals (>98%) PurityCheck->Success Pass Fail Impurity Persists PurityCheck->Fail Fail Chromatography Flash Chromatography (Neutralized Silica + 1% TEA) Fail->Chromatography Chromatography->PurityCheck

Caption: Logical decision tree for purifying 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide, prioritizing recrystallization over chromatography.

Frequently Asked Questions (FAQ)

Q1: Why does my product turn yellow/brown upon drying? A: This indicates oxidation or trace hydrolysis. Ensure you are drying the product under vacuum to minimize exposure to atmospheric moisture and oxygen. If the color persists, it may be due to trace 5-bromosalicylaldehyde (starting material), which oxidizes easily. Recrystallize again with activated charcoal.

Q2: Can I use DMSO or DMF for recrystallization? A: While the compound is soluble in DMSO/DMF, these solvents have high boiling points and are difficult to remove completely without high heat, which risks decomposing the hydrazone. We recommend avoiding them unless absolutely necessary. If used, precipitate the product by pouring the DMSO solution into a large excess of ice water [1].

Q3: How do I verify the "E" configuration? A: The E-isomer is the thermodynamically stable form. In ¹H NMR (DMSO-d₆), the azomethine proton (-N=C-H) typically appears as a singlet around 8.3-8.6 ppm. X-ray crystallography has confirmed the E configuration for analogous 5-bromo-2-hydroxybenzohydrazide derivatives, stabilized by intramolecular hydrogen bonding between the phenolic -OH and the imine nitrogen [2, 3].

Q4: What is the expected melting point? A: While specific values vary slightly by crystal habit, analogous Schiff bases typically melt sharply between 200°C and 240°C. A range wider than 2°C indicates impurities [4].

References

  • BenchChem Technical Support. (2025).[1][2] Crystallization of N'-(5-Bromo-2-hydroxybenzylidene)benzenesulfonohydrazide. Retrieved from

  • National Institutes of Health (PMC). (2008). (E)-N′-(5-Bromo-2-hydroxybenzylidene)-3,4,5-trimethoxybenzohydrazide. Retrieved from

  • PubChem. (2025). 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide Structure and Properties. Retrieved from

  • IOSR Journal of Applied Chemistry. (2018). Synthesis and Study of Schiff Base Ligands. Retrieved from

Sources

Optimization

Technical Support Center: Enhancing the Stability of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide for Assays

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support guide for 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide. This document is designed for researchers, scientists, and drug development...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide. This document is designed for researchers, scientists, and drug development professionals to provide expert guidance on maintaining the stability and integrity of this compound during experimental assays. We will explore the inherent chemical properties of the hydrazone linkage, troubleshoot common stability challenges, and provide validated protocols to ensure the reliability and reproducibility of your results.

Understanding the Core Challenge: The Hydrazone Linkage

5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide belongs to the Schiff base class of compounds, characterized by a carbon-nitrogen double bond (C=N), specifically a hydrazone group.[1] While essential for its biological activity, this functional group is also the primary site of instability. The main degradation pathway is the hydrolysis of the C=N bond, which reverts the compound to its original precursors: 5-bromo-2-hydroxybenzohydrazide and cyclohexanone. This process is highly dependent on the experimental conditions, particularly pH.[2]

Frequently Asked Questions (FAQs)

Q1: My compound seems to be degrading in my assay buffer. What is the most likely cause?

A1: The most common cause of degradation for hydrazones like 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide is acid-catalyzed hydrolysis .[3] The hydrazone linkage is susceptible to cleavage under acidic conditions. The stability is generally greatest at a neutral physiological pH (around 7.4) and decreases significantly as the pH becomes more acidic (e.g., pH 4.5-6.5).[3][4]

The mechanism involves the protonation of the imine nitrogen atom, which makes the adjacent carbon atom more electrophilic and thus more susceptible to nucleophilic attack by water.[5] This leads to the breakdown of the molecule. While most stable at neutral pH, some hydrazones can also show instability in strongly alkaline conditions (e.g., pH 9.0 and above).[4]

Q2: How do the structural features of this specific molecule affect its stability?

A2: Several features of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide influence its stability:

  • Aromatic Acyl Group: Hydrazones derived from aromatic aldehydes or acyl hydrazides are generally more stable than their aliphatic counterparts.[6] The conjugation of the C=N double bond with the benzene ring in your compound provides resonance stabilization, which helps to resist hydrolysis compared to simpler aliphatic hydrazones.[3][7]

  • 5-Bromo Substituent: The bromine atom is an electron-withdrawing group. Electron-withdrawing groups can decrease the electron density on the hydrazone linkage, potentially making it more susceptible to hydrolysis.[3]

  • 2-Hydroxy Substituent: The ortho-hydroxyl group can form an intramolecular hydrogen bond with the nitrogen or oxygen atoms of the hydrazone moiety. This can stabilize the molecule's conformation and may offer some protection against hydrolysis.

Q3: I'm observing inconsistent results over the time course of my experiment. Could this be a stability issue?

A3: Yes, inconsistent results, such as a diminishing signal or loss of activity over time, are classic indicators of compound instability. If the compound degrades during the experiment, its effective concentration decreases, leading to non-reproducible data. This is especially critical in kinetic studies or long-incubation assays. It is crucial to establish the compound's stability profile within your specific assay conditions (buffer, temperature, duration) before proceeding with extensive experiments.

Q4: Are there other degradation pathways I should be aware of besides hydrolysis?

A4: While hydrolysis is the primary concern, you should also consider:

  • Photodegradation: Bromo-aromatic compounds can be sensitive to light.[8][9] Exposure to UV or even strong ambient light can potentially lead to degradation. It is good practice to protect solutions from light, especially during long-term storage or extended experiments.[2]

  • Oxidation: While less common for the hydrazone bond itself, other parts of the molecule or impurities in your reagents could be susceptible to strong oxidizing agents.[2] Ensure high-purity solvents and reagents are used.

Troubleshooting Guides

This section provides structured guidance to diagnose and resolve common stability issues.

Issue 1: Low or No Activity in a Biological Assay

If your compound is showing lower-than-expected or no activity, it may have degraded before or during the assay.

Sources

Troubleshooting

Common pitfalls in the synthesis of Schiff base compounds from hydrazides

Welcome to the technical support center for Schiff base synthesis. This guide is designed for researchers, chemists, and drug development professionals who are working with the condensation reaction of hydrazides and car...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for Schiff base synthesis. This guide is designed for researchers, chemists, and drug development professionals who are working with the condensation reaction of hydrazides and carbonyl compounds. Here, we address the common pitfalls and persistent challenges encountered in the laboratory, moving beyond simple protocols to explain the underlying chemical principles. Our goal is to empower you with the knowledge to troubleshoot effectively and optimize your synthetic outcomes.

Frequently Asked Questions (FAQs)

Q1: My Schiff base reaction is not proceeding, or the yield is disappointingly low. What are the most common culprits?

A: This is a frequent issue that typically points to one of four areas: reaction equilibrium, reactant quality, catalysis, or solubility.

  • Equilibrium Control: The formation of a hydrazone Schiff base is a reversible condensation reaction that produces water as a byproduct.[1] If water is not removed from the reaction medium, the equilibrium can shift back toward the starting materials, suppressing your yield.

  • Reactant Quality: The purity of your starting hydrazide and aldehyde/ketone is paramount. Impurities can introduce side reactions. Furthermore, aldehydes, especially, are prone to oxidation to carboxylic acids on storage, which will not participate in the desired reaction.

  • Catalysis: While many hydrazone syntheses proceed without a catalyst, the reaction is often accelerated by a catalytic amount of acid, such as glacial acetic acid or sulfuric acid.[2][3] The acid protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the hydrazide.[1] However, using too much acid can protonate the hydrazide nitrogen, deactivating it as a nucleophile.

  • Solubility: If the reactants are not sufficiently soluble in the chosen solvent at the reaction temperature, the reaction rate will be severely limited.[4]

Q2: How can I effectively monitor the progress of my reaction to determine the optimal reaction time?

A: The most reliable method for reaction monitoring is Thin-Layer Chromatography (TLC).[2][5] Spot the reaction mixture alongside your starting hydrazide and carbonyl compound on a TLC plate. The formation of a new spot, representing the Schiff base product (which will have a different Rf value), and the corresponding disappearance of the starting material spots indicate that the reaction is proceeding. Run TLC checks periodically (e.g., every hour) to determine when the reaction has reached completion, avoiding unnecessarily long reaction times which can lead to side product formation.

Q3: What is the best general-purpose method for purifying my hydrazone Schiff base product?

A: For most solid hydrazone products, recrystallization is the most effective purification technique.[6] The key is selecting an appropriate solvent system where the Schiff base is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. Ethanol and methanol are excellent starting points for many hydrazones.[5][6] If the product precipitates directly from the reaction mixture upon cooling, it can often be purified by simply washing the filtered solid with cold solvent to remove unreacted starting materials and soluble impurities.[5][7] In cases where recrystallization is challenging, column chromatography can be used, though it is often less straightforward for highly polar hydrazones.[6]

Q4: My purified product seems to be reverting to the starting materials over time or during analysis. How can I prevent this hydrolysis?

A: The azomethine (C=N) bond in hydrazones is susceptible to hydrolysis, especially in the presence of acid and water.[8] While hydrazones are generally more stable than imines derived from primary amines, this instability can still be a pitfall.[8]

To minimize hydrolysis:

  • Ensure Thorough Drying: After purification, dry your product thoroughly under vacuum to remove any residual water and solvent.

  • Use Aprotic Solvents for Storage: Store the purified compound in a dessicator. If a solution is needed, use dry, aprotic solvents (e.g., DMSO, DMF).

  • Neutralize During Workup: During the workup phase, ensure any acid catalyst is neutralized. Washing the crude product with a dilute solution of a weak base like sodium bicarbonate can be effective, followed by a water wash to remove salts.

Q5: I'm observing an unexpected side product. What is it likely to be?

A: The identity of the side product depends heavily on your specific reactants and conditions.

  • Azine Formation: If your reaction is run under conditions that might degrade the hydrazide to hydrazine, or if there is hydrazine present as an impurity, the aldehyde can react with it in a 2:1 molar ratio to form a symmetrical azine (R-CH=N-N=CH-R).[9][10]

  • Quinazoline/Cyclized Products: If you are using a hydrazide with another nucleophilic group (like 2-aminobenzhydrazide), intramolecular cyclization can occur, leading to heterocyclic products like quinazolines.[9][10][11]

  • Aldol Condensation: The aldehyde starting material, especially if it has α-hydrogens, can undergo a base-catalyzed self-condensation (aldol reaction) to form α,β-unsaturated aldehydes as impurities.[12][13] This is more common if a basic catalyst is used or if the reaction is heated for extended periods.

In-Depth Troubleshooting Guides

Problem 1: Incomplete Reaction or No Product Formation

This is a frustrating but solvable issue. A systematic approach is key to identifying the root cause.

Probable Causes & Solutions

  • Poor Reactant Solubility: The reactants must be in the same phase to react.

    • Diagnosis: Observe the reaction mixture. Are both starting materials fully dissolved at the reaction temperature?

    • Solution: Change to a solvent with better solubilizing power. Polar aprotic solvents like Dimethylformamide (DMF) can be effective when alcohols like ethanol or methanol fail, although they require higher temperatures for removal.[4] Heating the reaction mixture to reflux is a standard practice to increase both solubility and reaction rate.[2][5]

  • Insufficient Activation of Carbonyl: The carbonyl carbon may not be electrophilic enough, especially with deactivated aromatic aldehydes or ketones.

    • Diagnosis: The reaction is stalled at room temperature even with good solubility.

    • Solution: Add a catalytic amount of acid. A few drops of glacial acetic acid are often sufficient to significantly increase the reaction rate.[3] For very unreactive carbonyls, a stronger acid like concentrated H₂SO₄ can be used, but with caution, as it can promote side reactions.[2]

  • Reaction Equilibrium Lies Towards Reactants: The accumulation of water is preventing the reaction from proceeding to completion.

    • Diagnosis: The reaction starts but stalls, with significant amounts of starting materials remaining on TLC even after prolonged time.

    • Solution: Remove water as it forms. For lower-boiling solvents, a Dean-Stark apparatus can be used. For simpler setups, adding a drying agent like anhydrous molecular sieves to the reaction flask can effectively sequester the water produced and drive the reaction forward.[1]

Troubleshooting Workflow: No Product Formation

G Start Reaction Failure: No Product Detected CheckSolubility Are reactants fully dissolved at reaction temperature? Start->CheckSolubility CheckPurity Verify purity of hydrazide and aldehyde/ketone via melting point or spectroscopy. CheckSolubility->CheckPurity Yes IncreaseTemp Increase temperature. Reflux the reaction. CheckSolubility->IncreaseTemp No CheckCatalyst Was an acid catalyst used? CheckPurity->CheckCatalyst Reactants Pure PurifyReactants Purify starting materials (e.g., recrystallize hydrazide, distill aldehyde). CheckPurity->PurifyReactants Impurities Found AddCatalyst Add catalytic amount of glacial acetic acid. CheckCatalyst->AddCatalyst No RemoveWater Add molecular sieves or use a Dean-Stark trap. CheckCatalyst->RemoveWater Yes IncreaseTemp->CheckSolubility ChangeSolvent Switch to a more polar solvent (e.g., DMF). IncreaseTemp->ChangeSolvent ChangeSolvent->CheckSolubility Success Reaction Proceeds AddCatalyst->Success RemoveWater->Success PurifyReactants->Start G cluster_prep Preparation cluster_reaction Reaction cluster_workup Workup & Purification cluster_final Final Product Reactants Hydrazide + Aldehyde/Ketone Setup Combine & Add Catalyst (e.g., Acetic Acid) Reactants->Setup Solvent Select Solvent (e.g., Ethanol) Solvent->Setup Reflux Heat to Reflux Setup->Reflux Monitor Monitor via TLC Reflux->Monitor Cool Cool to RT/ Ice Bath Monitor->Cool Filter Filter Precipitate Cool->Filter Wash Wash with Cold Solvent Filter->Wash Recrystallize Recrystallize (If Needed) Wash->Recrystallize Dry Dry Under Vacuum Wash->Dry If pure Wash->Dry Recrystallize->Filter Characterize Characterize (IR, NMR, MS) Dry->Characterize

Caption: Standard laboratory workflow for hydrazone Schiff base synthesis.

References

  • Hussain, M., Shafiq, Z., Nawaz, M. H., Shad, M. A., Nawaz, H., Yaqub, M., & Ahmad, H. B. (2013). Synthesis, Characterization and Biological Evaluation of Some Novel Hydrazide Schiff's Bases and Their Metal Complexes. Asian Journal of Chemistry, 25(5), 2668-2672. [Link]

  • Bhat, M., Belagali, S. L., Murali, M., & Amruthesh, K. N. (2014). Synthesis, Characterization and Biological activities of Hydrazide Schiff's Bases. International Journal of Chemical and Physical Sciences, 3(6), 82-89. [Link]

  • Pisk, J., Đilović, I., Hrenar, T., Cvijanović, D., Pavlović, G., & Vrdoljak, V. (2021). Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. RSC Advances, 11(2), 993-1006. [Link]

  • Faye, F., Guèye, A., Camara, P. S., Gaye, A. A., Tamboura, F. B., et al. (2021). Synthesis of Schiff Bases Compounds from Oxamic Hydrazide: Spectroscopic Characterization, X–ray Diffraction Structure and Antioxidant Activity Study. American Journal of Chemistry, 11(1), 1-8. [Link]

  • Pisk, J., Đilović, I., Hrenar, T., Cvijanović, D., Pavlović, G., & Vrdoljak, V. (2020). Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. RSC Advances, 11(2), 993-1006. [Link]

  • Zulkapli, N. S., Yamin, B. M., & Kassim, M. K. (2020). Schiff Bases and their Copper(II) Complexes Derived from Cinnamaldehyde and Different Hydrazides. Journal of Transition Metal Complexes, 2020, 1-10. [Link]

  • Saeedi, M., & Ghadamgahi, S. (2009). Green route synthesis of Schiff's bases of isonicotinic acid hydrazide. Green Chemistry Letters and Reviews, 2(3), 149-153. [Link]

  • Pawaiya, A., Pawaiya, P., Rajput, S., Agrawal, M. C., & Bhatnagar, R. K. (2013). Synthesis, characterization and antifungal activity of hydrazone schiff base. International Journal of Scientific & Technology Research, 2(8), 2277-8616. [Link]

  • Patel, K. D., Mistry, B. D., & Desai, K. R. (2012). Studies in stability constants of schiff base hydrazone complexes with transition metal ions. Effect of ligand on seed germination. E-Journal of Chemistry, 9(2), 654-660. [Link]

  • Kumar, S., & Kumar, A. (2020). Synthesis, Spectroscopic Characterization, Thermal Analysis and Biological Studies of Hydrazone Schiff Base and its Co(II), Cu(II), Th(IV) and Zr(IV) Complexes. Scholars Academic Journal of Biosciences, 8(12), 374-381. [Link]

  • ResearchGate. (2023). What are the best conditions in schiff-base reaction when I react hydrazide with aldehyde? [Link]

  • Pisk, J., Đilović, I., Hrenar, T., Cvijanović, D., Pavlović, G., & Vrdoljak, V. (2020). Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. RSC Publishing. [Link]

  • Kalan, M., & Trontelj, J. (2022). Different Schiff Bases—Structure, Importance and Classification. Molecules, 27(3), 1007. [Link]

  • Kalia, J., & Raines, R. T. (2008). Hydrolytic Stability of Hydrazones and Oximes. Angewandte Chemie International Edition, 47(39), 7523–7526. [Link]

  • ResearchGate. (2021). Is there an effective way of purifying schiff bases? [Link]

  • Kalan, M., & Trontelj, J. (2022). Different Schiff Bases—Structure, Importance and Classification. MDPI. [Link]

  • Al-Jumaili, A. S. H. (2021). Preparation of Schiff Bases of Hydrazide Prepared from Carboxymethyl-Chitosan. AIP Conference Proceedings, 2372(1), 020002. [Link]

  • ResearchGate. (2023). How to purify Schiff base? [Link]

  • Kumar, S., & Kumar, A. (2022). Synthesis and Biological Study of Novel Schiff Base (1-((3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl) methylene) hydrazine) Ligand and Metal Complexes. Drug Target and Therapy, 2(1), 1-8. [Link]

  • Hussain, M., et al. (2013). Biological Potential of Synthetic Hydrazide Based Schiff Bases. Journal of Scientific and Innovative Research, 2(4), 650-658. [Link]

  • Diyali, N., Chettri, M., De, A., & Biswas, B. (2022). Synthesis, crystal structure, and antidiabetic property of hydrazine functionalized Schiff base: 1,2-Di(benzylidene)hydrazine. European Journal of Chemistry, 13(2), 234-240. [Link]

  • Chemistry Learning. (2022, July 25). Schiff Base Reaction-Mechanism, Rxn setup and Application [Video]. YouTube. [Link]

  • Chemistry LibreTexts. (2025, February 24). 19.9: Nucleophilic Addition of Hydrazine - The Wolff-Kishner Reaction. [Link]

  • Jack Westin. (n.d.). Aldehydes And Ketones Important Reactions. MCAT Content. [Link]

  • Chemistry LibreTexts. (2020, May 30). 23.8: The Aldol Reaction and Condensation of Ketones and Aldehydes. [Link]

  • Chemistry Steps. (2024, December 14). Aldol Addition and Condensation Reactions - Practice Problems. [Link]

  • Khan Academy. (2024, August 30). Crossed-aldol condensation reaction | Aldehydes, ketones & carb. acids | Chemistry [Video]. YouTube. [Link]

Sources

Reference Data & Comparative Studies

Validation

Technical Comparison: 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide vs. Standard Schiff Base Inhibitors

This guide provides an in-depth technical comparison of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide against established Schiff base inhibitors, focusing on its application as a potent urease inhibitor. Executive S...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide against established Schiff base inhibitors, focusing on its application as a potent urease inhibitor.

Executive Summary

5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide represents a strategic evolution in the design of hydrazone-based metalloenzyme inhibitors. Unlike traditional Schiff bases that rely on planar aromatic stacking (e.g., benzylidene derivatives), this compound incorporates a cyclohexylidene moiety. This structural modification introduces significant lipophilic bulk and flexibility, enhancing membrane permeability and targeting the hydrophobic pocket adjacent to the active site of nickel-dependent enzymes like Urease (EC 3.5.1.5).

This guide compares its physicochemical profile, inhibitory potency (


), and binding kinetics against three benchmarks:
  • N'-benzylidene-2-hydroxybenzohydrazide (The aromatic structural analog).

  • Acetohydroxamic Acid (AHA) (The clinical standard).[1]

  • Thiourea (The in vitro benchmark).

Chemical Profile & Structural Logic[2]

The subject compound is a condensation product of 5-bromosalicyloyl hydrazide and cyclohexanone . Its efficacy stems from the synergy between the chelating hydrazide core and the hydrophobic periphery.

FeatureChemical MoietyFunction
Chelophore 2-hydroxybenzohydrazide (

donor)
Coordinates with the bi-nickel (

) center in the enzyme active site.
Electronic Modulator 5-Bromo substituentElectron-withdrawing group (EWG) increases the acidity of the phenolic -OH, strengthening metal coordination.
Hydrophobic Anchor Cyclohexylidene ringNon-planar, aliphatic ring that occupies the hydrophobic flap region of the enzyme, preventing substrate (urea) entry.
Mechanism of Action

The compound acts as a bidentate ligand . The carbonyl oxygen and the azomethine nitrogen coordinate with the


 ions, while the phenolic oxygen stabilizes the complex via hydrogen bonding with active site residues (e.g., His 

222).

Mechanism Compound 5-bromo-N'-cyclohexylidene- 2-hydroxybenzohydrazide Urease Urease Active Site (Bi-Nickel Center) Compound->Urease Chelation (O, N donors) Compound->Urease Hydrophobic Interaction (Cyclohexyl group) Complex Enzyme-Inhibitor Complex (Octahedral Geometry) Urease->Complex Stabilization Inhibition Ureolysis Blocked (Ammonia Production Halted) Complex->Inhibition Ki < 1.0 µM

Figure 1: Mechanism of Action. The hydrazone scaffold chelates the Nickel center while the cyclohexyl group sterically hinders the active site flap.

Comparative Performance Metrics

The following data synthesizes experimental results from standard urease inhibition assays (Jack Bean Urease).

Table 1: Inhibitory Potency and Kinetics
InhibitorStructure Type

(

)
Mode of InhibitionSolubility (logP)
Subject Compound Aliphatic Hydrazone 0.87 ± 0.3 Mixed-Type 3.4 (High)
Benzylidene AnalogAromatic Hydrazone4.5 ± 0.5Competitive2.8 (Med)
Acetohydroxamic AcidHydroxamate42.1 ± 1.2Competitive-0.9 (Low)
ThioureaThione21.2 ± 0.2Non-competitive-1.0 (Low)

Key Insights:

  • Potency : The subject compound is approx. 48x more potent than the clinical standard (AHA) and 5x more potent than its aromatic benzylidene analog.

  • Selectivity : The cyclohexyl group reduces non-specific pi-stacking interactions common in fully aromatic inhibitors, potentially reducing off-target toxicity.

  • Kinetics : The "Mixed-Type" inhibition suggests the compound binds to both the free enzyme and the enzyme-substrate complex, a distinct advantage over purely competitive inhibitors like AHA.

Experimental Protocols

A. Synthesis Workflow (One-Pot Condensation)

This protocol ensures high yield and purity without chromatographic purification.

Synthesis Step1 Reactants: 5-bromosalicyloyl hydrazide + Cyclohexanone Step2 Reflux: Ethanol + 3 drops CH3COOH (3-4 Hours) Step1->Step2 Step3 Precipitation: Cool to Room Temp Step2->Step3 Step4 Purification: Recrystallize (EtOH) Step3->Step4 Product Final Product: White Crystalline Solid (Yield > 80%) Step4->Product

Figure 2: Synthesis pathway for 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide.

B. Urease Inhibition Assay (Indophenol Method)

Objective : Quantify ammonia (


) production to determine 

.
  • Preparation : Dissolve enzyme (Jack Bean Urease, 5 U/mL) in phosphate buffer (pH 8.2).

  • Incubation : Mix 10

    
    L of inhibitor (Subject compound in DMSO) with 25 
    
    
    
    L of enzyme solution. Incubate at 30°C for 15 mins.
  • Substrate Addition : Add 55

    
    L of Urea (100 mM). Incubate for 15 mins.
    
  • Termination : Add 45

    
    L of Phenol reagent (1% w/v phenol, 0.005% w/v sodium nitroprusside) and 70 
    
    
    
    L of Alkali reagent (0.5% w/v NaOH, 0.1% active NaOCl).
  • Measurement : Incubate 50 mins for color development (Blue). Measure Absorbance at 630 nm .

  • Calculation :

    
    
    

Strategic Positioning in Drug Development

Advantages[5]
  • Lipophilicity : The cyclohexyl ring improves blood-brain barrier (BBB) permeability if repurposed for neurodegenerative targets (e.g., Cholinesterase inhibition), unlike the highly polar AHA.

  • Halogen Bonding : The 5-bromo group participates in specific halogen bonds with backbone carbonyls in the active site, increasing residence time.

Limitations
  • Solubility : High lipophilicity (logP ~3.4) requires formulation strategies (e.g., cyclodextrin encapsulation) for in vivo delivery.

  • Hydrolysis Risk : Like all Schiff bases, the azomethine bond (

    
    ) is susceptible to hydrolysis in highly acidic environments (e.g., stomach pH < 2), necessitating enteric coating for oral delivery.
    

References

  • Khan, K. M., et al. (2018).[2] "Synthesis and in vitro urease inhibitory activity of benzohydrazide derivatives, in silico and kinetic studies." Bioorganic Chemistry, 81, 350-360. Link

  • de Fátima, Â., et al. (2018). "Schiff bases and their metal complexes as urease inhibitors – A brief review." Journal of Advanced Research, 13, 113-126. Link

  • Amtul, Z., et al. (2002). "Chemistry and mechanism of urease inhibition." Current Medicinal Chemistry, 9(14), 1323-1348. Link

  • PubChem Compound Summary . (2025). "5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide (CID 1284815)." National Center for Biotechnology Information. Link

Sources

Comparative

Comparing the efficacy of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide to similar compounds

Topic: Comparing the efficacy of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide to similar compounds Content Type: Technical Comparison Guide Audience: Researchers, Medicinal Chemists, and Drug Development Profession...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Comparing the efficacy of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide to similar compounds Content Type: Technical Comparison Guide Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Executive Summary

5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide (5-Br-CHBH) represents a specialized scaffold in the hydrazone Schiff base class, distinguishing itself through a specific tripartite structure: a lipophilic cyclohexyl ring, a metal-chelating hydrazone linker, and a halogenated phenolic core.

This guide evaluates 5-Br-CHBH against its non-halogenated parent compound (CHBH ) and aromatic analogs to demonstrate its superior efficacy profile in antimicrobial and cytotoxic applications. Experimental evidence suggests that the inclusion of the 5-bromo substituent significantly enhances membrane permeability and target binding affinity (halogen bonding), resulting in a 2–4x reduction in Minimum Inhibitory Concentration (MIC) compared to non-halogenated analogs.

Structural & Mechanistic Profiling (SAR)

The efficacy of 5-Br-CHBH is driven by three pharmacophoric features. Understanding these is critical for interpreting the comparative data.

Structure-Activity Relationship (SAR) Analysis
  • 5-Bromo Moiety: Increases lipophilicity (

    
    ), facilitating passive transport across bacterial cell walls and cancer cell membranes. It also enables halogen bonding with protein residues (e.g., carbonyl backbone interactions).
    
  • Cyclohexylidene Ring: Provides steric bulk and aliphatic hydrophobicity, distinct from planar aromatic rings found in benzylidene analogs. This disrupts bacterial lipid bilayers more effectively.

  • Acylhydrazone Linker (-CONHN=C<): Acts as a tridentate ligand (ONO donor set) when coordinating with transition metals (Cu²⁺, Zn²⁺), which is the primary mechanism for DNA cleavage and enzyme inhibition.

Visualization: Pharmacophore Map

SAR_Analysis Compound 5-Br-CHBH (Core Structure) Br_Group 5-Bromo Substituent (Lipophilicity & Halogen Bonding) Compound->Br_Group Hydrazone Hydrazone Linker (Metal Chelation Site) Compound->Hydrazone Cyclohexyl Cyclohexylidene Ring (Aliphatic Hydrophobicity) Compound->Cyclohexyl Effect_1 Enhanced Membrane Permeation Br_Group->Effect_1 Increases logP Effect_2 DNA Gyrase / Kinase Inhibition Hydrazone->Effect_2 Chelates Metal Ions Effect_3 Lipid Bilayer Disruption Cyclohexyl->Effect_3 Steric Bulk

Figure 1: Pharmacophore mapping of 5-Br-CHBH highlighting functional regions responsible for biological activity.

Comparative Efficacy Analysis

The following data synthesizes experimental outcomes comparing 5-Br-CHBH against its direct structural analogs.

Compound Comparison Matrix
Feature5-Br-CHBH (Target)CHBH (Parent Analog)5-Br-Sal-Benz (Aromatic Analog)
Structure 5-Br-Salicyl + CyclohexanoneSalicyl + Cyclohexanone5-Br-Salicyl + Benzaldehyde
LogP (Predicted) ~4.2 (High Lipophilicity)~3.1 (Moderate)~3.8 (High)
Electronic Effect Electron-withdrawing (Br)NeutralElectron-withdrawing (Br)
Steric Profile Non-planar (Chair conformation)Non-planarPlanar (Aromatic stacking)
Primary Utility Broad-spectrum Antimicrobial Mild AntifungalAnticancer (Intercalation)
Antimicrobial Performance (In Vitro Data)

Data normalized from disc diffusion and broth microdilution assays against standard pathogens.

OrganismMetric5-Br-CHBHCHBH (No Br)Ciprofloxacin (Std)Verdict
S. aureus (Gram+)MIC (µg/mL)12.5 50.00.54x Potency Gain via Bromination
E. coli (Gram-)MIC (µg/mL)25.0 >100.01.0Significant Gram- activity
C. albicans (Fungal)Zone of Inhib. (mm)18 mm 12 mm22 mm (Fluconazole)Moderate Antifungal

Analysis: The addition of the bromine atom at the C5 position (5-Br-CHBH) drastically improves activity against Gram-negative bacteria (E. coli). The parent compound (CHBH) struggles to penetrate the outer lipopolysaccharide membrane, whereas the high lipophilicity of the brominated derivative facilitates entry.

Cytotoxicity (Anticancer Potential)

In comparative MTT assays against HeLa and MCF-7 cell lines, 5-Br-CHBH demonstrates an IC50 of ~15 µM , compared to >50 µM for the non-brominated parent. While less potent than Doxorubicin (IC50 < 1 µM), it exhibits higher selectivity indices (SI) for cancer cells over normal fibroblasts compared to planar aromatic analogs, likely due to the specific steric fit of the cyclohexyl ring in kinase binding pockets.

Experimental Protocols

To validate these findings, the following protocols are recommended. These methodologies ensure reproducibility and minimize artifacts caused by solubility issues common with Schiff bases.

Synthesis of 5-Br-CHBH

Objective: Produce high-purity crystalline compound for testing.

  • Reagents: 5-bromo-2-hydroxybenzohydrazide (1.0 eq), Cyclohexanone (1.1 eq), Ethanol (Solvent), Glacial Acetic Acid (Catalyst).

  • Procedure:

    • Dissolve 5-bromo-2-hydroxybenzohydrazide in absolute ethanol (20 mL/g) under reflux.

    • Add Cyclohexanone dropwise.

    • Add 2-3 drops of glacial acetic acid.

    • Reflux for 3–5 hours (monitor via TLC, Mobile Phase: Hexane:Ethyl Acetate 7:3).

    • Cool to room temperature; filter the precipitate.

    • Recrystallization: Use hot ethanol to obtain needle-like crystals.

  • Yield Expectation: 75–85%.

  • Characterization: Confirm via IR (C=N stretch @ ~1615 cm⁻¹) and ¹H-NMR (disappearance of ketone signal).

Workflow Visualization

Synthesis_Workflow Start Start: Reagent Prep Reflux Reflux in Ethanol (3-5 Hours, Cat. AcOH) Start->Reflux TLC TLC Monitoring (Hex:EtOAc 7:3) Reflux->TLC TLC->Reflux Incomplete Precip Precipitation & Filtration TLC->Precip Complete Recryst Recrystallization (Hot Ethanol) Precip->Recryst Final Pure 5-Br-CHBH (Crystalline Solid) Recryst->Final

Figure 2: Step-by-step synthesis workflow for generating 5-Br-CHBH with high purity.

Minimum Inhibitory Concentration (MIC) Assay

Critical Note: Schiff bases often precipitate in aqueous media. Use DMSO carefully.

  • Stock Solution: Dissolve 5-Br-CHBH in 100% DMSO to 10 mg/mL.

  • Dilution: Prepare serial two-fold dilutions in Mueller-Hinton Broth (MHB). Ensure final DMSO concentration is < 1% to avoid solvent toxicity.

  • Inoculum: Adjust bacterial suspension to 0.5 McFarland standard (~1.5 x 10⁸ CFU/mL).

  • Incubation: 37°C for 24 hours.

  • Readout: Lowest concentration with no visible turbidity is the MIC.

  • Control: Run a solvent control (1% DMSO) to ensure no inhibition by the solvent itself.

Conclusion & Recommendations

5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide is a superior candidate for lead optimization compared to its non-brominated precursors.

  • For Antimicrobial Research: It is the preferred scaffold due to the "Bromine Effect" enhancing bioavailability.

  • For Coordination Chemistry: It serves as a stable ONO-donor ligand, forming neutral complexes with Cu(II) and Zn(II) that often exhibit 10-fold higher bioactivity than the free ligand.

Recommendation: Researchers should prioritize the Cu(II) complex of 5-Br-CHBH for in vivo studies, as preliminary literature suggests metal coordination further stabilizes the Schiff base against hydrolysis and enhances DNA intercalation.

References

  • BenchChem. (2025).[1][2] An In-depth Technical Guide on the Biological Activity of N'-(5-Bromo-2-hydroxybenzylidene)benzenesulfonohydrazide. BenchChem Technical Resources. Link

  • PubChem. (2025). 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide (Compound Summary). National Center for Biotechnology Information. Link

  • ResearchGate. (2015).[3] Crystal structure of (E)-N′-(5-bromo-2-hydroxybenzylidene)nicotinohydrazide monohydrate. Acta Crystallographica Section E. Link

  • Najati, F. A., et al. (2023).[4] Synthesis of 2-hydroxybenzohydrazide derivatives with microwave irradiation and activity against Escherichia coli. Pharmacy Education, 23(4). Link

  • EvitaChem. (2025). N'-cyclohexylidene-2-hydroxybenzohydrazide Product Information and Applications. EvitaChem Catalog. Link

Sources

Validation

A Senior Application Scientist's Guide to the Synthesis, Activity, and Comparative Analysis of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide and Its Analogs

This guide provides an in-depth comparative analysis of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide, a Schiff base derived from the versatile benzohydrazide scaffold. While literature specifically detailing this e...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth comparative analysis of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide, a Schiff base derived from the versatile benzohydrazide scaffold. While literature specifically detailing this exact molecule is emerging, a robust understanding of its potential can be constructed by examining its close structural analogs. This document synthesizes data from related compounds to offer a comprehensive overview of the synthesis, structure-activity relationships (SAR), and biological potential of this chemical class for researchers, scientists, and drug development professionals.

The benzohydrazide moiety is a privileged structure in medicinal chemistry, known to be a core component in compounds with a wide array of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The title compound integrates three key structural features:

  • A 5-bromo-salicylhydrazide core: The hydroxyl group at the 2-position and the bromine at the 5-position are critical for modulating electronic properties and potential hydrogen bonding interactions.

  • A hydrazone linkage (-C=N-NH-): This azomethine group is a known pharmacophore, crucial for the biological activity of many Schiff bases.

  • A cyclohexylidene moiety: This non-aromatic, bulky aliphatic ring influences solubility, lipophilicity, and steric interactions with biological targets.

This guide will dissect how these structural components contribute to overall activity by comparing them with analogs bearing different substituents.

Synthesis and Structural Characterization

The synthesis of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide and its analogs is typically achieved through a straightforward acid-catalyzed condensation reaction. The process involves the reaction of a hydrazide with an aldehyde or a ketone—in this case, 5-bromo-2-hydroxybenzohydrazide and cyclohexanone. The reaction is generally high-yielding and proceeds under mild conditions.

The rationale for this two-step approach is its efficiency and modularity. Starting from a substituted methyl benzoate allows for the facile creation of the core hydrazide, which can then be reacted with a diverse library of aldehydes and ketones to generate a wide range of analogs for SAR studies.

G cluster_0 Step 1: Hydrazide Formation cluster_1 Step 2: Schiff Base Condensation cluster_2 Purification & Characterization A 5-Bromo-2-hydroxybenzoate C 5-Bromo-2-hydroxybenzohydrazide A->C Reflux in Ethanol B Hydrazine Hydrate (N2H4·H2O) B->C E 5-bromo-N'-cyclohexylidene- 2-hydroxybenzohydrazide C->E Stir in Ethanol (Acid catalyst, e.g., AcOH) D Cyclohexanone (or analog aldehyde/ketone) D->E F Crude Product E->F G Recrystallization F->G H Pure Crystalline Solid G->H I Characterization (FTIR, NMR, MS) H->I

Caption: General workflow for the synthesis and characterization of the title compound.

Protocol 1: General Synthesis of Benzohydrazide Analogs

This protocol describes a representative synthesis for a benzohydrazide Schiff base analog.

  • Hydrazide Preparation: In a round-bottom flask, combine methyl 5-bromo-2-hydroxybenzoate (1.0 eq) and hydrazine hydrate (1.2 eq) in ethanol.

  • Reflux: Reflux the mixture for 3-5 hours, monitoring the reaction progress via Thin-Layer Chromatography (TLC). The disappearance of the starting ester spot is a key indicator of reaction completion.

  • Isolation: After cooling, the resulting precipitate (5-bromo-2-hydroxybenzohydrazide) is collected by filtration, washed with cold ethanol, and dried.

  • Schiff Base Condensation: Dissolve the synthesized hydrazide (1.0 eq) in ethanol. Add an equimolar amount of the desired aldehyde or ketone (e.g., cyclohexanone). Add a few drops of glacial acetic acid as a catalyst.

  • Reaction: Stir the mixture at room temperature for 2-4 hours. The formation of a precipitate often indicates product formation.

  • Purification: Isolate the crude solid product by filtration. Purify the product by recrystallization from a suitable solvent, such as ethanol, to obtain pure crystals.

  • Characterization: Confirm the structure of the final compound using Fourier-Transform Infrared (FTIR) Spectroscopy, Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS).

    • FTIR: Expect to see characteristic peaks for N-H stretching (~3200-3300 cm⁻¹), C=O stretching (~1650 cm⁻¹), and C=N stretching (~1600 cm⁻¹).

    • ¹H NMR: Key signals will include aromatic protons, an amide N-H proton (often a singlet >10 ppm), and protons corresponding to the cyclohexyl group.

    • Mass Spec: The molecular ion peak (M+) should match the calculated molecular weight of the target compound.

Comparative Analysis of Biological Activity

The biological profile of benzohydrazide derivatives is highly dependent on the nature of their substituents. By comparing analogs, we can deduce the likely activities of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide.

Antimicrobial Activity

Hydrazone derivatives are widely investigated for their antimicrobial properties. The mode of action is often linked to the inhibition of essential microbial enzymes or disruption of cell wall integrity. The presence of a halogen, such as bromine, is frequently associated with enhanced antimicrobial potency.

Table 1: Comparative Antimicrobial Activity (MIC) of Benzohydrazide Analogs

Compound / Analog Organism MIC (µg/mL) Reference
Analog 1: 3-bromo-N'-(5-bromo-2-hydroxy-3-methoxybenzylidene)benzohydrazide Klebsiella pneumoniae Strong Activity*
Analog 1: 3-bromo-N'-(5-bromo-2-hydroxy-3-methoxybenzylidene)benzohydrazide Pseudomonas aeruginosa Poor Activity*
Analog 2: N'-(substituted-benzylidene)-2-hydroxybenzohydrazide derivatives Escherichia coli Variable
Analog 3: 5-bromo substituted N-acylhydrazone derivatives Bacillus subtilis 62.50
Analog 3: 5-bromo substituted N-acylhydrazone derivatives Pseudomonas aeruginosa 62.50
Penicillin (Standard) K. pneumoniae, P. aeruginosa Poor Activity*

Note: The study reported strong/poor activity without specifying quantitative MIC values.

From the data on analogs, it is evident that the presence of a 5-bromo-2-hydroxybenzylidene moiety (as seen in Analog 1) contributes significantly to antibacterial activity, particularly against certain Gram-negative bacteria like Klebsiella pneumoniae. The addition of bromine to the phenyl N-acylhydrazone core (Analog 3) also confers notable activity against both Gram-positive and Gram-negative bacteria. This suggests that the title compound, possessing the 5-bromo-2-hydroxy group, is a promising candidate for antimicrobial screening. The bulky, lipophilic cyclohexylidene group may further enhance cell membrane penetration compared to planar aromatic analogs.

Anticancer and Antiproliferative Activity

The hydrazone scaffold is also a cornerstone for the development of anticancer agents. These compounds can induce apoptosis or inhibit key enzymes involved in cell proliferation and survival, such as protein kinases.

Table 2: Comparative Anticancer Activity (IC₅₀) of Benzohydrazide and Related Analogs

Compound / Analog Cell Line Activity (IC₅₀) Reference
Analog 4: Benzohydrazide-dihydropyrazole derivative (H20) A549 (Lung) 0.15 µM
Analog 4: Benzohydrazide-dihydropyrazole derivative (H20) MCF-7 (Breast) 0.21 µM
Analog 5: 5-Bromo-N-(2,5-dioxopyrrolidin-1-yl)-1H-indole-2-carboxamide A549 (Lung) 14.4 µg/mL
Analog 5: 5-Bromo-N-(2,5-dioxopyrrolidin-1-yl)-1H-indole-2-carboxamide HUVEC (Endothelial) 5.6 µg/mL
Analog 6: 4-2-(5-bromo-1H-indol-2-carbonyl)-N-(4-methoxyphenyl) hydrazine-1-carbothioamide A549 (Lung) 45.5 µg/mL

| Erlotinib (Standard) | A549, MCF-7, etc. | Variable (µM range) | |

The data from analogs highlight significant antiproliferative potential. Benzohydrazide derivatives have shown potent, sub-micromolar activity against cancer cell lines like A549 and MCF-7. Furthermore, various 5-bromo-indole carboxamide and hydrazine derivatives (Analogs 5 and 6) demonstrate dose-dependent inhibition of cancer and endothelial cells, suggesting an anti-angiogenic mechanism may also be at play. The shared 5-bromo structural feature across these active compounds strongly implies that 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide warrants investigation as a potential anticancer agent.

Key Experimental Methodologies

To ensure data integrity and reproducibility, standardized and self-validating protocols are essential.

Protocol 2: MTT Assay for In Vitro Cytotoxicity

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as a proxy for cell viability and proliferation.

  • Cell Seeding: Plate cancer cells (e.g., A549) in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours to allow for attachment.

  • Compound Treatment: Prepare serial dilutions of the test compounds (e.g., from 100 µM to 0.1 µM) in the appropriate cell culture medium. Replace the old medium with the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Erlotinib).

  • Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO₂ atmosphere.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT tetrazolium salt into purple formazan crystals.

  • Solubilization: Remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

A Seed Cells in 96-well Plate B Incubate 24h A->B C Treat with Compound Serial Dilutions B->C D Incubate 48-72h C->D E Add MTT Reagent D->E F Incubate 4h E->F G Solubilize Formazan with DMSO F->G H Read Absorbance at 570 nm G->H I Calculate IC50 H->I

Caption: Standard workflow for the MTT cytotoxicity assay.

Hypothesized Mechanism of Action

While the precise molecular target of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide is unconfirmed, the activities of its analogs suggest several plausible mechanisms.

  • Enzyme Inhibition: Many hydrazone derivatives act as competitive inhibitors of enzymes. For example, some analogs have been shown to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). Given the antiproliferative data, inhibition of protein kinases, such as Epidermal Growth Factor Receptor (EGFR) kinase, is a strong possibility. The compound could bind to the ATP-binding pocket of a kinase, preventing phosphorylation and downstream signaling required for cell proliferation.

  • Inhibition of Folate Synthesis: As a distant structural analog of p-aminobenzoic acid (PABA), the compound could potentially interfere with the folate synthesis pathway in bacteria by inhibiting dihydropteroate synthetase, a mechanism common to sulfonamides.

  • Disruption of Ras Signaling: Certain small molecules are known to bind to Ras proteins, inhibiting the nucleotide exchange process that activates them. This attenuates critical downstream signaling pathways like the RAF-MEK-ERK pathway, which controls cell proliferation. An investigation into the effect of this compound class on Ras-GEF interactions could be a fruitful area of research.

GF Growth Factor Receptor Receptor Tyrosine Kinase (e.g., EGFR) GF->Receptor Ras Ras Receptor->Ras Activates Raf Raf Ras->Raf Mek MEK Raf->Mek Erk ERK Mek->Erk Proliferation Cell Proliferation Survival Erk->Proliferation Inhibitor Benzohydrazide Analog (Hypothesized Target) Inhibitor->Receptor

Caption: Hypothesized inhibition of a growth factor signaling pathway by a benzohydrazide analog.

Conclusion and Future Directions

The comparative analysis of analogs strongly suggests that 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide is a compound of significant interest for therapeutic development. The presence of the 5-bromo-2-hydroxyphenyl moiety is consistently associated with potent biological activity in related structures, particularly in antimicrobial and anticancer contexts. The unique cyclohexylidene group may confer advantageous physicochemical properties, such as increased lipophilicity, which could enhance membrane permeability and overall efficacy.

Future research should focus on the direct synthesis and biological evaluation of the title compound. Head-to-head comparisons with its benzylidene and other aliphatic analogs would provide definitive insights into the structure-activity relationship of the N'-substituent. Furthermore, mechanistic studies, including enzyme inhibition assays and analysis of key cell signaling pathways, are crucial to elucidate its molecular targets and validate its potential as a novel therapeutic agent.

References

  • Al-Wahaibi, L. H., et al. (2021). Design, synthesis, crystal structure, in vitro cytotoxicity evaluation, density functional theory calculations and docking studies of 2-(benzamido) benzohydrazide derivatives as potent AChE and BChE inhibitors. RSC Advances. [Link]

  • Banu, S., & Kumar, R. S. (2022). Synthesis, Structure-Activity Relationship Studies Using Density Functional Theory and in silico Molecular Docking on Substituted Benzohydrazide Derivatives. ResearchGate. [Link]

  • Dupuis, L. S. J. (2023). Design, Spectral and Biological Evaluation of Benzohydrazide Derivatives. J. Multidiscip. Res.. [Link]

  • Gomha, S. M., et al. (2018). Design, Synthesis, Structural Elucidation and Biological Applications of Benzohydrazide Derivatives. Der Pharma Chemica. [Link]

  • Li, X., et al. (2018). Design, Synthesis and Biological Evaluation of Benzohydrazide Derivatives Containing Dihydropyrazoles as Potential EGFR Kinase Inhibitors. Molecules. [Link]

  • ResearchGate. (n.d.). Structure‐activity relationship study of the designed analogs (5 aa–cm). ResearchGate. [Link]

  • ResearchGate. (2025). Antibacterial activity of 5-bromo substituted phenyl N-acylhydrazone derivatives with aromatic substitution at ortho- and para- directors as potential adjuvants. ResearchGate. [Link]

  • Zhu, H. Y. (2011). Synthesis, Crystal Structures and Antimicrobial Activities of 3-bromo-N'-(5-bromo-2-hydroxy-3-methoxybenzylidene)
Comparative

Technical Comparison &amp; Validation Guide: 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide

Topic: Cross-validation of experimental results for 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide Content Type: Publish Comparison Guide Executive Summary This guide serves as a technical framework for the synthesis...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Cross-validation of experimental results for 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide Content Type: Publish Comparison Guide

Executive Summary

This guide serves as a technical framework for the synthesis, structural validation, and performance benchmarking of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide . As a Schiff base derived from 5-bromosalicyloyl hydrazide and cyclohexanone , this compound represents a lipophilic, halogenated scaffold with significant potential in antimicrobial and coordination chemistry.

Unlike standard aldehyde-based hydrazones (benzylidenes), the incorporation of a cyclohexylidene moiety introduces unique steric bulk and lipophilicity (logP modulation), potentially enhancing membrane permeability in biological targets. This guide provides the protocols required to cross-validate this compound against its non-brominated parent and standard aromatic analogs.

Structural & Mechanistic Profile

The compound functions as a tridentate ONO-donor ligand (in enol form) or a bidentate NO-donor (keto form), capable of coordinating transition metals (Cu, Zn, Co).

FeatureSpecificationMechanistic Impact
Core Scaffold Salicylic Acid HydrazoneProvides the pharmacophore for hydrogen bonding (donor/acceptor) and metal chelation.
5-Bromo Substitution HalogenationHeavy Atom Effect: Increases lipophilicity and specific non-covalent interactions (halogen bonding) with protein targets, typically lowering MIC values compared to non-halogenated analogs.
Cyclohexylidene Ketone-derived ImineSteric Modulation: Unlike planar phenyl rings, the cyclohexyl ring adopts a chair conformation, altering the spatial fit within enzyme active sites and increasing solubility in non-polar media.
Synthesis & Structural Validation

To ensure reproducibility, the synthesis must follow a two-step protocol starting from methyl 5-bromosalicylate. Direct condensation of the acid is inefficient.

Step 1: Precursor Synthesis (5-bromo-2-hydroxybenzohydrazide)
  • Reagents: Methyl 5-bromosalicylate, Hydrazine Hydrate (80%), Ethanol.

  • Condition: Reflux for 4–6 hours.

  • Validation:

    • TLC: Disappearance of ester spot.

    • Melting Point: Expect >200°C (High due to H-bonding).

Step 2: Schiff Base Condensation (Target Molecule)
  • Reagents: 5-bromo-2-hydroxybenzohydrazide (1 eq), Cyclohexanone (1.1 eq), Glacial Acetic Acid (Catalytic).

  • Solvent: Absolute Ethanol.

  • Protocol: Reflux for 3–5 hours. The ketone is less reactive than aldehydes; catalytic acid is critical to activate the carbonyl.

Validation Checkpoints (Self-Validating System)
TechniqueDiagnostic SignalPass Criteria
FT-IR C=N StretchAppearance of sharp band at 1610–1625 cm⁻¹ .
FT-IR NH₂ StretchDisappearance of the double spike (3300 cm⁻¹) from the hydrazide precursor.
¹H NMR Azomethine ProtonAbsence of the N=CH proton (typical of aldehydes) confirms ketone condensation. Look for cyclohexyl multiplets (1.5–2.5 ppm).
XRD Crystal PackingVerification of E-isomer configuration (thermodynamically favored).
Performance Benchmarking

To objectively validate the performance of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide, it must be screened alongside the following controls:

Comparator 1: N'-cyclohexylidene-2-hydroxybenzohydrazide (Non-Brominated Parent)
  • Role: Negative Control for Halogenation.

  • Expected Result: The brominated target should exhibit a 2–4x lower MIC (Minimum Inhibitory Concentration) against Gram-positive bacteria (S. aureus) due to enhanced lipophilicity facilitating cell wall penetration.

Comparator 2: N'-(benzylidene)-5-bromo-2-hydroxybenzohydrazide (Aldehyde Analog)
  • Role: Steric Control.

  • Expected Result: The cyclohexylidene target may show superior activity against Gram-negative strains (E. coli) if the aliphatic ring improves transport across the outer membrane compared to the planar benzylidene analog.

Predicted Experimental Data (Representative)

Based on structure-activity relationships (SAR) of analogous salicylhydrazones.

AssayTarget Compound (Br + Cyclohexyl)Comparator 1 (No Br)Comparator 2 (Aldehyde)
MIC (S. aureus) 3.12 – 6.25 µg/mL 12.5 – 25 µg/mL6.25 µg/mL
MIC (E. coli) 12.5 – 25 µg/mL >50 µg/mL25 – 50 µg/mL
DPPH Scavenging (IC₅₀) ~15 µg/mL ~25 µg/mL~12 µg/mL
Visualizations
Figure 1: Synthesis & Validation Workflow

This diagram outlines the critical path for synthesis and the decision gates for structural validation.

SynthesisWorkflow Start Methyl 5-bromosalicylate Step1 Reflux with Hydrazine Hydrate (Ethanol, 4h) Start->Step1 Intermed Intermediate: 5-bromo-2-hydroxybenzohydrazide Step1->Intermed Check1 QC Check: MP > 200°C? IR: NH2 doublet? Intermed->Check1 Check1->Step1 Fail (Recrystallize) Step2 Condensation with Cyclohexanone (AcOH cat., Reflux 5h) Check1->Step2 Pass Product Target: 5-bromo-N'-cyclohexylidene- 2-hydroxybenzohydrazide Step2->Product Validation Final Validation: 1. NMR (No NH2) 2. IR (C=N ~1615 cm-1) 3. XRD (E-isomer) Product->Validation

Caption: Step-wise synthesis pathway with critical quality control (QC) checkpoints to ensure intermediate purity before final condensation.

Figure 2: Biological Assay Logic

This diagram illustrates the cross-validation logic for determining the specific contribution of the bromine and cyclohexyl groups.

AssayLogic Target Target Molecule (Br + Cyclohexyl) Assay MIC Assay (Broth Microdilution) Target->Assay Control1 Comparator 1 (No Br) Control1->Assay Control2 Comparator 2 (Aromatic Aldehyde) Control2->Assay Result1 Result A: Target < Comparator 1 Assay->Result1 Result2 Result B: Target < Comparator 2 Assay->Result2 Concl1 Conclusion: Br enhances lipophilicity/potency Result1->Concl1 Concl2 Conclusion: Cyclohexyl improves membrane permeability Result2->Concl2

Caption: Logic flow for the comparative biological assay, isolating the pharmacophoric contributions of the bromine atom and the cyclohexyl ring.

Detailed Experimental Protocols
Protocol A: Synthesis of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide
  • Dissolution: Dissolve 0.01 mol of 5-bromo-2-hydroxybenzohydrazide in 30 mL of hot absolute ethanol.

  • Addition: Add 0.011 mol of cyclohexanone dropwise.

  • Catalysis: Add 3–4 drops of glacial acetic acid.

  • Reaction: Reflux the mixture on a water bath for 4 hours. Monitor via TLC (Mobile phase: Hexane:Ethyl Acetate 7:3).

  • Isolation: Concentrate the solvent to 50% volume and cool in an ice bath.

  • Purification: Filter the precipitate, wash with cold ethanol, and recrystallize from ethanol/DMF mixture to obtain needle-like crystals.

Protocol B: Minimum Inhibitory Concentration (MIC) Assay

Standard Broth Microdilution Method (CLSI Guidelines)

  • Preparation: Dissolve compounds in DMSO (1 mg/mL stock).

  • Dilution: Prepare serial two-fold dilutions in Mueller-Hinton Broth (MHB) in a 96-well plate.

  • Inoculation: Add bacterial suspension (S. aureus ATCC 25923, E. coli ATCC 25922) adjusted to 0.5 McFarland standard (~1.5 x 10^8 CFU/mL).

  • Incubation: Incubate at 37°C for 18–24 hours.

  • Readout: The MIC is the lowest concentration showing no visible turbidity.[1] Use Ciprofloxacin as a positive control.

References
  • PubChem. (n.d.). 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide (Compound Summary). National Library of Medicine. Retrieved from [Link]

  • Popiołek, L. (2021).[2] Antimicrobial Activity of Hydrazide–Hydrazones.[3][4][5][6][7][8] International Journal of Molecular Sciences.[3] Retrieved from [Link]

  • Zhu, H. Y. (2011). Synthesis, Crystal Structures and Antimicrobial Activities of 3-bromo-N'-(5-bromo-2-hydroxy-3-methoxybenzylidene)benzohydrazide. Asian Journal of Chemistry. Retrieved from [Link]

  • Nalwade, A. M., et al. (2020). Synthesis, structure, spectral characterization and biological studies of (E)-N'-(2-hydroxybenzylidene)-hydrazinecarbothiohydrazide. Journal of Advanced Scientific Research.[9] Retrieved from [Link]

Sources

Validation

Efficacy of Brominated vs. Non-Brominated Hydroxybenzohydrazide Derivatives

Executive Summary: The Halogen Advantage In the development of novel antimicrobial and anticancer agents, the modification of the pharmacophore core is critical. Hydroxybenzohydrazide derivatives have emerged as a privil...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Halogen Advantage

In the development of novel antimicrobial and anticancer agents, the modification of the pharmacophore core is critical. Hydroxybenzohydrazide derivatives have emerged as a privileged scaffold due to their ability to form Schiff bases (hydrazones) that chelate metal ions and interact with biological targets.

This guide objectively compares non-brominated (4-hydroxybenzohydrazide) derivatives against their brominated (3,5-dibromo-4-hydroxybenzohydrazide) counterparts. Experimental evidence indicates that the introduction of bromine atoms at the 3,5-positions significantly enhances biological efficacy. This is driven by two primary factors: increased lipophilicity facilitating membrane permeability, and halogen bonding capabilities that establish stronger non-covalent interactions with enzyme active sites.

Chemical Basis & Structural Logic[1]

To understand the efficacy shift, we must first analyze the structural differences.

FeatureNon-Brominated (Base)Brominated (3,5-Dibromo)
Core Structure 4-Hydroxybenzohydrazide3,5-Dibromo-4-hydroxybenzohydrazide
Electronic Effect Electron-donating (-OH)Electron-withdrawing (-Br) + Donating (-OH)
Lipophilicity (logP) Low (~0.6 - 0.8)High (~2.5 - 3.2)
Interaction Mode H-Bonding (Donor/Acceptor)H-Bonding + Halogen Bonding
Metabolic Stability ModerateHigh (C-Br bond resists oxidation)
The Mechanism of Halogen Bonding

The superior performance of brominated derivatives is largely attributed to the "sigma-hole" effect. The bromine atom creates a localized region of positive electrostatic potential on its outer surface (the sigma-hole), allowing it to act as a Lewis acid and bind with Lewis bases (e.g., oxygen or nitrogen atoms in protein backbones). This interaction is orthogonal to hydrogen bonding, providing a secondary "anchor" for the drug molecule.

Synthesis Workflows

The following protocols describe the synthesis of the parent hydrazides and their conversion into active Schiff base derivatives.

Diagram 1: Synthesis Pathway

SynthesisPathway cluster_legend Reaction Conditions Start Methyl 4-hydroxybenzoate Bromination Bromination (Br2 / AcOH) Start->Bromination Intermediate Methyl 3,5-dibromo- 4-hydroxybenzoate Bromination->Intermediate Hydrazinolysis Hydrazinolysis (NH2NH2 / EtOH) Intermediate->Hydrazinolysis Product_Br 3,5-Dibromo-4-hydroxy- benzohydrazide Hydrazinolysis->Product_Br Schiff Condensation (Aldehyde + H+) Product_Br->Schiff Start_NB Methyl 4-hydroxybenzoate Hydrazinolysis_NB Hydrazinolysis (NH2NH2 / EtOH) Start_NB->Hydrazinolysis_NB Product_NB 4-Hydroxy- benzohydrazide Hydrazinolysis_NB->Product_NB Product_NB->Schiff Final_Schiff Active Schiff Base (Hydrazone) Schiff->Final_Schiff Target Compound Reflux 4-6h Reflux 4-6h Microwave 2-5 min Microwave 2-5 min Reflux 4-6h->Microwave 2-5 min

Caption: Comparative synthesis routes. Bromination occurs prior to hydrazinolysis to prevent oxidation of the hydrazine moiety.

Protocol A: Synthesis of 3,5-Dibromo-4-hydroxybenzohydrazide

Rationale: Direct bromination of the hydrazide is risky due to the reducing nature of the hydrazine group. Therefore, we brominate the ester first.

  • Bromination: Dissolve methyl 4-hydroxybenzoate (0.01 mol) in glacial acetic acid (20 mL). Add bromine (0.022 mol) dropwise at room temperature. Stir for 2 hours. Pour into ice water, filter the precipitate (Methyl 3,5-dibromo-4-hydroxybenzoate), and wash with water.

  • Hydrazinolysis: Dissolve the brominated ester (0.01 mol) in ethanol (30 mL). Add hydrazine hydrate (99%, 0.05 mol).

  • Reflux: Heat at reflux for 6 hours. Monitor via TLC (Ethyl Acetate:Hexane 3:7).

  • Isolation: Cool to room temperature. The solid product precipitates. Filter, wash with cold ethanol, and recrystallize from ethanol.

    • Yield: ~85%[1]

    • Appearance: White/Off-white crystals.

Biological Efficacy Comparison

The following data aggregates findings from multiple studies comparing these specific pharmacophores.

Antimicrobial Activity (MIC)

Brominated derivatives consistently outperform non-brominated ones against Gram-positive bacteria. The lipophilic bromine atoms allow the molecule to penetrate the thick peptidoglycan layer of S. aureus.

Table 1: Comparative MIC Values (µg/mL)

Target OrganismNon-Brominated DerivativeBrominated DerivativeFold Improvement
S. aureus (Gram+) 25 - 501.5 - 6.25 ~8x - 16x
B. subtilis (Gram+) 50 - 1003.12 - 12.5 ~8x
E. coli (Gram-) >100 (Inactive)25 - 50~2x - 4x
C. albicans (Fungal) 5012.5 ~4x

Data Source: Aggregated from studies on hydrazide-hydrazone derivatives [1][2][4].[2][3]

Anticancer Cytotoxicity (IC50)

In cytotoxicity assays against MCF-7 (Breast Cancer) and HCT-116 (Colon Cancer), the brominated scaffold shows higher potency.[4] This is linked to the inhibition of specific kinases where the bromine atom occupies a hydrophobic pocket in the enzyme.

Table 2: Cytotoxicity (IC50 in µM)

Cell LineNon-Brominated (Base)Brominated (Active)Efficacy Note
MCF-7 > 50 µM8.86 ± 1.1 µM High Selectivity
HCT-116 ~ 24 µM1.88 ± 0.03 µM Potent Inhibition
Vero (Normal) > 100 µM> 100 µMSafe/Non-toxic

Data Source: Derived from SAR studies on benzimidazole and benzohydrazide derivatives [3][5].

Experimental Protocols for Validation

To replicate these results, use the following self-validating protocols.

Protocol B: Minimum Inhibitory Concentration (MIC) Assay

Standard: CLSI M07-A10 Guidelines.

  • Preparation: Dissolve test compounds in DMSO (1 mg/mL stock).

  • Dilution: Prepare serial two-fold dilutions in Mueller-Hinton Broth (MHB) in a 96-well plate. Range: 100 µg/mL to 0.19 µg/mL.

  • Inoculation: Adjust bacterial culture to 0.5 McFarland standard (~1.5 x 10^8 CFU/mL), then dilute 1:100. Add 100 µL to each well.

  • Controls:

    • Positive: Ciprofloxacin or Ampicillin.

    • Negative:[5] DMSO only (Solvent control).

    • Sterility: Broth only.

  • Incubation: 37°C for 24 hours.

  • Readout: The MIC is the lowest concentration with no visible turbidity . Add Resazurin dye (0.01%) for visual confirmation (Blue = No Growth, Pink = Growth).

Protocol C: DPPH Radical Scavenging (Antioxidant)

Rationale: Phenolic hydrazides are potent antioxidants. Bromination can alter the pKa of the phenol, affecting H-atom transfer (HAT).

  • Reagent: Prepare 0.1 mM DPPH solution in methanol (purple).

  • Reaction: Mix 1 mL of test compound (10-100 µM) with 3 mL of DPPH solution.

  • Incubation: Keep in dark at room temperature for 30 mins.

  • Measurement: Read Absorbance at 517 nm (

    
    ).
    
  • Calculation:

    
    
    Note: Brominated derivatives often show slightly lower antioxidant capacity than non-brominated ones due to the electron-withdrawing effect of Br making the O-H bond stronger, but they compensate with higher cellular uptake.
    

Mechanism of Action (SAR Analysis)

The following diagram illustrates why the brominated derivative is more effective at the molecular level, specifically highlighting the "Halogen Bond" and "Lipophilic Shield."

Diagram 2: Structure-Activity Relationship (SAR)

SAR_Mechanism Molecule 3,5-Dibromo-4-hydroxy- benzohydrazide Scaffold Br_Atoms 3,5-Dibromo Substituents Molecule->Br_Atoms OH_Group 4-Hydroxy Group Molecule->OH_Group Hydrazide Hydrazide Linker (-CONHNH2) Molecule->Hydrazide Lipophilicity Increased Lipophilicity (Membrane Penetration) Br_Atoms->Lipophilicity HalogenBond Halogen Bonding (Sigma-hole interaction) Br_Atoms->HalogenBond Acidity Increased Acidity of OH (pKa reduction) OH_Group->Acidity Chelation Metal Chelation (Fe2+, Cu2+ sequestration) Hydrazide->Chelation Target_Membrane Bacterial Cell Wall (Gram+ Peptidoglycan) Lipophilicity->Target_Membrane Facilitates Entry Target_Enzyme Enzyme Active Site (e.g., Urease, Kinase) HalogenBond->Target_Enzyme High Affinity Binding Chelation->Target_Enzyme Inactivates Metalloenzymes

Caption: SAR analysis showing how bromination enhances membrane penetration and enzyme binding affinity.

Conclusion

The transition from non-brominated to 3,5-dibromo-4-hydroxybenzohydrazide derivatives represents a strategic optimization in drug design. While the non-brominated parent compound possesses baseline activity, the brominated variant offers:

  • Superior Antimicrobial Potency: Up to 16-fold reduction in MIC against S. aureus.

  • Enhanced Cytotoxicity: Low micromolar IC50 values against colon and breast cancer lines.

  • Mechanistic Dual-Action: Combining metal chelation (hydrazide) with halogen bonding (bromine).

Researchers are advised to utilize the Protocol A synthesis route to ensure high yield and purity, and prioritize Protocol B for validating efficacy against resistant Gram-positive strains.

References

  • Synthesis and biological activity of hydrazones derived from 4-hydroxybenzohydrazide. ResearchGate. (2017). Link

  • N′-(3,5-Dibromo-2-hydroxybenzylidene)-4-hydroxybenzohydrazide monohydrate. National Institutes of Health (PMC). (2008). Link

  • Anti-Proliferation Effects of Benzimidazole Derivatives on HCT-116 Colon Cancer and MCF-7 Breast Cancer Cell Lines. Asian Pacific Journal of Cancer Prevention. (2016). Link

  • Structure Activity Relationship and Mechanism of Action of Hydrazide Derivatives as Antimicrobial Molecule. Journal of Chemical and Pharmaceutical Research. (2016). Link

  • Synthesis, antimicrobial, anticancer evaluation and QSAR studies of 2/3-bromo-N′-(substituted benzylidene)benzohydrazides. Arabian Journal of Chemistry. (2017). Link

Sources

Safety & Regulatory Compliance

Safety

Proper Disposal Procedures: 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide

[1] Executive Summary & Immediate Classification 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide is a halogenated, nitrogen-containing organic compound.[1] For disposal purposes, it must be classified as Halogenated O...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary & Immediate Classification

5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide is a halogenated, nitrogen-containing organic compound.[1] For disposal purposes, it must be classified as Halogenated Organic Waste .[2]

  • Primary Disposal Hazard: Release of acid gases (HBr, NOx) upon combustion; potential toxicity due to the hydrazide pharmacophore.

  • Strict Prohibition: Do NOT dispose of down the drain or in general trash. Do NOT mix with strong oxidizers (risk of exothermic reaction).

  • Recommended Method: High-temperature incineration with acid gas scrubbing (via a licensed waste management contractor).

Chemical Profile & Risk Assessment

To ensure safe handling, researchers must understand the specific functional groups driving the disposal requirements.

FeatureChemical ComponentDisposal Implication
Halogen Content Bromine (Br) substituentMandatory Segregation: Must go into halogenated waste streams. Burning halogens in non-rated incinerators damages equipment and violates emissions permits.
Nitrogen Backbone Hydrazide linker (-CO-NH-N=)Reactivity Risk: Hydrazides are reducing agents. Keep away from oxidizing waste (e.g., nitric acid, peroxides) to prevent fire/explosion.
Hydrolysis Risk Schiff Base (Cyclohexylidene)Stability: In strong acids/bases, may hydrolyze to release cyclohexanone and 5-bromosalicylhydrazide. Both byproducts are organic pollutants.
Acidity Phenolic Hydroxyl (-OH)Compatibility: Weakly acidic. Compatible with standard organic waste, but avoid mixing with highly reactive metals (e.g., sodium).

Pre-Disposal Protocols: Safety & Containment

Personal Protective Equipment (PPE) Matrix
  • Respiratory: N95 (minimum) or P100 respirator if handling fine powder outside a fume hood.

  • Dermal: Nitrile gloves (0.11 mm minimum thickness) are sufficient for the solid. If dissolved in solvents like DCM or Chloroform, use PVA or Silver Shield laminate gloves.

  • Ocular: Chemical splash goggles.

Emergency Spill Response Workflow

If the solid compound is spilled in the laboratory, follow this immediate containment logic.

SpillResponse start Spill Detected assess Assess Volume & State (Solid vs. Solution) start->assess ppe Don PPE: Nitrile Gloves, Goggles, N95 assess->ppe solid Is it Solid? ppe->solid dry_clean Dry Clean-Up: Scoop/Sweep gently to avoid dust solid->dry_clean Yes wet_clean Liquid Clean-Up: Absorb with Vermiculite/Sand solid->wet_clean No bag Place in Hazardous Waste Bag Label: 'Debris contaminated with Halogenated Organics' dry_clean->bag wet_clean->bag wash Wash Area with Soap & Water Collect rinsate as Halogenated Waste bag->wash

Figure 1: Decision logic for immediate spill response and containment.

Detailed Disposal Procedures

Scenario A: Disposal of Pure Solid Chemical

Use this protocol for expired shelf-stock or surplus synthesis yield.

  • Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or amber glass jar.

  • Labeling: Affix a hazardous waste label.

    • Constituents: Write the full chemical name.

    • Hazard Checkbox: Check "Toxic" and "Irritant."

    • Critical Note: Clearly write "CONTAINS BROMINE" on the label.

  • Segregation: Place the container in the Solid Halogenated Waste satellite accumulation area.

  • Do Not: Do not dissolve the solid in solvent just to dispose of it. Keep it solid to minimize waste volume and disposal costs.

Scenario B: Disposal of Mother Liquors (Solutions)

Use this protocol for reaction mixtures or filtrates containing the compound.

  • Solvent Assessment:

    • If the solvent is halogenated (e.g., Dichloromethane, Chloroform): Use the Halogenated Solvent carboy.

    • If the solvent is non-halogenated (e.g., Ethanol, DMSO) BUT contains >1% of the brominated compound: You must default to the Halogenated Solvent carboy.

    • Why? The presence of the bromine atom in the solute contaminates the entire non-halogenated solvent stream, rendering it unsuitable for fuel blending/energy recovery [1].

  • pH Check: Ensure the solution is Neutral (pH 6-8). If the reaction involved strong acids, neutralize carefully before adding to the waste carboy to prevent container degradation or gas evolution.

Scenario C: Contaminated Glassware & Debris
  • Glassware: Triple rinse with a minimal amount of acetone or ethanol. Collect this rinsate into the Halogenated Solvent waste container.[3] The glassware can then be washed normally.

  • Sharps/TLC Plates: Dispose of contaminated needles and TLC plates in a Chemo/Sharps container destined for incineration, not general glass trash.

Waste Stream Logic & Segregation

Correct segregation is the single most important factor in chemical safety and cost management.

WasteSegregation waste Waste Generated state Physical State? waste->state solid_path Solid / Powder state->solid_path Solid liquid_path Solution / Mother Liquor state->liquid_path Liquid cont_solid Container: Wide-Mouth HDPE solid_path->cont_solid cont_liquid Container: Safety Carboy (HDPE/Glass) liquid_path->cont_liquid note CRITICAL: Even if solvent is Ethanol, the Bromine solute makes it Halogenated Waste. liquid_path->note stream_solid Stream: Solid Halogenated Waste cont_solid->stream_solid stream_liquid Stream: Halogenated Solvent Waste cont_liquid->stream_liquid

Figure 2: Waste segregation logic ensuring brominated compounds do not contaminate non-halogenated streams.

Regulatory & Compliance Context

RCRA Classification (USA)

While 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide is not explicitly listed on the EPA P-List (Acutely Hazardous) or U-List (Toxic), it is regulated based on Generator Knowledge of its characteristics [2].

  • Waste Code Assignment:

    • If the waste is ignitable (e.g., in ethanol solution): D001 .

    • Due to the Bromine content and toxicity profile, it is treated as Hazardous Waste requiring thermal destruction.

    • Many institutions assign a generic code (e.g., "LABPACK") or a state-specific code for halogenated organics.

Final Disposition

The ultimate fate of this material, when handled by a licensed facility (e.g., Veolia, Clean Harbors), is Rotary Kiln Incineration .

  • Process: Combustion at >1000°C.

  • Scrubbing: The bromine is converted to HBr gas, which is captured by caustic scrubbers (NaOH) to form harmless NaBr salt before stack release.

References

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

  • U.S. Environmental Protection Agency. (2024). Criteria for the Definition of Solid Waste and Solid and Hazardous Waste Exclusions. 40 CFR Part 261. [Link]

  • American Chemical Society. (2023). Identifying and Evaluating Hazards in Research Laboratories. ACS Center for Lab Safety.[4] [Link]

Sources

Handling

Mastering the Safe Handling of 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide: A Comprehensive Guide

For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are fundamental. 5-bromo-N'-cyclohexylide...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are fundamental. 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide, a compound of interest, requires meticulous handling to ensure the safety of laboratory personnel and the integrity of research outcomes. This guide provides a detailed protocol for the safe use of this compound, grounded in established safety principles and data from structurally similar molecules.

Anticipated Hazard Profile

Based on the analysis of related compounds, 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide is anticipated to exhibit the following hazards:

  • Skin Irritation (Category 2) : Likely to cause skin irritation upon contact.[1]

  • Serious Eye Irritation (Category 2A) : Poses a risk of serious eye irritation.[1]

  • Respiratory Irritation (Category 3) : May cause respiratory irritation if inhaled as a dust or aerosol.[1]

These classifications are supported by the Globally Harmonized System (GHS) labels for similar chemical structures.[3]

Hazard ClassificationGHS CategoryAssociated StatementSource
Skin IrritationCategory 2H315: Causes skin irritation[1]
Eye IrritationCategory 2AH319: Causes serious eye irritation[1]
Specific target organ toxicityCategory 3H335: May cause respiratory irritation[3]

I. Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is critical to mitigate the risks of exposure. The following recommendations are based on a comprehensive assessment of the potential hazards.

Core PPE Requirements
  • Eye and Face Protection : ANSI Z87.1-compliant safety goggles are mandatory to protect against splashes.[4] A face shield should be worn in conjunction with goggles when there is a significant risk of splashing.[4][5]

  • Skin Protection :

    • Gloves : Chemical-resistant gloves are essential. Nitrile or neoprene gloves provide adequate protection against incidental contact.[4][5] For prolonged handling or in the event of a spill, heavier-duty gloves such as butyl rubber may be necessary.[4] Always inspect gloves for integrity before use and change them frequently.

    • Lab Coat : A flame-resistant lab coat should be worn and kept fully buttoned.[4] A chemical-resistant apron over the lab coat offers an additional layer of protection.[4]

  • Respiratory Protection : Work with this compound should be conducted in a certified chemical fume hood to minimize inhalation exposure.[6] If engineering controls are not sufficient to maintain exposure below permissible limits, a NIOSH-approved respirator may be required.[5][6]

  • Footwear : Closed-toe shoes are required in the laboratory at all times.[6]

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

PPE_Selection cluster_assessment Risk Assessment cluster_ppe PPE Selection Start Start: Handling 5-bromo-N'-cyclohexylidene- 2-hydroxybenzohydrazide Assess_Quantity Assess Quantity and Concentration Start->Assess_Quantity Assess_Task Assess Task (e.g., weighing, transfer, reaction quenching) Start->Assess_Task Core_PPE Core PPE: - Safety Goggles - Nitrile Gloves - Lab Coat Assess_Quantity->Core_PPE Small quantities, dilute solutions Enhanced_PPE Enhanced PPE: - Face Shield - Chemical Apron - Double Gloving Assess_Quantity->Enhanced_PPE Large quantities, concentrated solutions Assess_Task->Core_PPE Routine, low-splash potential tasks Assess_Task->Enhanced_PPE High-splash potential tasks Respiratory_Protection Respiratory Protection: - Use in Fume Hood - Consider Respirator Assess_Task->Respiratory_Protection Handling powders or aerosol-generating tasks

Caption: PPE selection workflow based on task-specific risk assessment.

II. Operational Plan: From Benchtop to Disposal

A systematic approach to handling ensures safety at every step.

Engineering Controls
  • Ventilation : All work involving 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide should be performed in a properly functioning chemical fume hood to control airborne concentrations.[6][7]

  • Safety Equipment : An eyewash station and a safety shower must be readily accessible in the immediate work area.[1][2]

Step-by-Step Handling Protocol
  • Preparation :

    • Designate a specific area within the fume hood for the handling of this compound.

    • Assemble all necessary equipment and reagents before starting.

    • Ensure that spill cleanup materials are readily available.

  • Weighing and Transfer :

    • When weighing the solid compound, do so in the fume hood to avoid inhalation of dust.

    • Use a spatula for transfers and avoid creating dust clouds.

    • If preparing solutions, add the solid to the solvent slowly to prevent splashing.

  • During the Reaction :

    • Keep the reaction vessel closed to the extent possible.

    • Maintain the fume hood sash at the lowest practical height.[6]

  • Post-Reaction :

    • Quench reactions carefully, especially if there is a potential for gas evolution or exotherms.

    • Clean all contaminated glassware and equipment thoroughly.

Storage
  • Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[1][2][8]

  • Keep it away from strong oxidizing agents, as these are generally incompatible with similar compounds.[1][2]

  • The storage area should be clearly labeled.

III. Emergency and Disposal Plan

Preparedness is key to effectively managing unforeseen events.

Emergency Procedures
  • In Case of Skin Contact : Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[1] Remove contaminated clothing. If skin irritation occurs, seek medical attention.[1]

  • In Case of Eye Contact : Immediately flush the eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[1] Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][9]

  • In Case of Inhalation : Move the person to fresh air.[1] If breathing is difficult, provide oxygen. If the person is not breathing, give artificial respiration. Seek medical attention.[9]

  • In Case of Ingestion : Do NOT induce vomiting.[1] Rinse the mouth with water.[9] Seek immediate medical attention.

  • Spill Response :

    • Evacuate the immediate area.

    • Wear appropriate PPE, including respiratory protection if necessary.

    • For small spills, carefully sweep up the solid material, avoiding dust generation, and place it in a sealed container for disposal.[2][9]

    • Clean the spill area with soap and water.[4]

    • For large spills, contact your institution's environmental health and safety department.

Emergency Response Workflow

Emergency_Response cluster_incident Incident Occurs cluster_actions Immediate Actions cluster_reporting Reporting & Follow-up Incident Chemical Exposure or Spill Assess_Safety Assess Immediate Danger (Fire, Reactivity) Incident->Assess_Safety Evacuate Evacuate Area Alert Others Assess_Safety->Evacuate Danger Present First_Aid Administer First Aid (Eye Wash, Shower, etc.) Assess_Safety->First_Aid Exposure Contain_Spill Contain Spill (If safe to do so) Assess_Safety->Contain_Spill Spill, Safe to Proceed Report_Incident Report to Supervisor and EHS Evacuate->Report_Incident Seek_Medical Seek Professional Medical Attention First_Aid->Seek_Medical Cleanup Follow EHS Guidance for Cleanup and Decontamination Contain_Spill->Cleanup Seek_Medical->Report_Incident

Caption: General emergency response workflow for chemical incidents.

Disposal Plan
  • All waste containing 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide must be treated as hazardous waste.

  • Collect waste in a clearly labeled, sealed container.[1][2]

  • Dispose of the waste through your institution's hazardous waste management program.[1][9] Do not dispose of it down the drain or in the regular trash.[10]

By adhering to these guidelines, researchers can confidently and safely work with 5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide, fostering a secure and productive research environment.

References

  • University of North Carolina Charlotte. (n.d.). Hydrazine and Other Corrosive and Flammable PHS. Retrieved from [Link]

  • ECHA. (n.d.). N'-(5-BROMO-2-HYDROXYBENZYLIDENE)-2,4-DIHYDROXYBENZOHYDRAZIDE. Retrieved from [Link]

  • Defense Technical Information Center. (n.d.). Safety and Handling of Hydrazine. Retrieved from [Link]

  • Providence College. (n.d.). Bromine in orgo lab SOP. Retrieved from [Link]

  • Rutgers University. (n.d.). Standard Operating Procedure for Laboratories: BROMINE. Retrieved from [Link]

  • DuraLabel. (2026). Chemical Hazard PPE & How to Protect Workers From Poisons. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.